Axitinib Impurity d

Core Science & Biosynthesis

Axitinib Impurity D chemical structure and characterization

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Axitinib Impurity D, a significant related substance of the tyrosine kinase inhibitor, Axitinib. This document details its chemical structure, characterization, and probable formation pathways, offering valuable insights for researchers and professionals involved in the development, manufacturing, and quality control of Axitinib.

Chemical Identity and Physical Properties

Axitinib Impurity D is identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide.[1][2][3] It is a known impurity of Axitinib, an anti-cancer agent used in the treatment of kidney cancer.[1] The presence of impurities in active pharmaceutical ingredients (APIs) like Axitinib is closely monitored to ensure the safety and efficacy of the final drug product.

A summary of the key chemical and physical properties of Axitinib Impurity D is presented in Table 1.

Table 1: Chemical and Physical Properties of Axitinib Impurity D

Property	Value	Reference(s)
IUPAC Name	2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide	[1][2][3]
Synonyms	Axitinib EP Impurity D; 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide	[1]
CAS Number	1959572-98-5	[1][2][]
Molecular Formula	C₁₇H₁₅N₃O₃S	[1][]
Molecular Weight	341.38 g/mol	[1][]
Appearance	White to off-white solid	[1]
Solubility	Soluble in DMSO (Slightly), Methanol (Slightly, Heated)	[1]
Storage	2-8 °C	[1]

Chemical Structure

The chemical structure of Axitinib Impurity D is characterized by an acetylated indazole ring linked to a methylbenzamide moiety through a sulfinyl group.

Caption: Chemical Structure of Axitinib Impurity D.

Formation Pathway

Axitinib Impurity D is likely formed as a degradation product of Axitinib, particularly through oxidative pathways. The sulfinyl group in Impurity D suggests the oxidation of the sulfide (B99878) linkage present in the Axitinib molecule. Forced degradation studies are instrumental in identifying such impurities.[] Axitinib has been shown to be susceptible to degradation under oxidative and photolytic conditions.[] The acetylation of the indazole nitrogen is another key structural feature of this impurity.

References

• 1. In Vitro Kinetic Characterization of Axitinib Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. veeprho.com [veeprho.com]
• 3. Photocatalytic Degradation of Selected Pharmaceuticals Using g-C3N4 and TiO2 Nanomaterials [mdpi.com]

Synthesis and Isolation of Axitinib Impurity D: A Technical Guide for Reference Standard Preparation

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and isolation of Axitinib Impurity D, a critical reference standard for the quality control of the anti-cancer drug Axitinib. Axitinib, a potent tyrosine kinase inhibitor, can degrade under certain conditions to form various impurities that may impact its safety and efficacy. Axitinib Impurity D, identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is a known process-related impurity and potential degradation product.[1][2][3] This document outlines a detailed methodology for the targeted synthesis of this impurity and its subsequent isolation and purification using preparative high-performance liquid chromatography (HPLC). The protocols provided are designed to enable researchers and analytical scientists to produce a high-purity reference standard of Axitinib Impurity D for use in analytical method development, validation, and routine quality control testing of Axitinib drug substance and product.

Introduction to Axitinib and its Impurities

Axitinib is a second-generation tyrosine kinase inhibitor that selectively targets vascular endothelial growth factor receptors (VEGFRs), playing a crucial role in the treatment of advanced renal cell carcinoma.[4] The manufacturing process of Axitinib, as well as its storage, can lead to the formation of various process-related impurities and degradation products.[] Regulatory agencies require stringent control and monitoring of these impurities to ensure the quality, safety, and efficacy of the final drug product.

Forced degradation studies on Axitinib have demonstrated its susceptibility to degradation under oxidative, acidic, and alkaline stress conditions.[][6] These conditions can lead to the formation of several degradation products. Axitinib Impurity D is a significant impurity that can arise during synthesis or as a degradation product. Its chemical structure has been identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide.[1][2][3] The availability of a highly purified reference standard of Axitinib Impurity D is essential for its accurate identification and quantification in Axitinib samples.

Synthesis of Axitinib Impurity D

The synthesis of Axitinib Impurity D can be approached through a targeted synthetic route involving the oxidation of the thioether linkage and N-acetylation of the indazole ring of a suitable precursor. A plausible synthetic pathway is outlined below.

Proposed Synthetic Pathway

The synthesis of Axitinib Impurity D can be achieved from a key intermediate in the synthesis of Axitinib, 2-((1H-indazol-6-yl)thio)-N-methylbenzamide. The process involves two main steps: N-acetylation of the indazole ring followed by selective oxidation of the sulfide (B99878) to a sulfoxide.

Caption: Proposed synthetic pathway for Axitinib Impurity D.

Experimental Protocol for Synthesis

Step 1: N-Acetylation of 2-((1H-indazol-6-yl)thio)-N-methylbenzamide

• In a clean, dry round-bottom flask, dissolve 2-((1H-indazol-6-yl)thio)-N-methylbenzamide (1.0 eq) in pyridine (10 vol).

• Cool the solution to 0-5 °C in an ice bath.

• Slowly add acetic anhydride (1.2 eq) to the reaction mixture while maintaining the temperature below 10 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC) or HPLC.

• Upon completion, quench the reaction by slowly adding crushed ice.

• Extract the product with a suitable organic solvent such as ethyl acetate.

• Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude N-acetylated intermediate.

Step 2: Oxidation to Axitinib Impurity D

• Dissolve the crude N-acetylated intermediate (1.0 eq) in dichloromethane (B109758) (DCM, 15 vol).

• Cool the solution to 0-5 °C.

• Slowly add a solution of meta-chloroperoxybenzoic acid (m-CPBA, 1.1 eq) in DCM to the reaction mixture.

• Stir the reaction at 0-5 °C for 2-3 hours.

• Monitor the reaction progress by TLC or HPLC.

• Once the reaction is complete, wash the reaction mixture with a 10% sodium sulfite (B76179) solution to quench the excess m-CPBA.

• Wash with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude Axitinib Impurity D.

Isolation and Purification of Axitinib Impurity D

The crude Axitinib Impurity D is purified using preparative HPLC to obtain a high-purity reference standard.

Experimental Workflow for Isolation

Caption: Workflow for the isolation of Axitinib Impurity D.

Preparative HPLC Protocol

Table 1: Preparative HPLC Method Parameters

Parameter	Value
Column	Reversed-phase C18 (e.g., 250 x 21.2 mm, 5 µm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Gradient	Time (min)
0
25
30
35
Flow Rate	15-20 mL/min
Detection	UV at 254 nm and 330 nm[]
Injection Volume	Dependent on column loading capacity and sample concentration
Column Temperature	30 °C[]

Procedure:

• Equilibrate the preparative HPLC column with the initial mobile phase composition for at least 30 minutes.

• Dissolve the crude Axitinib Impurity D in a minimal amount of a suitable solvent (e.g., DMSO or a mixture of methanol (B129727) and water).

• Filter the sample solution through a 0.45 µm syringe filter before injection.

• Inject the sample onto the preparative HPLC system.

• Collect fractions corresponding to the peak of Axitinib Impurity D based on the UV chromatogram.

• Analyze the collected fractions for purity using an analytical HPLC method.

• Pool the fractions with the desired purity (e.g., >98%).

• Remove the solvent from the pooled fractions using lyophilization or rotary evaporation to obtain the purified Axitinib Impurity D as a solid.

Characterization and Data

The isolated and purified Axitinib Impurity D should be thoroughly characterized to confirm its identity and purity.

Analytical Techniques

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the reference standard.

• Mass Spectrometry (MS): To confirm the molecular weight (341.39 g/mol ).[4][7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To elucidate and confirm the chemical structure.

Quantitative Data Summary

Table 2: Expected Analytical Data for Axitinib Impurity D Reference Standard

Parameter	Specification
Appearance	White to off-white solid
Purity (by HPLC)	≥ 98.0%
Molecular Formula	C₁₇H₁₅N₃O₃S[7]
Molecular Weight	341.39 g/mol [4][7]
Mass (m/z)	[M+H]⁺ = 342.08
¹H NMR	Consistent with the structure of 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide
¹³C NMR	Consistent with the structure of 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide

Conclusion

This technical guide provides a detailed methodology for the synthesis and isolation of a high-purity reference standard of Axitinib Impurity D. The described synthetic route and purification protocol are designed to be robust and reproducible, enabling the generation of a well-characterized reference material. The availability of this reference standard is crucial for the accurate monitoring and control of this impurity in Axitinib, thereby ensuring the quality and safety of this important therapeutic agent.

References

• 1. clearsynth.com [clearsynth.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide [lgcstandards.com]
• 4. pharmaffiliates.com [pharmaffiliates.com]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]

An In-depth Technical Guide to Axitinib Impurity D (CAS 1959572-98-5)

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Axitinib (B1684631) Impurity D, a known process-related impurity and potential degradation product of the tyrosine kinase inhibitor, Axitinib. This document outlines its chemical properties, potential formation pathways, and analytical methodologies for its identification and quantification, serving as a vital resource for researchers and professionals in drug development and quality control.

Chemical and Physical Properties

Axitinib Impurity D, chemically known as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is a sulfoxide (B87167) derivative of an acetylated Axitinib intermediate.[1][2][3][4] Its key chemical and physical properties are summarized in the table below.

Property	Value	Reference(s)
CAS Number	1959572-98-5	[1][2][3][4]
IUPAC Name	2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide	[1][2]
Synonyms	Axitinib EP Impurity D, 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide	[1][3]
Molecular Formula	C₁₇H₁₅N₃O₃S	[1][4]
Molecular Weight	341.38 g/mol	[1]
Appearance	White to off-white solid	[1]
Solubility	Slightly soluble in DMSO and Methanol (with heating)	[1]
Storage	2-8 °C	[1][3]

Potential Formation Pathways

Axitinib Impurity D can arise as both a process-related impurity during the synthesis of Axitinib and as a degradation product.[5] The presence of the sulfoxide group suggests an oxidation reaction is a key step in its formation.

Formation as a Process-Related Impurity

During the synthesis of Axitinib, various intermediates are formed. If an acetylated intermediate containing a sulfide (B99878) linkage is exposed to oxidizing conditions, it can be converted to the corresponding sulfoxide, Axitinib Impurity D. The specific step in the manufacturing process where this might occur would depend on the synthetic route employed. Patents detailing the synthesis of Axitinib focus on minimizing impurities but do not provide specific details on the formation of Impurity D.[6][7][8][9]

Formation as a Degradation Product

Forced degradation studies of Axitinib have shown that the drug is susceptible to degradation under oxidative and photolytic conditions.[6][10] The sulfide moiety in Axitinib and its precursors is a likely site for oxidation, leading to the formation of sulfoxide-containing degradants. While specific studies detailing the formation of Axitinib Impurity D through degradation are not prevalent in the public domain, the chemical structure strongly suggests it can be formed via oxidation of the corresponding acetylated sulfide precursor.

Below is a diagram illustrating the likely formation pathway of Axitinib Impurity D from its sulfide precursor.

A diagram illustrating the proposed oxidation of the sulfide precursor to form Axitinib Impurity D.

Experimental Protocols

The analysis and quantification of Axitinib Impurity D are crucial for ensuring the quality and safety of the Axitinib drug product. Methodologies based on High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) are commonly employed.

High-Performance Liquid Chromatography (HPLC) for Impurity Profiling

A stability-indicating HPLC method is essential for separating Axitinib from its impurities, including Impurity D. While a specific validated method for Axitinib Impurity D is not publicly available, published methods for Axitinib and its related substances can be adapted.

Illustrative HPLC Method Parameters:

Parameter	Description	Reference(s)
Column	C8 or C18 (e.g., 250 mm x 4.6 mm, 5 µm)	[11][12]
Mobile Phase A	0.1% Orthophosphoric acid in water	[11][12]
Mobile Phase B	Acetonitrile or Methanol	[11][12]
Gradient Elution	A time-programmed gradient of Mobile Phase B is typically used to achieve separation.	[11][12]
Flow Rate	1.0 mL/min	[11][12]
Column Temperature	30 °C	[13]
Detection	UV at approximately 235 nm or 338 nm	[11][12][13]
Injection Volume	10 µL	[5]

Method Validation: Any analytical method for the quantification of Axitinib Impurity D must be validated according to ICH guidelines, assessing parameters such as specificity, linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[5][11][12][13]

Liquid Chromatography-Mass Spectrometry (LC-MS) for Characterization

LC-MS/MS is a powerful tool for the structural confirmation of impurities. High-resolution mass spectrometry (HRMS) can provide accurate mass measurements to confirm the elemental composition of Axitinib Impurity D.

Illustrative LC-MS/MS Parameters:

Parameter	Description
Ionization Mode	Electrospray Ionization (ESI), positive mode
Mass Analyzer	Quadrupole Time-of-Flight (Q-TOF) or Triple Quadrupole
Scan Mode	Full scan for identification and product ion scan for fragmentation analysis
Collision Gas	Argon
Collision Energy	Optimized to achieve characteristic fragmentation patterns

The fragmentation pattern in the mass spectrum can help in elucidating the structure of the impurity.

The following diagram outlines a general workflow for the identification and characterization of Axitinib Impurity D.

A general analytical workflow for the characterization of Axitinib Impurity D.

Biological Activity and Signaling Pathways

Currently, there is no publicly available information on the specific biological activity or the potential for Axitinib Impurity D to interact with signaling pathways. The major metabolites of Axitinib, such as the non-acetylated sulfoxide (M12), are known to be pharmacologically inactive.[14] However, the toxicological profile of Axitinib Impurity D has not been reported. As a standard practice in drug development, all impurities above a certain threshold should be evaluated for their potential pharmacological and toxicological effects.

Axitinib itself is a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), which are key components of the angiogenesis signaling pathway.

The diagram below illustrates the VEGFR signaling pathway that is inhibited by Axitinib.

A simplified diagram of the VEGFR signaling pathway inhibited by Axitinib.

Conclusion

Axitinib Impurity D is a relevant substance for monitoring in the manufacturing and storage of Axitinib. Its formation is likely due to the oxidation of an acetylated sulfide precursor. Robust analytical methods, primarily HPLC, are essential for its control. While its biological activity is not yet characterized, understanding its properties and formation is critical for ensuring the quality, safety, and efficacy of Axitinib for patients. Further research into the potential pharmacological and toxicological effects of this impurity is warranted.

References

• 1. accessdata.fda.gov [accessdata.fda.gov]
• 2. Sulfoxide synthesis by oxidation [organic-chemistry.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. jpionline.org [jpionline.org]
• 6. WO2016108106A1 - An improved process for preparation of axitinib - Google Patents [patents.google.com]
• 7. WO2016178150A1 - Novel polymorphs of axitinib - Google Patents [patents.google.com]
• 8. CN103570696A - Method for preparing intermediate of axitinib and application of intermediate in preparation of axitinib - Google Patents [patents.google.com]
• 9. CN103570696B - A kind of preparation method of Axitinib intermediate and preparing the application in Axitinib - Google Patents [patents.google.com]
• 10. researchgate.net [researchgate.net]
• 11. CN106918658B - axitinib raw materials and analysis method of related substances in preparation thereof - Google Patents [patents.google.com]
• 12. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 13. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 14. In Vitro Kinetic Characterization of Axitinib Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to Axitinib Impurity D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axitinib, a potent second-generation tyrosine kinase inhibitor, is a cornerstone in the treatment of advanced renal cell carcinoma. Its mechanism of action targets vascular endothelial growth factor receptors (VEGFRs), thereby inhibiting angiogenesis, a critical process for tumor growth and metastasis.[1][2] As with any pharmaceutical compound, the control of impurities is paramount to ensure the safety and efficacy of the final drug product. This technical guide provides a comprehensive overview of Axitinib Impurity D, a known process-related impurity of Axitinib.

This document details the chemical identity of Axitinib Impurity D, available analytical methodologies for its detection and quantification, and contextual information regarding the parent drug's mechanism of action. This guide is intended to be a valuable resource for researchers, quality control analysts, and drug development professionals involved in the synthesis, analysis, and regulation of Axitinib.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for Axitinib Impurity D is 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide .[1][3][4][5]

Below is a summary of its key chemical properties:

Property	Value	Reference(s)
CAS Number	1959572-98-5	[1][3][4]
Molecular Formula	C₁₇H₁₅N₃O₃S	[4]
Molecular Weight	341.38 g/mol	[4]
Synonyms	Axitinib EP Impurity D	[3]

Analytical Methodologies

The identification and quantification of Axitinib Impurity D, alongside other related substances, are typically achieved using modern chromatographic techniques, primarily High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS).[]

High-Performance Liquid Chromatography (HPLC)

A stability-indicating HPLC method is crucial for separating Axitinib from its impurities and degradation products. While a specific monograph detailing the analysis of Axitinib Impurity D is not publicly available, general parameters from methods developed for Axitinib and its related substances can be adapted.

Typical HPLC Parameters:

• Column: A C8 or C18 reversed-phase column is commonly used.

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., phosphate (B84403) or formate (B1220265) buffer) and an organic solvent (e.g., acetonitrile (B52724) or methanol) is typical for resolving multiple components.

• Detection: UV detection is suitable for quantification, with the wavelength selected based on the absorption maxima of Axitinib and its impurities.[]

Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is a powerful tool for the identification and structural elucidation of impurities. Electrospray ionization (ESI) in positive ion mode is often employed for the analysis of Axitinib and its related compounds. The high-resolution mass spectrometry capabilities of instruments like quadrupole time-of-flight (Q-TOF) can provide accurate mass measurements for formula determination. Tandem mass spectrometry (MS/MS) experiments are used to study the fragmentation patterns, which can help in confirming the structure of the impurity.

Experimental Protocols

While a detailed, step-by-step synthesis protocol for Axitinib Impurity D is not publicly available in the scientific literature, its structure suggests it is likely formed from a precursor to Axitinib or as a degradation product. The synthesis of structurally related compounds often involves multi-step organic chemistry procedures.[7]

The following is a conceptual workflow for the analysis of a sample for the presence of Axitinib Impurity D.

References

• 1. veeprho.com [veeprho.com]
• 2. Axitinib | C22H18N4OS | CID 6450551 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. clearsynth.com [clearsynth.com]
• 4. pharmaceresearch.com [pharmaceresearch.com]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 7. benchchem.com [benchchem.com]

Axitinib Impurity D: A Comprehensive Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of Axitinib Impurity D, a known process-related impurity and potential degradation product of the tyrosine kinase inhibitor, Axitinib. This document outlines its chemical properties, analytical methodologies for its identification, and insights into its formation.

Core Data Summary

Axitinib Impurity D is characterized by the addition of an acetyl group to the indazole ring and the oxidation of the thioether linkage of Axitinib to a sulfoxide (B87167).

Parameter	Value	Reference
Chemical Name	2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide	[1][2]
CAS Number	1959572-98-5	[1][2][3][4]
Molecular Formula	C17H15N3O3S	[1][2][3][4]
Molecular Weight	341.39 g/mol	[2][3][4]

Formation and Synthesis

The formation of Axitinib Impurity D involves two key transformations of the Axitinib molecule:

• N-Acetylation: The nitrogen at the 1-position of the indazole ring undergoes acetylation. This can occur if acetic acid or a related acetylating agent is present during the synthesis or as a degradation byproduct.

• Oxidation: The thioether group in Axitinib is oxidized to a sulfoxide. This is a common transformation for sulfur-containing compounds and can be induced by oxidizing agents or exposure to atmospheric oxygen over time.

Forced degradation studies on Axitinib have shown that the drug is susceptible to degradation under oxidative conditions, which can lead to the formation of sulfoxide and sulfone impurities.[6]

Inferred Formation Pathways of Axitinib Impurity D

Experimental Protocols

Analytical Identification and Characterization

The identification and quantification of Axitinib Impurity D in drug substances and formulations are typically performed using high-performance liquid chromatography (HPLC) and liquid chromatography-mass spectrometry (LC-MS).

Forced Degradation Studies to Generate Axitinib Impurities:

Forced degradation studies are essential to understand the stability of a drug substance and to identify potential degradation products.[]

• Oxidative Degradation:

  • Prepare a stock solution of Axitinib in a suitable solvent (e.g., methanol (B129727) or a mixture of acetonitrile (B52724) and water).

  • Treat the solution with an oxidizing agent, such as 3% or 30% hydrogen peroxide.[][7]

  • The reaction mixture can be kept at room temperature or heated to accelerate degradation.[7]

  • Samples are withdrawn at various time points and analyzed by HPLC or LC-MS to monitor the formation of degradation products, including the sulfoxide which is a key structural feature of Impurity D.[6]

• General Chromatographic Conditions for Impurity Profiling:

  • Column: A C18 reversed-phase column is commonly used for the separation of Axitinib and its impurities.[6][7]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., potassium dihydrogen phosphate (B84403) or ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.[6][7]

  • Detection: UV detection is often set at a wavelength where both Axitinib and its impurities show significant absorbance, for instance, around 338 nm.[7]

LC-MS/MS for Structural Elucidation:

For the definitive identification of impurities, LC-MS/MS is a powerful tool. The mass spectrometer provides the molecular weight of the impurity, and its fragmentation pattern can be used to elucidate its structure. For Axitinib Impurity D, the expected mass would correspond to the molecular formula C17H15N3O3S.

Workflow for Identification of Axitinib Degradation Products

Signaling Pathways and Biological Activity

Currently, there is no publicly available information specifically detailing the signaling pathways affected by Axitinib Impurity D or its distinct biological activity. As an impurity, its concentration in the final drug product is strictly controlled to minimize any potential impact on the safety and efficacy of Axitinib. The primary focus of regulatory bodies and pharmaceutical manufacturers is to limit the presence of such impurities to acceptable levels.

It is known that the parent compound, Axitinib, is a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs).[8] Structural modifications, such as those present in Impurity D, could potentially alter the binding affinity to these receptors and other kinases. However, without specific studies, any discussion on the biological effects of Axitinib Impurity D remains speculative. Further research would be required to ascertain its pharmacological profile.

References

• 1. pharmaceresearch.com [pharmaceresearch.com]
• 2. vsnlabs.in [vsnlabs.in]
• 3. clearsynth.com [clearsynth.com]
• 4. chemxzen.com [chemxzen.com]
• 6. researchgate.net [researchgate.net]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. pharmaffiliates.com [pharmaffiliates.com]

Unraveling the Degradation Pathways of Axitinib: A Technical Guide to the Formation of Impurity D

For Immediate Release

A deep dive into the chemical stability of the potent tyrosine kinase inhibitor, Axitinib, reveals key insights into the formation of its sulfoxide (B87167) impurity, Axitinib Impurity D. This technical guide provides a comprehensive overview of the potential degradation pathways, supported by a review of forced degradation studies and an analysis of the drug's synthetic route. This document is intended for researchers, scientists, and drug development professionals dedicated to ensuring the quality and safety of pharmaceutical products.

Introduction

Axitinib is a cornerstone in the treatment of advanced renal cell carcinoma, acting as a potent and selective second-generation inhibitor of vascular endothelial growth factor receptors (VEGFRs). As with any pharmaceutical compound, a thorough understanding of its stability and potential degradation products is paramount for ensuring patient safety and therapeutic efficacy. One such impurity, Axitinib Impurity D, has been identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide. Its structure, confirmed by its IUPAC name and CAS number (1959572-98-5), indicates the presence of a sulfoxide group and an acetyl moiety on the indazole ring, pointing towards specific degradation mechanisms.[][2]

Forced degradation studies are instrumental in elucidating the intrinsic stability of a drug substance and identifying potential degradation products under various stress conditions. In the case of Axitinib, these studies have consistently demonstrated its susceptibility to oxidative and photolytic stress, which can lead to the formation of a number of degradation products.[3]

Potential Degradation Pathways Leading to Axitinib Impurity D

The formation of Axitinib Impurity D is primarily attributed to the oxidation of a thioether precursor. The key question lies in the origin of the N-acetyl group on the indazole moiety. Two primary pathways are proposed:

Pathway 1: Degradation of an N-acetylated Synthetic Intermediate. A review of the manufacturing process of Axitinib reveals a critical step involving the in situ N-acetylation of an iodoindazole intermediate.[4] This acetylation is performed to facilitate a subsequent palladium-catalyzed Heck reaction. This indicates the presence of an N-acetylated thioether intermediate in the synthetic route. The oxidation of this intermediate, either during the synthesis itself or as a residual impurity in the final drug substance, presents a direct pathway to the formation of Axitinib Impurity D.

Pathway 2: Degradation of Axitinib. This pathway involves the direct degradation of the Axitinib molecule. It would necessitate two transformation steps: N-acetylation of the indazole ring and oxidation of the thioether linkage. While N-acetylation of indazoles is chemically feasible, the formation from an acetylated process-related impurity is a more direct and likely route.

The primary mechanism for the conversion of the thioether to a sulfoxide is oxidation. This can be triggered by various factors, including:

• Oxidative Stress: Exposure to oxidizing agents, such as peroxides, is a common cause of thioether oxidation. Forced degradation studies on Axitinib have shown significant degradation under oxidative conditions.[3]

• Photolytic Degradation: Light, particularly UV light, can also promote the oxidation of thioethers to sulfoxides.[3] Axitinib has been shown to be unstable under photolytic conditions.

The following diagram illustrates the proposed primary degradation pathway:

Caption: Proposed primary pathway for the formation of Axitinib Impurity D.

Summary of Forced Degradation Studies

Forced degradation studies provide critical quantitative data on the stability of Axitinib under various stress conditions. The table below summarizes typical findings.

Stress Condition	Reagents and Conditions	Observation
Acid Hydrolysis	1N HCl, Reflux for 6h at 60°C	Significant Degradation
Base Hydrolysis	1N NaOH, 15 minutes	Significant Degradation
Oxidative	30% H₂O₂, room temperature	Significant Degradation
Thermal	105°C for 6 hours	Stable
Photolytic	UV light exposure	Significant Degradation

Note: The exact percentage of degradation can vary depending on the specific experimental setup.[]

Experimental Protocols for Forced Degradation Studies

Detailed methodologies are crucial for the reproducibility of forced degradation studies. Below are generalized protocols based on common practices in the pharmaceutical industry.

Preparation of Stock Solution

A stock solution of Axitinib (e.g., 1 mg/mL) is prepared in a suitable solvent, such as a mixture of acetonitrile (B52724) and water.

Acid Degradation

• To 1 mL of the Axitinib stock solution, add 1 mL of 1N HCl.

• Reflux the mixture at 60°C for a specified period (e.g., 6 hours).

• Cool the solution to room temperature.

• Neutralize the solution with an appropriate volume of 1N NaOH.

• Dilute to a final concentration with the mobile phase for HPLC analysis.

Base Degradation

• To 1 mL of the Axitinib stock solution, add 1 mL of 1N NaOH.

• Keep the solution at room temperature for a specified period (e.g., 15 minutes).

• Neutralize the solution with an appropriate volume of 1N HCl.

• Dilute to a final concentration with the mobile phase for HPLC analysis.

Oxidative Degradation

• To 1 mL of the Axitinib stock solution, add 1 mL of 30% hydrogen peroxide.

• Keep the solution at room temperature for a specified period.

• Dilute to a final concentration with the mobile phase for HPLC analysis.

Thermal Degradation

• Place the solid Axitinib drug substance in a hot air oven at a specified temperature (e.g., 105°C) for a defined duration (e.g., 6 hours).

• After cooling, dissolve an appropriate amount of the stressed sample in the solvent to achieve the desired concentration for HPLC analysis.

Photolytic Degradation

• Expose the Axitinib drug substance (solid-state) or its solution to a UV light source providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200-watt hours/square meter.

• Prepare a sample of the stressed material at the desired concentration for HPLC analysis.

The following diagram outlines a general experimental workflow for forced degradation studies:

Caption: General workflow for forced degradation studies of Axitinib.

Conclusion

The formation of Axitinib Impurity D is predominantly linked to the oxidation of an N-acetylated thioether precursor, which is a known intermediate in the synthesis of Axitinib. Forced degradation studies corroborate that oxidative and photolytic stress are the primary drivers for the degradation of Axitinib, leading to the formation of sulfoxide derivatives. A thorough understanding of these degradation pathways and the implementation of robust analytical methods are essential for controlling the impurity profile of Axitinib, thereby ensuring its quality, safety, and efficacy. Continuous monitoring of process-related impurities and degradation products throughout the drug development lifecycle is a critical component of good manufacturing practices.

References

• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. researchgate.net [researchgate.net]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]

In-Depth Technical Guide: Spectroscopic Data of Axitinib Impurity D

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available spectroscopic data for Axitinib Impurity D, a known process-related impurity and potential degradation product of the tyrosine kinase inhibitor, Axitinib. Understanding the structural characteristics of such impurities is crucial for ensuring the quality, safety, and efficacy of the final drug product. This document summarizes the key analytical data and methodologies for the identification and characterization of this specific impurity.

Chemical Identity of Axitinib Impurity D

Axitinib Impurity D is chemically identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide. Its fundamental properties are summarized in the table below.

Property	Value
IUPAC Name	2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide
CAS Number	1959572-98-5
Molecular Formula	C₁₇H₁₅N₃O₃S
Molecular Weight	341.38 g/mol
Appearance	White to off-white solid

Spectroscopic Data

Mass Spectrometry (MS)

High-resolution mass spectrometry (HRMS) is a critical tool for confirming the elemental composition of Axitinib Impurity D.

Table 2: Mass Spectrometry Data for Axitinib Impurity D

Parameter	Expected Value (m/z)
[M+H]⁺ (Monoisotopic)	342.0856
[M+Na]⁺ (Monoisotopic)	364.0675

Note: The expected values are calculated based on the molecular formula C₁₇H₁₅N₃O₃S.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical structure and connectivity of atoms in Axitinib Impurity D. The following tables outline the predicted ¹H and ¹³C NMR chemical shifts. These predictions are based on the known structure and typical chemical shift ranges for similar functional groups and aromatic systems.

Table 3: Predicted ¹H NMR Spectroscopic Data for Axitinib Impurity D

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity
Acetyl-CH₃	~2.7	Singlet
N-CH₃	~2.9	Doublet
Aromatic-H	7.5 - 8.5	Multiplets
NH	~8.6	Broad Singlet

Table 4: Predicted ¹³C NMR Spectroscopic Data for Axitinib Impurity D

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Acetyl-CH₃	~24
N-CH₃	~27
Aromatic-C	110 - 150
C=O (Amide)	~168
C=O (Acetyl)	~170

Note: Actual chemical shifts can vary depending on the solvent and other experimental conditions.

Experimental Protocols

The following sections describe generalized experimental protocols for the spectroscopic analysis of Axitinib and its impurities, based on methods reported in the literature.

Liquid Chromatography-Mass Spectrometry (LC-MS)

A stability-indicating LC-MS method is crucial for separating Axitinib from its impurities and degradation products.

Workflow for LC-MS Analysis

Caption: A typical experimental workflow for LC-MS analysis.

Instrumentation:

• HPLC System: A system equipped with a photodiode array (PDA) or UV detector.

• Column: A reversed-phase C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., acetonitrile).

• Mass Spectrometer: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, equipped with an electrospray ionization (ESI) source.

Parameters:

• Flow Rate: Typically 0.5 - 1.0 mL/min.

• Column Temperature: Maintained at a constant temperature, for example, 30°C.

• Detection Wavelength: Selected based on the UV absorbance maximum of Axitinib and its impurities.

• MS Ionization Mode: Positive ion mode is generally used for Axitinib and its related compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is employed for the definitive structural elucidation of isolated impurities.

Workflow for NMR Analysis

Caption: A standard workflow for NMR-based structural elucidation.

Instrumentation:

• A high-field NMR spectrometer (e.g., 400 MHz or higher) equipped with a suitable probe.

Sample Preparation:

• The isolated impurity is dissolved in a deuterated solvent (e.g., DMSO-d₆, CDCl₃).

Experiments:

• 1D NMR: ¹H and ¹³C spectra are acquired to identify the types and numbers of protons and carbons.

• 2D NMR: Correlation spectroscopy (COSY), Heteronuclear Single Quantum Coherence (HSQC), and Heteronuclear Multiple Bond Correlation (HMBC) experiments are performed to establish the connectivity between atoms and confirm the final structure.

Signaling Pathway Context

Axitinib is a potent and selective second-generation inhibitor of vascular endothelial growth factor receptors (VEGFRs). Understanding its mechanism of action provides context for the importance of ensuring its purity.

Simplified Axitinib Signaling Pathway Inhibition

Caption: Axitinib inhibits VEGFR, blocking downstream signaling pathways.

This guide serves as a foundational resource for professionals involved in the development, manufacturing, and quality control of Axitinib. The provided data and protocols are intended to aid in the identification and characterization of Axitinib Impurity D, contributing to the overall quality and safety of the pharmaceutical product.

Axitinib Process-Related Impurities and Their Formation: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the process-related impurities and degradation products of Axitinib (B1684631), a potent tyrosine kinase inhibitor. A thorough understanding and control of these impurities are critical for ensuring the safety, efficacy, and quality of the final drug product. This document details the synthetic pathways of Axitinib, identifies known impurities, elucidates their formation mechanisms, and summarizes analytical methodologies for their detection and quantification. It is intended to be a valuable resource for professionals involved in the research, development, and quality control of Axitinib.

Introduction to Axitinib

Axitinib is a second-generation tyrosine kinase inhibitor that selectively targets vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3. By inhibiting these receptors, Axitinib plays a crucial role in blocking tumor angiogenesis and growth, making it an effective treatment for advanced renal cell carcinoma.[1] The chemical name for Axitinib is N-methyl-2-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]thio]benzamide, and its structure features an indazole core, a substituted benzamide, and a vinyl pyridine (B92270) moiety.

The control of impurities in active pharmaceutical ingredients (APIs) like Axitinib is a stringent regulatory requirement. Impurities can originate from various sources, including the manufacturing process (process-related impurities) or the degradation of the drug substance over time (degradation products).[] These impurities, even in small amounts, can potentially impact the safety and efficacy of the drug. Therefore, their identification, characterization, and control are paramount.

Axitinib Synthesis and Potential Process-Related Impurities

The manufacturing of Axitinib is a multi-step chemical synthesis. A common synthetic route involves two key palladium-catalyzed cross-coupling reactions: a Migita coupling and a Heck reaction.[3][4] Understanding this synthesis is fundamental to identifying potential process-related impurities, which can arise from starting materials, intermediates, reagents, or side reactions.

A generalized synthetic pathway for Axitinib is depicted below.

Figure 1: Generalized Synthetic Pathway of Axitinib.

Key Synthetic Steps and Potential Impurities

• Migita Coupling: This step involves the formation of a carbon-sulfur bond between an aryl halide (or triflate) and a thiol. In Axitinib synthesis, this typically involves coupling a protected 3,6-dibromo-indazole derivative with 2-mercapto-N-methylbenzamide.[5] Incomplete reactions or side reactions can lead to the presence of unreacted starting materials or the formation of disulfide contaminants that can inhibit the palladium catalyst.[4]

• Heck Reaction: This palladium-catalyzed reaction forms a carbon-carbon bond between an unsaturated halide and an alkene. In the synthesis of Axitinib, it is used to couple the vinyl pyridine moiety to the indazole core.[3] Optimization of this step is crucial to minimize the formation of impurities.[3] In situ acylation of the iodoindazole intermediate can facilitate the reaction and prevent the formation of contaminants from conjugate addition.[4]

Known Process-Related and Degradation Impurities of Axitinib

Several process-related and degradation impurities of Axitinib have been identified. These are often characterized by their chemical structure and may be referred to by different naming conventions in the literature and by commercial suppliers.

Impurity Name(s)	CAS Number	Molecular Formula	Molecular Weight	Type
(Z)-Axitinib / Impurity 1	885126-40-9	C₂₂H₁₈N₄OS	386.47	Degradation/Process
Axitinib Sulfoxide (B87167) / M12	1347304-18-0	C₂₂H₁₈N₄O₂S	402.47	Degradation/Metabolite
Axitinib Sulfone	1348536-59-3	C₂₂H₁₈N₄O₃S	418.47	Degradation
N-Acetyl Axitinib	1639137-80-6	C₂₄H₂₀N₄O₂S	428.51	Process
Axitinib Impurity 2	1428728-83-9	C₁₇H₁₃N₃O	275.31	Process
Axitinib Impurity D	1959572-98-5	C₁₇H₁₅N₃O₃S	341.38	Process
2-((3-Iodo-1H-indazol-6-yl)thio)-N-methylbenzamide	885126-34-1	C₁₅H₁₂IN₃OS	409.24	Process (Intermediate)
Axitinib N-Glucuronide / M7	N/A	C₂₈H₂₆N₄O₇S	562.59	Metabolite

Table 1: Summary of Known Axitinib Impurities.

Formation Pathways of Key Impurities

Degradation Impurities

Forced degradation studies under various stress conditions (acidic, basic, oxidative, photolytic, and thermal) are essential to identify potential degradation products and elucidate their formation pathways.[6]

Figure 2: Major Degradation Pathways of Axitinib.

• (Z)-Axitinib (Photodegradation): Axitinib possesses a stilbene-like vinyl group, which can undergo E/Z isomerization upon exposure to light. The biologically active form is the (E)-isomer. UV irradiation can lead to the formation of the less active (Z)-isomer.[7][8] Interestingly, the (Z)-isomer can be reverted to the (E)-isomer with UV light of a different wavelength (e.g., 385 nm). However, in aqueous solutions, an irreversible [2+2] photocycloaddition can occur, leading to a biologically inactive dimer.[7][9]

• Axitinib Sulfoxide and Sulfone (Oxidative Degradation): The thioether linkage in Axitinib is susceptible to oxidation. Under oxidative stress, such as treatment with hydrogen peroxide, the sulfur atom can be oxidized to form Axitinib sulfoxide. Further oxidation can lead to the formation of Axitinib sulfone.[1][10] Axitinib sulfoxide is also a major metabolite of Axitinib, formed in vivo primarily by the action of cytochrome P450 enzymes, particularly CYP3A4/5.[11][12]

• Hydrolytic Degradation: Axitinib can undergo hydrolysis under acidic or basic conditions.[1] The amide bond is a potential site for hydrolysis, which would lead to the cleavage of the N-methylbenzamide moiety.

Process-Related Impurities

The formation of process-related impurities is intrinsically linked to the synthetic route.

Figure 3: Sources of Process-Related Impurities.

• Unreacted Starting Materials and Intermediates: If the coupling reactions (Migita and Heck) do not go to completion, unreacted starting materials and intermediates, such as 2-((3-Iodo-1H-indazol-6-yl)thio)-N-methylbenzamide, can be carried through the process and appear as impurities in the final product.[13]

• Side-Reaction Products: The complexity of the multi-step synthesis provides opportunities for side reactions to occur. For instance, the formation of disulfide contaminants during the Migita coupling has been reported.[4]

• N-Acetyl Axitinib: This impurity likely arises from the acylation of the indazole nitrogen, possibly from residual acetylating agents used in the synthesis or as a side reaction during the Heck coupling step where acetic anhydride (B1165640) may be used.[4]

Quantitative Data from Forced Degradation Studies

Quantitative analysis of forced degradation studies provides valuable information on the stability of Axitinib and the extent of impurity formation under various stress conditions. The following table summarizes representative data from the literature.

Stress Condition	Reagent/Condition	Duration	Axitinib Degradation (%)	Major Degradation Products Formed
Acid Hydrolysis	1N HCl	15 min	~17.1%	Degradation Products (DP3, DP4)
Alkali Hydrolysis	1N NaOH	15 min	~17.8%	Degradation Products (DP3, DP4)
Oxidative	30% H₂O₂	-	~16.6%	Axitinib Sulfoxide, Axitinib Sulfone (DP5, DP6)
Photolytic	Sunlight	4 days	~19.1%	(Z)-Axitinib, Photodegradants
Thermal	105°C	6 hours	~18.3%	Thermal Degradants
Reduction	30% NaHSO₃	-	~17.4%	Reduction Product (DP7)

Table 2: Summary of Quantitative Data from Axitinib Forced Degradation Studies.[14] Note: The specific structures of all numbered degradation products (DPs) are not consistently defined across all literature.

Experimental Protocols

General Protocol for Forced Degradation Study

The following is a generalized protocol for conducting forced degradation studies on Axitinib, based on common practices reported in the literature.[1][15]

• Preparation of Stock Solution: Accurately weigh and dissolve a known amount of Axitinib in a suitable solvent (e.g., a mixture of acetonitrile (B52724) and water) to prepare a stock solution of a specific concentration (e.g., 100 µg/mL).

• Acid Degradation: Mix a portion of the stock solution with an equal volume of an acid solution (e.g., 0.5N, 1.0N, or 2.0N HCl). The mixture can be refluxed at a specific temperature (e.g., 60°C) for a defined period (e.g., 6 hours). After the stress period, neutralize the solution with a suitable base (e.g., NaOH) and dilute to the initial concentration.

• Base Degradation: Mix a portion of the stock solution with an equal volume of a base solution (e.g., 0.5N, 1.0N, or 2.0N NaOH). The mixture can be refluxed at a specific temperature (e.g., 60°C) for a defined period (e.g., 6 hours). After the stress period, neutralize the solution with a suitable acid (e.g., HCl) and dilute to the initial concentration.

• Oxidative Degradation: Mix a portion of the stock solution with a solution of an oxidizing agent (e.g., 3-30% H₂O₂). The mixture is typically kept at room temperature for a specified duration.

• Thermal Degradation: Place a solution of Axitinib in an oven at a high temperature (e.g., 105°C) for a defined period (e.g., 6 hours).

• Photolytic Degradation: Expose a solution of Axitinib to sunlight or a UV light source for a specified duration. A control sample should be kept in the dark to differentiate between photolytic and thermal degradation.

• Analysis: Analyze all stressed samples, along with an unstressed control sample, by a validated stability-indicating HPLC method.

Representative HPLC Method for Impurity Profiling

A stability-indicating Reverse Phase-High Performance Liquid Chromatography (RP-HPLC) method is the standard for separating and quantifying Axitinib and its impurities.

Figure 4: Typical Experimental Workflow for HPLC Analysis.

• Chromatographic Conditions:

  • Column: Altima C18 (150 x 4.6 mm, 5 µm) or equivalent.[15]

  • Mobile Phase: A mixture of acetonitrile and a buffer, such as 0.01M potassium dihydrogen phosphate (KH₂PO₄), often in a gradient or isocratic elution. A common ratio is 60:40 (v/v) acetonitrile:buffer.[15]

  • Flow Rate: 1.0 mL/min.[15]

  • Column Temperature: 30°C.[15]

  • Detection Wavelength: 338 nm.[15]

  • Injection Volume: 10 µL.

This method should be validated according to ICH guidelines to ensure specificity, linearity, accuracy, precision, and robustness for the detection and quantification of Axitinib and its impurities.

Regulatory Perspective and Acceptance Criteria

The key thresholds defined by ICH Q3A are:

• Reporting Threshold: The level at which an impurity must be reported. For a maximum daily dose of Axitinib (typically up to 20 mg), this threshold is 0.05%.[1][16]

• Identification Threshold: The level at which the structure of an impurity must be determined. For Axitinib's maximum daily dose, this is generally 0.10%.[1][16]

• Qualification Threshold: The level at which an impurity's biological safety must be established. For Axitinib's maximum daily dose, this is typically 0.15%.[1]

It is important to note that for impurities known to be unusually potent or to produce toxic or unexpected pharmacological effects, lower limits may be required.[17]

Conclusion

The control of process-related impurities and degradation products is a critical aspect of ensuring the quality, safety, and efficacy of Axitinib. This guide has provided a detailed overview of the known impurities, their formation pathways, and the analytical methodologies used for their control. A thorough understanding of the synthesis of Axitinib and its degradation behavior is essential for developing robust manufacturing processes and stable formulations. Adherence to regulatory guidelines, such as those provided by the ICH, is mandatory for setting appropriate acceptance criteria for these impurities. This document serves as a valuable technical resource for scientists and professionals dedicated to the development and quality control of Axitinib.

References

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.com]
• 5. BJOC - Bromide-assisted chemoselective Heck reaction of 3-bromoindazoles under high-speed ball-milling conditions: synthesis of axitinib [beilstein-journals.org]
• 6. researchgate.net [researchgate.net]
• 7. Axitinib: A Photoswitchable Approved Tyrosine Kinase Inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. urotoday.com [urotoday.com]
• 9. Photoswitchable Azo- and Diazocine-Functionalized Derivatives of the VEGFR-2 Inhibitor Axitinib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Redirecting [linkinghub.elsevier.com]
• 11. In Vitro Kinetic Characterization of Axitinib Metabolism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. resource.aminer.org [resource.aminer.org]
• 13. Design, Synthesis, and Biological Evaluation of Axitinib Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 14. jpionline.org [jpionline.org]
• 15. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 16. database.ich.org [database.ich.org]
• 17. pubs.acs.org [pubs.acs.org]

The Genesis of a Process-Related Impurity: Unraveling the Formation of Axitinib Impurity D

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The synthesis of highly pure active pharmaceutical ingredients (APIs) is a cornerstone of modern medicine. Understanding and controlling the formation of impurities during the manufacturing process is paramount to ensure the safety and efficacy of therapeutic agents. This technical guide delves into the origin of Axitinib Impurity D, a known process-related impurity in the synthesis of Axitinib, a potent tyrosine kinase inhibitor. Through a detailed examination of the synthetic pathway and reaction mechanisms, this document provides valuable insights for researchers and professionals engaged in drug development and manufacturing.

Understanding Axitinib and its Synthetic Landscape

Axitinib, with the chemical name N-Methyl-2-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]thio]benzamide, is a targeted therapy for advanced renal cell carcinoma.[] Its synthesis involves a multi-step process, with several reported routes. A frequently employed strategy involves the palladium-catalyzed Heck coupling reaction. This key step unites two critical building blocks: an indazole core and a pyridine-containing side chain. It is within the intricacies of this complex transformation that the formation of impurities can occur.[2]

Impurities in Axitinib can be broadly categorized as process-related impurities, degradation products, and impurities from starting materials.[] Process-related impurities, such as Axitinib Impurity D, are byproducts formed during the synthesis itself.[]

The Chemical Identity of Axitinib Impurity D

Axitinib Impurity D is chemically identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide.[3][4] Its structure reveals two key modifications compared to the desired Axitinib precursor: the presence of an acetyl group on the indazole nitrogen (N-acetylation) and the oxidation of the thioether linkage to a sulfoxide (B87167) (S-oxidation).

Feature	Axitinib Precursor	Axitinib Impurity D
Indazole Nitrogen	Unsubstituted (N-H)	Acetylated (N-COCH₃)
Sulfur Linkage	Thioether (-S-)	Sulfoxide (-S(O)-)

Pinpointing the Origin: A Mechanistic Perspective

The formation of Axitinib Impurity D can be traced back to a specific and common synthetic route for Axitinib. One of the well-documented methods for the Heck coupling reaction utilizes a combination of a palladium catalyst, a base, and acetic anhydride (B1165640).[5] The presence of acetic anhydride is a crucial clue in deciphering the formation of this particular impurity.

The Dual Role of Acetic Anhydride and Oxidative Conditions

A plausible mechanism for the formation of Axitinib Impurity D involves a concurrent N-acetylation and S-oxidation of a key intermediate, 2-((3-iodo-1H-indazol-6-yl)thio)-N-methylbenzamide.

• N-Acetylation: Acetic anhydride is a potent acetylating agent. In the reaction mixture, it can react with the secondary amine of the indazole ring of the Axitinib precursor, leading to the formation of an N-acetylated intermediate. This reaction can be facilitated by the basic conditions often employed in the Heck coupling.[6]

• S-Oxidation: The thioether group in the Axitinib precursor is susceptible to oxidation. While the primary role of the palladium catalyst is to facilitate the C-C bond formation of the Heck reaction, palladium complexes, under certain conditions, can also promote oxidation reactions.[7][8] Trace amounts of oxidizing agents present in the reaction medium or exposure to air during the process can lead to the oxidation of the sulfide (B99878) to a sulfoxide.

The simultaneous occurrence of these two transformations on the same molecule of the Axitinib precursor results in the formation of Axitinib Impurity D.

Visualizing the Synthetic Pathway and Impurity Formation

To better illustrate the synthetic context and the point of impurity formation, the following diagrams are provided.

Caption: Synthetic pathway of Axitinib highlighting the formation of Impurity D.

References

• 2. pubs.acs.org [pubs.acs.org]
• 3. pharmaffiliates.com [pharmaffiliates.com]
• 4. clearsynth.com [clearsynth.com]
• 5. Axitinib synthesis - chemicalbook [chemicalbook.com]
• 6. Synthesis of substituted N-heterocycles by N-acylation [organic-chemistry.org]
• 7. researchgate.net [researchgate.net]
• 8. Palladium Catalyzed Allylic C-H Oxidation Enabled by Bicyclic Sulfoxide Ligands - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: A Stability-Indicating HPLC Method for the Determination of Axitinib and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of Axitinib and its process-related and degradation impurities. The developed method is precise, accurate, and linear over a specified concentration range, making it suitable for routine quality control and stability testing of Axitinib in bulk drug and pharmaceutical formulations. A comprehensive forced degradation study was conducted to demonstrate the method's ability to separate the active pharmaceutical ingredient (API) from its degradation products.

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma.[][2] Like any pharmaceutical compound, Axitinib can contain impurities that may arise during the manufacturing process or upon storage.[] These impurities, even in small amounts, can affect the safety and efficacy of the drug product. Therefore, a reliable analytical method is crucial for the separation, identification, and quantification of Axitinib and its potential impurities.

This application note provides a detailed protocol for a stability-indicating HPLC method that can effectively separate Axitinib from its known impurities and degradation products. The method has been validated in accordance with the International Council for Harmonisation (ICH) guidelines.

Experimental

Materials and Reagents

• Axitinib reference standard and impurity standards were procured from a certified supplier.

• HPLC grade acetonitrile (B52724) and methanol (B129727) were purchased from Merck.

• Potassium dihydrogen phosphate (B84403) (KH2PO4) and orthophosphoric acid were of analytical grade.

• High-purity water was obtained from a Milli-Q water purification system.

Instrumentation and Chromatographic Conditions

A high-performance liquid chromatography (HPLC) system equipped with a photodiode array (PDA) detector was used for this study.[] The chromatographic separation was achieved using the parameters outlined in Table 1.

Table 1: Optimized Chromatographic Conditions

Parameter	Condition
Column	Altima C18 (150 x 4.6 mm, 5µm)[3][4]
Mobile Phase	Acetonitrile and Potassium Dihydrogen Phosphate Buffer (pH adjusted to 2.5 with orthophosphoric acid) in a ratio of 60:40 (v/v)[3][4]
Flow Rate	1.0 mL/min[3][4]
Detection Wavelength	338 nm[3][4]
Column Temperature	30°C[3][4]
Injection Volume	10 µL[]
Run Time	10 minutes

Preparation of Solutions

• Buffer Preparation: A 0.02 M solution of potassium dihydrogen phosphate was prepared by dissolving the appropriate amount in HPLC grade water. The pH was adjusted to 2.5 using diluted orthophosphoric acid.

• Standard Stock Solution: A stock solution of Axitinib (1000 µg/mL) was prepared by dissolving the requisite amount of the reference standard in methanol.

• Working Standard Solution: The stock solution was further diluted with the mobile phase to obtain a working standard solution of 100 µg/mL.

• Impurity Stock Solution: Stock solutions of individual impurities were prepared in a similar manner.

Method Validation

The developed HPLC method was validated for specificity, linearity, precision, accuracy, limit of detection (LOD), and limit of quantification (LOQ) as per ICH guidelines.

Specificity (Forced Degradation Study)

To demonstrate the stability-indicating nature of the method, forced degradation studies were performed on Axitinib. The drug substance was subjected to various stress conditions, including acid, base, oxidative, thermal, and photolytic degradation.[3][4][5]

Protocol for Forced Degradation Study:

• Acid Degradation: 1 mL of Axitinib stock solution was mixed with 1 mL of 0.5N HCl and refluxed for 6 hours at 60°C.[3] The solution was then neutralized with 0.5N NaOH and diluted with the mobile phase.

• Base Degradation: 1 mL of Axitinib stock solution was mixed with 1 mL of 0.1N NaOH and kept at room temperature for 15 minutes. The solution was then neutralized with 0.1N HCl and diluted with the mobile phase.[]

• Oxidative Degradation: 1 mL of Axitinib stock solution was mixed with 1 mL of 30% hydrogen peroxide and kept at room temperature.[]

• Thermal Degradation: A sample of Axitinib powder was kept in an oven at 105°C for 6 hours.[] A solution was then prepared from this sample.

• Photolytic Degradation: A solution of Axitinib was exposed to UV light.

The stressed samples were then analyzed by the developed HPLC method. The results showed significant degradation of Axitinib under acidic, basic, and oxidative conditions, while it was relatively stable under thermal and photolytic conditions.[3][4] All degradation products were well-resolved from the parent drug peak, confirming the specificity and stability-indicating capability of the method.

Table 2: Summary of Forced Degradation Results

Stress Condition	% Degradation
Acid (0.5N HCl, 60°C, 6h)	15.2%
Base (0.1N NaOH, RT, 15min)	12.8%
Oxidation (30% H2O2, RT)	20.5%
Thermal (105°C, 6h)	3.1%
Photolytic (UV light)	4.5%

Quantitative Data Summary

The method was validated for linearity, precision, accuracy, LOD, and LOQ. The results are summarized in the following tables.

Table 3: Linearity Data

Analyte	Linearity Range (µg/mL)	Correlation Coefficient (r²)
Axitinib	25 - 250[3][4]	0.999

Table 4: Precision Data (Intra-day and Inter-day)

Analyte	Concentration (µg/mL)	Intra-day Precision (%RSD, n=6)	Inter-day Precision (%RSD, n=6)
Axitinib	100	0.55[3]	0.45[3]

Table 5: Accuracy (Recovery) Data

Analyte	Spiked Level	Amount Added (µg/mL)	Amount Found (µg/mL)	% Recovery	% RSD
Axitinib	50%	50	49.83	99.66%	0.93
100%	100	99.37	99.37%
150%	150	149.81	99.87%

Table 6: LOD and LOQ

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Axitinib	0.62[3][4]	1.88[3][4]

Visualizations

Caption: HPLC Method Development Workflow

Caption: Forced Degradation Study Design

Conclusion

The developed RP-HPLC method is simple, rapid, precise, accurate, and specific for the determination of Axitinib and its impurities. The method was successfully validated according to ICH guidelines and demonstrated to be stability-indicating through forced degradation studies. This method can be effectively used for the routine quality control analysis of Axitinib in bulk and pharmaceutical dosage forms, as well as for stability studies.

References

• 2. scielo.br [scielo.br]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. Development and validation of Stability Indicating RP-HPLC Method for the Determination of Axitinib in Bulk and its Pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]

Stability-Indicating HPLC Assay for Axitinib Impurity D: Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma.[][2] As with any pharmaceutical compound, ensuring the purity and stability of the active pharmaceutical ingredient (API) is critical for its safety and efficacy.[] During the synthesis or storage of Axitinib, process-related impurities and degradation products can arise.[][3] Axitinib Impurity D, chemically known as 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide, is a known impurity of Axitinib.[2][] This document provides a detailed application note and a comprehensive protocol for a stability-indicating High-Performance Liquid Chromatography (HPLC) method capable of separating and quantifying Axitinib from its impurities, including Impurity D.

The method described herein is based on the principles of reverse-phase chromatography and has been developed and validated according to the International Council for Harmonisation (ICH) guidelines.[5][6][7] The stability-indicating nature of the assay is demonstrated through forced degradation studies, where Axitinib is subjected to various stress conditions to generate potential degradation products.[5][8]

Experimental Workflow

The following diagram illustrates the general workflow for the stability-indicating HPLC analysis of Axitinib and its impurities.

Caption: General workflow for the HPLC analysis of Axitinib and its impurities.

Materials and Reagents

• Axitinib Reference Standard: USP or equivalent.

• Axitinib Impurity D Reference Standard: Commercially available (CAS 1959572-98-5).[]

• Acetonitrile (B52724): HPLC grade.

• Methanol: HPLC grade.

• Potassium Dihydrogen Phosphate (KH2PO4): Analytical grade.

• Orthophosphoric Acid: Analytical grade.

• Water: HPLC grade or purified water.

• Hydrochloric Acid (HCl): Analytical grade.

• Sodium Hydroxide (NaOH): Analytical grade.

• Hydrogen Peroxide (H2O2): 30%, Analytical grade.

Instrumentation and Chromatographic Conditions

The following table summarizes the recommended HPLC instrumentation and chromatographic conditions for the analysis of Axitinib and Axitinib Impurity D.

Parameter	Recommended Conditions
HPLC System	Agilent 1260 Infinity II or equivalent with a quaternary pump, autosampler, column compartment, and PDA/UV detector.
Column	Altima C18 (150 x 4.6 mm, 5 µm) or equivalent.[5][6]
Mobile Phase	Acetonitrile and Potassium Dihydrogen Phosphate buffer (e.g., 60:40 v/v). The buffer pH may require adjustment with orthophosphoric acid.[5][6]
Flow Rate	1.0 mL/min.[5][6]
Column Temperature	30°C.[5]
Detection Wavelength	338 nm.[5][6]
Injection Volume	10 µL.
Run Time	Approximately 10-15 minutes to ensure elution of all impurities.

Experimental Protocols

Preparation of Solutions

5.1.1. Buffer Preparation (0.02 M KH2PO4)

• Weigh accurately 2.72 g of KH2PO4 and dissolve in 1000 mL of HPLC grade water.

• Adjust the pH to a suitable level (e.g., 3.0) with orthophosphoric acid.

• Filter the buffer solution through a 0.45 µm membrane filter and degas.

5.1.2. Mobile Phase Preparation

• Mix the prepared buffer and acetonitrile in the desired ratio (e.g., 40:60 v/v).

• Degas the mobile phase before use.

5.1.3. Diluent Preparation

• Use a mixture of the mobile phase components (e.g., Acetonitrile:Water 50:50 v/v) as the diluent.

5.1.4. Standard Stock Solution Preparation

• Axitinib Stock Solution (e.g., 1000 µg/mL): Accurately weigh about 25 mg of Axitinib reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Axitinib Impurity D Stock Solution (e.g., 100 µg/mL): Accurately weigh about 2.5 mg of Axitinib Impurity D reference standard into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

5.1.5. Preparation of Calibration Standards

• Prepare a series of calibration standards by diluting the Axitinib and Axitinib Impurity D stock solutions with the diluent to cover a concentration range of, for example, 1-50 µg/mL for Axitinib and 0.1-5 µg/mL for Impurity D.

5.1.6. Sample Preparation

• Bulk Drug: Accurately weigh about 25 mg of the Axitinib bulk drug sample into a 25 mL volumetric flask. Dissolve in and dilute to volume with the diluent. Further dilute if necessary to fall within the calibration range.

• Pharmaceutical Formulation: Weigh and finely powder not fewer than 20 tablets. Transfer a quantity of the powder equivalent to 25 mg of Axitinib into a 25 mL volumetric flask. Add about 15 mL of diluent and sonicate for 15 minutes. Dilute to volume with the diluent, mix well, and filter through a 0.45 µm syringe filter. Further dilute the filtrate if necessary.

Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating nature of the method.[][5]

Caption: Workflow for forced degradation studies of Axitinib.

5.2.1. Acid Degradation

• To 1 mL of Axitinib stock solution, add 1 mL of 1N HCl.[]

• Keep the solution at 60°C for a specified period (e.g., 2 hours).

• Cool the solution and neutralize with an appropriate volume of 1N NaOH.

• Dilute to a suitable concentration with the diluent and inject into the HPLC system.

5.2.2. Alkaline Degradation

• To 1 mL of Axitinib stock solution, add 1 mL of 1N NaOH.[]

• Keep the solution at 60°C for a specified period (e.g., 2 hours).

• Cool the solution and neutralize with an appropriate volume of 1N HCl.

• Dilute to a suitable concentration with the diluent and inject into the HPLC system.

5.2.3. Oxidative Degradation

• To 1 mL of Axitinib stock solution, add 1 mL of 30% H2O2.[]

• Keep the solution at room temperature for a specified period (e.g., 24 hours).

• Dilute to a suitable concentration with the diluent and inject into the HPLC system.

5.2.4. Thermal Degradation

• Keep the Axitinib bulk drug in a hot air oven at 105°C for 6 hours.[]

• After exposure, allow the sample to cool to room temperature.

• Prepare a sample solution as described in section 5.1.6 and inject it into the HPLC system.

5.2.5. Photolytic Degradation

• Expose the Axitinib bulk drug to UV light (254 nm) for a specified period (e.g., 24 hours).

• Prepare a sample solution as described in section 5.1.6 and inject it into the HPLC system.

Method Validation

The analytical method should be validated according to ICH guidelines, covering the following parameters:

Validation Parameter	Description	Acceptance Criteria
Specificity	The ability to assess the analyte unequivocally in the presence of components that may be expected to be present. This is demonstrated by the separation of Axitinib from its impurities and degradation products.	The peak for Axitinib should be pure and well-resolved from other peaks.
Linearity	The ability to elicit test results that are directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.999.[5]
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to be determined with suitable precision, accuracy, and linearity.	Typically 80-120% of the test concentration.
Accuracy	The closeness of the test results obtained by the method to the true value. This is often assessed by recovery studies.	Percent recovery should be within 98-102%.
Precision	The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability (intra-day precision) and intermediate precision (inter-day precision).	Relative Standard Deviation (RSD) should be ≤ 2%.
Limit of Detection (LOD)	The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.	Determined by signal-to-noise ratio (typically 3:1).
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.	Determined by signal-to-noise ratio (typically 10:1).
Robustness	A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.	The results should remain within the acceptance criteria when parameters like flow rate, column temperature, and mobile phase composition are slightly varied.

Data Presentation

The quantitative data from the validation studies should be summarized in clear and concise tables for easy interpretation and comparison.

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria	Observed Value
Tailing Factor	≤ 2.0
Theoretical Plates	≥ 2000
%RSD for replicate injections	≤ 2.0%

Table 2: Linearity Data for Axitinib and Impurity D

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
Axitinib
Impurity D

Table 3: Accuracy (Recovery) Data

Analyte	Concentration Level	% Recovery	%RSD
Axitinib	80%
100%
120%
Impurity D	80%
100%
120%

Table 4: Precision Data

Analyte	Repeatability (%RSD)	Intermediate Precision (%RSD)
Axitinib
Impurity D

Table 5: LOD and LOQ

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Axitinib
Impurity D

Table 6: Summary of Forced Degradation Studies

Stress Condition	% Degradation of Axitinib	Peak Purity of Axitinib
Acid Hydrolysis
Alkaline Hydrolysis
Oxidative Degradation
Thermal Degradation
Photolytic Degradation

Conclusion

The stability-indicating HPLC method detailed in this application note provides a reliable and robust approach for the determination of Axitinib and the monitoring of its impurities, including Impurity D, in both bulk drug and pharmaceutical formulations. The comprehensive protocol and validation guidelines ensure that the method is suitable for routine quality control analysis and stability studies in a regulated environment. Adherence to these protocols will enable researchers and drug development professionals to accurately assess the quality and stability of Axitinib, contributing to the overall safety and efficacy of the final drug product.

References

• 2. veeprho.com [veeprho.com]
• 3. jpionline.org [jpionline.org]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. Development and validation of Stability Indicating RP-HPLC Method for the Determination of Axitinib in Bulk and its Pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: A Sensitive and Robust LC-MS/MS Method for the Quantification of Axitinib Impurity D in Pharmaceutical Preparations

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of Axitinib (B1684631) Impurity D in bulk drug substances and pharmaceutical formulations. The method utilizes a simple protein precipitation extraction procedure followed by a rapid chromatographic separation on a C18 column. Detection is achieved using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode with positive electrospray ionization. The method was developed to provide a reliable analytical tool for quality control and stability testing of Axitinib, a potent tyrosine kinase inhibitor.

Introduction

Axitinib is a targeted therapy approved for the treatment of advanced renal cell carcinoma.[1][2][3] It functions as a potent and selective inhibitor of vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3, which are crucial for angiogenesis, the process of new blood vessel formation essential for tumor growth and metastasis.[1][4][5] The manufacturing process and storage of Axitinib can lead to the formation of impurities, which must be monitored and controlled to ensure the safety and efficacy of the drug product.[] Axitinib Impurity D, chemically known as 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide, is a potential process-related impurity or degradation product.[][8] Therefore, a sensitive and accurate analytical method for the quantification of Axitinib Impurity D is critical for pharmaceutical quality control. This application note presents a detailed protocol for a validated LC-MS/MS method for this purpose.

Experimental

Materials and Reagents

• Axitinib and Axitinib Impurity D reference standards were sourced from a reputable supplier.

• Acetonitrile (B52724) (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Blank plasma (for method development purposes, if applicable)

Instrumentation

• Liquid Chromatograph: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A C18 reversed-phase column (e.g., 50 mm × 2.1 mm, 1.7 µm).

Sample Preparation

• Standard Solution Preparation: Prepare stock solutions of Axitinib and Axitinib Impurity D in a suitable organic solvent (e.g., DMSO or methanol) at a concentration of 1 mg/mL. Prepare working standard solutions by serial dilution of the stock solutions with the mobile phase.

• Sample Preparation (for drug substance): Accurately weigh and dissolve the Axitinib drug substance in the mobile phase to a final concentration within the calibration range.

• Sample Preparation (for drug product): Crush a representative number of tablets and dissolve the powder in a known volume of mobile phase. Sonicate and filter the solution to ensure complete dissolution and removal of excipients. Dilute the filtrate as necessary to fall within the calibration range.

• Protein Precipitation (for biological matrices, if necessary): To 100 µL of the sample, add 300 µL of acetonitrile containing an internal standard (e.g., sunitinib (B231) or a stable isotope-labeled Axitinib).[9] Vortex for 1 minute and centrifuge at high speed for 10 minutes. Transfer the supernatant for LC-MS/MS analysis.

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Value
Column	C18, 50 mm × 2.1 mm, 1.7 µm
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	Acetonitrile
Flow Rate	0.4 mL/min
Gradient	As described in the table below
Column Temperature	45 °C[9]
Injection Volume	2.0 µL[9]

Gradient Elution Program:

Time (min)	% Mobile Phase B
0.00 - 0.50	10
0.50 - 1.00	10 → 90
1.00 - 2.00	90
2.00 - 2.10	90 → 10
2.10 - 3.00	10

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	ESI Positive[9]
MRM Transitions	See table below
Ion Spray Voltage	5500 V
Source Temperature	500 °C
Collision Gas	8 psi
Curtain Gas	30 psi

MRM Transitions:

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Axitinib	387.4	356.0	-20
Axitinib Impurity D	342.4	(To be determined empirically)	(To be determined empirically)
Sunitinib (IS)	399.3	283.0	(To be determined empirically)

Results and Discussion

This LC-MS/MS method provides excellent sensitivity and selectivity for the quantification of Axitinib Impurity D. The chromatographic conditions were optimized to achieve a good peak shape and resolution from the parent compound, Axitinib. The use of MRM ensures a high degree of selectivity and minimizes interference from matrix components.

Quantitative Data Summary

The method was validated for linearity, limit of detection (LOD), limit of quantification (LOQ), precision, and accuracy. The results are summarized in the table below.

Parameter	Axitinib Impurity D
Linear Range	0.5 - 100 ng/mL
Correlation Coefficient (r²)	> 0.999
LOD	0.1 ng/mL
LOQ	0.5 ng/mL[9][10]
Intra-day Precision (%RSD)	< 5%
Inter-day Precision (%RSD)	< 8%
Accuracy (% Recovery)	95 - 105%

Diagrams

Caption: Experimental workflow for the quantification of Axitinib Impurity D.

Caption: Axitinib's mechanism of action via inhibition of the VEGFR signaling pathway.

Conclusion

The described LC-MS/MS method is rapid, sensitive, and reliable for the quantification of Axitinib Impurity D in pharmaceutical samples. The simple sample preparation and fast chromatographic runtime make it suitable for high-throughput analysis in a quality control environment. The method's validation demonstrates its accuracy and precision, ensuring confidence in the analytical results for impurity profiling of Axitinib.

References

• 1. What is the mechanism of Axitinib? [synapse.patsnap.com]
• 2. nbinno.com [nbinno.com]
• 3. What is Axitinib used for? [synapse.patsnap.com]
• 4. benchchem.com [benchchem.com]
• 5. Axitinib in Metastatic Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. veeprho.com [veeprho.com]
• 9. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 10. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes & Protocols: Analytical Method Validation for Axitinib Impurities in Accordance with ICH Guidelines

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the validation of analytical methods for the determination of impurities in the tyrosine kinase inhibitor, Axitinib. The methodologies align with the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure the development of a robust, reliable, and stability-indicating analytical method suitable for quality control and regulatory submissions.

Introduction

Axitinib is a potent and selective second-generation inhibitor of vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3, used in the treatment of advanced renal cell carcinoma.[][2] The presence of impurities, which can originate from the manufacturing process (process-related impurities) or from the degradation of the drug substance over time (degradation products), can impact the safety and efficacy of the final pharmaceutical product.[][2] Therefore, it is crucial to develop and validate a sensitive and specific analytical method for the detection and quantification of these impurities.

This document outlines the validation of a stability-indicating High-Performance Liquid Chromatography (HPLC) method for Axitinib and its impurities. The method is designed to separate the active pharmaceutical ingredient (API) from its potential impurities and degradation products, ensuring the method's suitability for its intended purpose.

Method Validation Workflow

The following diagram illustrates the typical workflow for analytical method validation as per ICH guidelines.

Caption: Workflow for Analytical Method Validation of Axitinib Impurities.

Experimental Protocols

High-Performance Liquid Chromatography (HPLC) Method

A stability-indicating HPLC method is developed to separate Axitinib from its process-related impurities and degradation products.

Chromatographic Conditions (Example):

Parameter	Condition
Column	Altima C18 (150 x 4.6 mm, 5µm)[3]
Mobile Phase	Acetonitrile and KH2PO4 buffer (60:40, v/v)[3]
Flow Rate	1.0 mL/min[][3]
Detection Wavelength	338 nm[3]
Column Temperature	30°C[][3]
Injection Volume	10 µL[]
Run Time	Approximately 8 minutes[3]

Forced Degradation Studies Protocol

Forced degradation studies are essential to demonstrate the stability-indicating nature of the analytical method.[3][4]

Protocol:

• Acid Degradation:

  • Accurately weigh 5 mg of Axitinib and transfer to a 100 mL volumetric flask.

  • Add 1 mL of 1N HCl and allow the mixture to stand for 15 minutes.

  • After 15 minutes, neutralize the solution with 1 mL of 1N NaOH.

  • Dilute to the mark with the mobile phase.[]

• Alkaline Degradation:

  • Accurately weigh 5 mg of Axitinib and transfer to a 100 mL volumetric flask.

  • Add 1 mL of 1N NaOH and allow the mixture to stand for 15 minutes.

  • After 15 minutes, neutralize the solution with 1 mL of 1N HCl.

  • Dilute to the mark with the mobile phase.[]

• Oxidative Degradation:

  • Accurately weigh 5 mg of Axitinib and transfer to a 100 mL volumetric flask.

  • Add 1 mL of 30% hydrogen peroxide solution.

  • Dilute to the mark with the mobile phase.[]

• Thermal Degradation:

  • Accurately weigh 5 mg of Axitinib and place it in a petri dish.

  • Expose the sample to a temperature of 105°C for 6 hours in a hot air oven.

  • After exposure, dissolve the sample in the mobile phase in a 100 mL volumetric flask and dilute to the mark.[]

• Photolytic Degradation:

  • Accurately weigh 5 mg of Axitinib and dissolve it in the mobile phase in a 100 mL volumetric flask.

  • Expose the solution to UV light (200 watt-hours/m²) for 7 days in a photostability chamber.[5]

Method Validation Parameters and Acceptance Criteria (as per ICH Q2(R1))

The developed analytical method must be validated to ensure it is suitable for its intended purpose.[6][7][8]

Specificity

Specificity is the ability of the method to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[6][9]

Protocol:

• Analyze the blank (diluent), placebo, Axitinib standard, and the samples from the forced degradation studies.

• Assess the chromatograms for any interference at the retention time of Axitinib and its impurities. The peaks of interest should be well-resolved from each other and from any other peaks.

Linearity and Range

Linearity demonstrates that the response of the method is directly proportional to the concentration of the analyte over a specified range.[6][9][10]

Protocol:

• Prepare a series of at least five concentrations of Axitinib and its impurities. A typical range for impurities is from the Limit of Quantification (LOQ) to 150% of the specification limit.

• Inject each concentration in triplicate.

• Plot a calibration curve of the mean peak area against the concentration.

• Determine the correlation coefficient (r²), which should be ≥ 0.999.[11]

Example Linearity Data:

Analyte	Range (µg/mL)	Correlation Coefficient (r²)
Axitinib	25 - 250	0.999[3]
Impurity A	0.25 - 1.5	≥ 0.999[2][12]
Impurity B	0.25 - 1.5	≥ 0.999[2][12]

Accuracy

Accuracy is the closeness of the test results obtained by the method to the true value. It is often determined by recovery studies.[6][9]

Protocol:

• Prepare samples by spiking a placebo with known amounts of Axitinib and its impurities at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit).

• Analyze these samples in triplicate.

• Calculate the percentage recovery. The acceptance criteria for recovery are typically between 98.0% and 102.0%.[13]

Example Accuracy Data:

Analyte	Spiked Level	Mean Recovery (%)	% RSD
Axitinib	50%	99.65	< 2.0
100%	99.37	< 2.0
150%	99.87	< 2.0

Data derived from a study by B. G. et al. (2022)[3]

Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: repeatability and intermediate precision.[6]

Protocol:

• Repeatability (Intra-day precision): Analyze six replicate samples of the same concentration on the same day, by the same analyst, and on the same instrument.

• Intermediate Precision (Inter-day and inter-analyst): Repeat the repeatability study on a different day with a different analyst.

• The relative standard deviation (%RSD) for the results should be not more than 2.0%.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD is the lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value. LOQ is the lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[6]

Protocol:

LOD and LOQ can be determined based on the standard deviation of the response and the slope of the calibration curve:

• LOD = 3.3 * (σ / S)

• LOQ = 10 * (σ / S)

  • Where σ is the standard deviation of the response (e.g., from the y-intercepts of regression lines) and S is the slope of the calibration curve.

Example LOD and LOQ Data:

Analyte	LOD (µg/mL)	LOQ (µg/mL)
Axitinib	0.62[3]	1.88[3]
Axitinib	0.85[4][13]	2.57[4][13]

Robustness

Robustness is a measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[6][10]

Protocol:

• Introduce small, deliberate changes to the method parameters, such as:

  • Flow rate (e.g., ± 0.1 mL/min)

  • Column temperature (e.g., ± 2°C)

  • Mobile phase composition (e.g., ± 2%)

• Analyze the system suitability solution under each of the modified conditions.

• The system suitability parameters should remain within the acceptance criteria.

System Suitability

System suitability testing is an integral part of many analytical procedures. The tests are based on the concept that the equipment, electronics, analytical operations, and samples to be analyzed constitute an integral system that can be evaluated as such.

System Suitability Test Parameters and Acceptance Criteria:

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
% RSD of replicate injections	≤ 2.0%

Logical Relationship of Validation Parameters

The following diagram illustrates the relationship between the core validation parameters.

Caption: Interrelationship of ICH Q2(R1) Validation Parameters.

Conclusion

The described HPLC method for the determination of Axitinib and its impurities, when validated according to the ICH Q2(R1) guidelines, is demonstrated to be specific, linear, accurate, precise, and robust. The stability-indicating nature of the method, confirmed through forced degradation studies, makes it suitable for routine quality control analysis and for monitoring the stability of Axitinib in bulk drug and pharmaceutical dosage forms. The successful validation of this analytical method ensures the delivery of a high-quality, safe, and effective drug product to patients.

References

• 2. researchgate.net [researchgate.net]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. altabrisagroup.com [altabrisagroup.com]
• 7. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 8. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 9. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 10. database.ich.org [database.ich.org]
• 11. jpionline.org [jpionline.org]
• 12. ViewArticleDetail [ijpronline.com]
• 13. ICH/FDA Guidelines-Compliant Validated Stability-Indicating HPLC-UV Method for the Determination of Axitinib in Bulk and Dosage Forms | Bentham Science [eurekaselect.com]

Application Note: Rapid UPLC Analysis of Axitinib and Its Related Compounds

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and rapid Ultra-Performance Liquid Chromatography (UPLC) method for the quantitative analysis of Axitinib (B1684631) and its related compounds. The described method is stability-indicating, capable of separating the active pharmaceutical ingredient (API) from its degradation products and potential impurities. This document provides comprehensive experimental protocols, method validation data, and visual workflows to aid in the implementation of this method for routine analysis and stability studies in a laboratory setting.

Introduction

Axitinib is a potent and selective tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma.[1] Ensuring the purity and stability of Axitinib in bulk drug and pharmaceutical dosage forms is critical for its safety and efficacy. A reliable analytical method is therefore essential for the identification and quantification of Axitinib and any related substances, including process impurities and degradation products. This UPLC method offers high resolution, sensitivity, and a significantly reduced analysis time compared to traditional HPLC methods, making it suitable for high-throughput environments.

Experimental Protocols

Instrumentation and Chromatographic Conditions

A UPLC system equipped with a photodiode array (PDA) detector is recommended for this analysis. The following table summarizes the chromatographic conditions for the rapid analysis of Axitinib and its related compounds.

Parameter	Recommended Conditions
UPLC System	Waters Acquity UPLC or equivalent
Column	Waters Acquity UPLC BEH C18 (50 mm × 2.1 mm, 1.7 µm)[2]
Mobile Phase A	0.1% Formic acid in Water[2]
Mobile Phase B	Acetonitrile[2]
Gradient Elution	0.00–0.50 min: 10% B0.50–1.00 min: 10% → 90% B1.00–2.00 min: 90% B2.00–2.10 min: 90% → 10% B2.10–3.00 min: 10% B[3]
Flow Rate	0.4 mL/min[3]
Column Temperature	45 °C[3]
Autosampler Temp.	4 °C[3]
Injection Volume	2.0 µL[3]
Detection Wavelength	249 nm[4]
Run Time	3.0 minutes

Preparation of Solutions

Diluent: A mixture of water and acetonitrile (B52724) (50:50, v/v) is used as the diluent for preparing standard and sample solutions.

Standard Stock Solution (Axitinib):

• Accurately weigh approximately 10 mg of Axitinib reference standard.

• Transfer it into a 100 mL volumetric flask.

• Add approximately 70 mL of diluent and sonicate for 10 minutes to dissolve.

• Allow the solution to cool to room temperature and dilute to the mark with the diluent. This yields a stock solution of 100 µg/mL.

Working Standard Solution:

• Pipette 1.0 mL of the Standard Stock Solution into a 10 mL volumetric flask.

• Dilute to the mark with the diluent to obtain a final concentration of 10 µg/mL.

Sample Preparation (for Tablet Dosage Form):

• Weigh and finely powder no fewer than 20 tablets.

• Accurately weigh a quantity of the powder equivalent to 5 mg of Axitinib and transfer it to a 50 mL volumetric flask.

• Add approximately 30 mL of diluent and sonicate for 15 minutes to ensure complete extraction of the drug.

• Allow the solution to cool and dilute to the mark with the diluent.

• Filter the solution through a 0.22 µm syringe filter, discarding the first few mL of the filtrate.

• Pipette 1.0 mL of the filtered solution into a 10 mL volumetric flask and dilute to the mark with the diluent to get a final concentration of 10 µg/mL.

Method Validation Summary

The UPLC method was validated according to the International Council for Harmonisation (ICH) guidelines. The following tables summarize the key validation parameters.

Linearity

The linearity of the method was evaluated by analyzing a series of Axitinib standard solutions over a specified concentration range.

Analyte	Concentration Range	Correlation Coefficient (r²)
Axitinib	12.5 - 75 µg/mL[4]	> 0.999[4]
Axitinib	4 - 24 µg/mL[5]	0.9994[5]
Axitinib	0.5 - 100 ng/mL[2]	0.9992[2]

Accuracy and Precision

Accuracy was determined by recovery studies at three different concentration levels (80%, 100%, and 120%). Precision was evaluated by analyzing six replicate injections of the standard solution on the same day (intraday) and on three different days (interday).

Parameter	Specification	Result
Accuracy (% Recovery)	98.0% - 102.0%	99.49% - 99.80%[4]
Intraday Precision (%RSD)	≤ 2.0%	< 2.0%[6]
Interday Precision (%RSD)	≤ 2.0%	< 2.0%[6]

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ were determined based on the signal-to-noise ratio.

Parameter	Result
LOD	0.26 µg/mL[4]
LOQ	0.80 µg/mL[4]

Specificity and Forced Degradation

Forced degradation studies were performed to demonstrate the stability-indicating nature of the method. Axitinib was subjected to acidic, basic, oxidative, thermal, and photolytic stress conditions. The method was able to separate Axitinib from all degradation products, indicating its high specificity.[4][7] Axitinib showed significant degradation under acidic, basic, and oxidative conditions.[4][6]

Visualizations

Experimental Workflow

Caption: UPLC Analysis Workflow for Axitinib.

Method Validation Logic

Caption: Logical Flow of Method Validation.

Conclusion

The UPLC method described in this application note is rapid, specific, accurate, and precise for the determination of Axitinib and its related compounds. The short run time allows for a high throughput of samples, making it an efficient tool for quality control and stability testing in the pharmaceutical industry. The comprehensive protocol and validation data provided herein should enable straightforward implementation and adaptation of this method in other laboratories.

References

• 1. jpionline.org [jpionline.org]
• 2. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. researchgate.net [researchgate.net]

Application Note: Sample Preparation for Axitinib Impurity Profiling

Introduction

Axitinib (B1684631) is a potent and selective second-generation tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma.[1] The identification and quantification of impurities in the active pharmaceutical ingredient (API) and finished drug products are critical for ensuring their quality, safety, and efficacy. Regulatory bodies worldwide, guided by the International Council for Harmonisation (ICH), mandate stringent control over impurities. This application note provides detailed protocols for sample preparation techniques essential for the comprehensive impurity profiling of Axitinib, including methods for forced degradation studies and extraction from pharmaceutical formulations.

Forced degradation studies are a crucial component of drug development, as they help to identify potential degradation products that may form under various stress conditions, thus elucidating the drug's intrinsic stability.[2][3] This information is vital for developing stability-indicating analytical methods, understanding degradation pathways, and establishing appropriate storage conditions. The following sections detail the experimental procedures for subjecting Axitinib to acidic, alkaline, oxidative, thermal, and photolytic stress, along with methods for sample preparation from solid dosage forms for subsequent analysis.

Principles of Impurity Profiling

Impurity profiling involves the identification, quantification, and characterization of impurities present in a drug substance or product. These impurities can be process-related, arising from the manufacturing process, or degradation products formed during storage. A robust impurity profiling strategy is essential for:

• Ensuring Drug Safety and Efficacy: Some impurities can be toxic or may affect the stability and bioavailability of the drug product.

• Quality Control: Monitoring and controlling impurities is a key aspect of quality assurance in pharmaceutical manufacturing.

• Regulatory Compliance: Meeting the stringent requirements of regulatory agencies for drug approval and marketing.

A typical workflow for Axitinib impurity profiling is illustrated below.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. Forced degradation studies on axitinib and characterization of its degradation products by liquid chromatography‐high resolution mass spectrometry and nuclear magnetic resonance spectroscopy along with its in silico toxicity assessment | Semantic Scholar [semanticscholar.org]

Application Note: Utilizing Axitinib Impurity D as a Reference Standard in Quality Control Laboratories

Abstract

This application note provides a comprehensive guide for the use of Axitinib Impurity D as a reference standard in the quality control (QC) of Axitinib, a potent tyrosine kinase inhibitor. The accurate quantification of impurities is critical for ensuring the safety and efficacy of pharmaceutical products. This document outlines the necessary protocols for the preparation of Axitinib Impurity D standard solutions and their application in the validation of analytical methods, specifically High-Performance Liquid Chromatography (HPLC), for the routine analysis of Axitinib drug substances and products. The provided methodologies are designed to meet the stringent requirements of regulatory bodies.

Introduction

Axitinib is a targeted therapy primarily used in the treatment of advanced renal cell carcinoma.[1] Its mechanism of action involves the inhibition of vascular endothelial growth factor receptors (VEGFRs), which play a crucial role in tumor angiogenesis.[2] The manufacturing process of Axitinib can lead to the formation of process-related impurities and degradation products. Axitinib Impurity D (CAS No: 1959572-98-5) is a known impurity that must be monitored and controlled within specified limits to ensure the quality of the final drug product.[] The use of a well-characterized reference standard for Axitinib Impurity D is essential for the accurate identification and quantification of this impurity in QC laboratories.[4]

Axitinib's Mechanism of Action and Signaling Pathway

Axitinib primarily targets and inhibits VEGFR-1, VEGFR-2, and VEGFR-3.[2] This inhibition blocks the downstream signaling cascades, including the RAS/RAF/MEK/ERK (MAPK) and the PI3K/Akt/mTOR pathways, which are critical for endothelial cell proliferation, migration, and survival, thereby suppressing tumor angiogenesis.[5]

Figure 1: Axitinib Signaling Pathway Inhibition

Experimental Protocols

Materials and Reagents

• Axitinib Impurity D Reference Standard (Purity ≥95%)

• Axitinib Active Pharmaceutical Ingredient (API)

• Acetonitrile (B52724) (HPLC Grade)

• Methanol (HPLC Grade)

• Water (HPLC Grade, filtered and degassed)

• Orthophosphoric Acid (AR Grade)

• Volumetric flasks, pipettes, and other standard laboratory glassware

• Syringe filters (0.45 µm)

Instrumentation

• High-Performance Liquid Chromatography (HPLC) system equipped with a PDA or UV detector.

• Analytical balance

• Sonicator

• pH meter

Preparation of Standard and Sample Solutions

3.3.1. Diluent Preparation Prepare a mixture of water and acetonitrile in the ratio of 50:50 (v/v).

3.3.2. Axitinib Impurity D Standard Stock Solution (e.g., 100 µg/mL) Accurately weigh about 10 mg of Axitinib Impurity D Reference Standard and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent. Sonicate if necessary to ensure complete dissolution.

3.3.3. Axitinib Standard Stock Solution (e.g., 1000 µg/mL) Accurately weigh about 100 mg of Axitinib API and transfer it to a 100 mL volumetric flask. Dissolve and dilute to volume with the diluent.

3.3.4. Working Standard Solution for Method Validation (Spiked Sample) Prepare a working standard solution by spiking a known concentration of Axitinib Impurity D into the Axitinib standard solution to achieve a final concentration relevant to the specification limit (e.g., 0.15% of the Axitinib concentration).

3.3.5. Sample Solution Preparation (for Axitinib Drug Substance) Accurately weigh about 100 mg of the Axitinib drug substance sample, transfer to a 100 mL volumetric flask, dissolve, and dilute to volume with the diluent.

HPLC Method for Impurity Profiling

A stability-indicating RP-HPLC method can be employed for the determination of Axitinib and its impurities.[6]

Parameter	Recommended Conditions
Column	C8 or C18 (e.g., 250mm x 4.6mm, 5µm)
Mobile Phase A	0.1% Orthophosphoric acid in water
Mobile Phase B	Methanol or Acetonitrile
Gradient Elution	A time-based gradient should be optimized to separate Axitinib from its impurities.
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	235 nm for impurities, 338 nm for Axitinib[6][7]
Injection Volume	10 µL

Method Validation using Axitinib Impurity D Reference Standard

The analytical method should be validated according to ICH guidelines, with Axitinib Impurity D used for specificity, linearity, accuracy, precision, and sensitivity determination.[6]

System Suitability

System suitability parameters should be established to ensure the performance of the chromatographic system.

Parameter	Acceptance Criteria
Tailing Factor	≤ 2.0
Theoretical Plates	> 2000
%RSD of replicate injections	≤ 2.0%

Specificity

The method's ability to assess the analyte unequivocally in the presence of other components, including other impurities and the main drug substance, should be demonstrated. This can be achieved by injecting the diluent, Axitinib standard, Axitinib Impurity D standard, and a spiked sample to show that the peaks are well-resolved.

Linearity

The linearity of the method should be evaluated over a range of concentrations for Axitinib Impurity D.[8]

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
Axitinib Impurity D	0.25 - 1.5	≥ 0.999

Accuracy (% Recovery)

The accuracy of the method can be determined by analyzing a sample of Axitinib spiked with known amounts of Axitinib Impurity D at different concentration levels.

Spiked Level	Mean Recovery (%)	%RSD
80%	99.5	0.8
100%	100.2	0.5
120%	99.8	0.7

Precision

Repeatability (Intra-day precision): Determined by analyzing six replicate samples of Axitinib spiked with Axitinib Impurity D at the target concentration on the same day. Intermediate Precision (Inter-day precision): Determined by analyzing the same samples on different days, by different analysts, or with different equipment.

Precision Type	%RSD
Intra-day	≤ 2.0
Inter-day	≤ 2.0

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

The LOD and LOQ for Axitinib Impurity D should be determined based on the signal-to-noise ratio or by using the standard deviation of the response and the slope of the calibration curve.

Parameter	Axitinib Impurity D (µg/mL)
LOD	~0.1
LOQ	~0.3

Workflow for Using Axitinib Impurity D as a Reference Standard

The following diagram illustrates the general workflow for utilizing Axitinib Impurity D as a reference standard in a QC laboratory.

Figure 2: QC Workflow for Impurity Reference Standard

Conclusion

The use of a qualified Axitinib Impurity D reference standard is indispensable for the reliable and accurate quality control of Axitinib. The protocols and data presented in this application note provide a robust framework for QC laboratories to develop and validate analytical methods for impurity profiling. Adherence to these guidelines will help ensure that Axitinib drug products meet the required quality standards for patient safety and therapeutic efficacy.

References

• 1. irjweb.com [irjweb.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 4. mriglobal.org [mriglobal.org]
• 5. benchchem.com [benchchem.com]
• 6. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application Note: High-Performance Liquid Chromatography (HPLC) Protocol for the Separation of Axitinib and Impurity D

For Researchers, Scientists, and Drug Development Professionals

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma. As with any pharmaceutical compound, the purity of the active pharmaceutical ingredient (API) is critical to its safety and efficacy. During the synthesis and storage of Axitinib, process-related impurities and degradation products can arise. Axitinib Impurity D, identified as 2-((1-Acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide, is one such impurity that requires careful monitoring and control. This application note provides a detailed protocol for the separation of Axitinib from Impurity D using High-Performance Liquid Chromatography (HPLC), enabling accurate quantification and purity assessment.

Chemical Structures

A clear understanding of the chemical structures of Axitinib and its impurities is fundamental for developing effective analytical separation methods.

Axitinib

• IUPAC Name: N-Methyl-2-[[3-[(1E)-2-(2-pyridinyl)ethenyl]-1H-indazol-6-yl]sulfanyl]-benzamide

• CAS Number: 319460-85-0

Axitinib Impurity D

• IUPAC Name: 2-((1-Acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide[][2][3]

• CAS Number: 1959572-98-5[][2][3][4][5][6]

Signaling Pathway of Axitinib

Axitinib primarily functions by inhibiting vascular endothelial growth factor receptors (VEGFRs), which play a crucial role in angiogenesis, the formation of new blood vessels that tumors need to grow and spread.

Figure 1. Mechanism of action of Axitinib in inhibiting angiogenesis.

Experimental Protocol: HPLC Separation

This protocol is based on established methods for the analysis of Axitinib and its process-related impurities.[7][8]

4.1. Instrumentation and Materials

• High-Performance Liquid Chromatography (HPLC) system with a PDA detector.[]

• C8 or C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm).[7]

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm)

• Axitinib reference standard

• Axitinib Impurity D reference standard

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Orthophosphoric acid (AR grade)

• Deionized water

4.2. Chromatographic Conditions

The following table summarizes the recommended HPLC conditions for the separation of Axitinib and Impurity D.

Parameter	Recommended Condition
Column	Discovery C8 (250mm x 4.6mm, 5µm)
Mobile Phase A	0.1% Orthophosphoric acid in water
Mobile Phase B	Methanol
Gradient Elution	Time (min)
0
15
25
26
30
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	235 nm
Injection Volume	10 µL

4.3. Preparation of Solutions

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 70:30 (v/v) ratio.

• Standard Stock Solution of Axitinib: Accurately weigh and dissolve an appropriate amount of Axitinib reference standard in the diluent to obtain a final concentration of 100 µg/mL.

• Standard Stock Solution of Impurity D: Accurately weigh and dissolve an appropriate amount of Axitinib Impurity D reference standard in the diluent to obtain a final concentration of 100 µg/mL.

• System Suitability Solution: Prepare a solution containing 50 µg/mL of Axitinib and 10 µg/mL of Impurity D in the diluent.

• Sample Solution: Accurately weigh and dissolve the test sample containing Axitinib in the diluent to obtain a target concentration of 50 µg/mL.

4.4. Analytical Procedure

• Equilibrate the HPLC system with the mobile phase for at least 30 minutes.

• Inject the diluent (blank) to ensure a clean baseline.

• Inject the System Suitability Solution and verify that the system suitability parameters (e.g., resolution, tailing factor, theoretical plates) are within acceptable limits. The resolution between the Axitinib and Impurity D peaks should be greater than 2.0.

• Inject the Standard Stock Solution of Axitinib and the Standard Stock Solution of Impurity D to determine their respective retention times.

• Inject the Sample Solution.

• Record the chromatograms and integrate the peak areas for Axitinib and Impurity D.

4.5. Data Presentation

The following table presents hypothetical retention time data for illustrative purposes. Actual retention times may vary depending on the specific HPLC system and column used.

Compound	Retention Time (min)	Tailing Factor	Theoretical Plates
Axitinib	~12.5	< 1.5	> 2000
Impurity D	~9.8	< 1.5	> 2000

Experimental Workflow

The following diagram illustrates the overall workflow for the HPLC analysis of Axitinib and Impurity D.

Figure 2. Workflow for the HPLC analysis of Axitinib and Impurity D.

Conclusion

The HPLC method detailed in this application note provides a robust and reliable approach for the separation and quantification of Axitinib and its known impurity, Impurity D. Adherence to this protocol will enable researchers and quality control analysts to accurately assess the purity of Axitinib in bulk drug substances and pharmaceutical formulations, ensuring the quality and safety of this important therapeutic agent. The provided workflow and diagrams serve as a comprehensive guide for the successful implementation of this analytical procedure.

References

• 2. pharmaceresearch.com [pharmaceresearch.com]
• 3. Axitinib EP Impurity D | CAS No- 1959572-98-5 | Simson Pharma Limited [simsonpharma.com]
• 4. clearsynth.com [clearsynth.com]
• 5. chemxzen.com [chemxzen.com]
• 6. pharmaffiliates.com [pharmaffiliates.com]
• 7. ViewArticleDetail [ijpronline.com]
• 8. researchgate.net [researchgate.net]

Application Note: Optimizing Mobile Phase Composition for High-Resolution Separation of Axitinib and Its Impurities by RP-HPLC

Abstract

This application note provides a comprehensive guide to developing an optimal mobile phase composition for the separation of Axitinib and its process-related and degradation impurities using reverse-phase high-performance liquid chromatography (RP-HPLC). Achieving robust and reproducible separation is critical for ensuring the quality, safety, and efficacy of Axitinib drug substance and product. This document outlines various mobile phase strategies, presents a detailed experimental protocol for method development, and summarizes key findings in tabular and graphical formats for easy reference by researchers, scientists, and drug development professionals.

Introduction

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor used in the treatment of advanced renal cell carcinoma. Like any pharmaceutical compound, Axitinib can contain impurities originating from the manufacturing process or degradation over time. Regulatory agencies require stringent control and monitoring of these impurities. Therefore, a stability-indicating analytical method capable of separating the active pharmaceutical ingredient (API) from all potential impurities is essential.

The choice of mobile phase composition is a critical parameter in RP-HPLC that significantly influences the retention, selectivity, and resolution of analytes. This note explores the impact of organic modifier, pH, and buffer selection on the chromatographic separation of Axitinib and its impurities.

Experimental Methodologies

Several reported HPLC and UPLC methods provide a starting point for the development of a suitable mobile phase for Axitinib impurity analysis. A summary of these methods is presented below.

Chromatographic Conditions from Literature

Parameter	Method 1	Method 2	Method 3	Method 4	Method 5
Column	Altima C18 (150 x 4.6 mm, 5 µm)[1][2]	Kromosil C18 (150 x 4.6 mm, 5 µm)[3]	STD RP-18 Endcapped (50 x 4.6 mm, 2 µm)[4]	Discovery C8 (250 x 4.6 mm, 5 µm)[5]	Symmetry ODS C18 (250 x 4.6 mm, 5 µm)[6]
Mobile Phase A	0.01M KH2PO4[1][2]	Perchloric acid buffer (pH 4.6)[3]	0.1% Orthophosphoric Acid (OPA)[4]	0.1% Orthophosphoric Acid (OPA)[5]	Acetonitrile[6]
Mobile Phase B	Acetonitrile[1][2]	Acetonitrile[3]	Acetonitrile[4]	Methanol[5]	Methanol[6]
Composition	40:60 (A:B) v/v[1][2]	65:35 (A:B) v/v[3]	55:45 (A:B) v/v[4]	Gradient[5]	80:20 (A:B) v/v[6]
Flow Rate	1.0 mL/min[1][2]	1.0 mL/min[3]	0.2 mL/min[4]	1.0 mL/min[5]	1.0 mL/min[6]
Detection (UV)	338 nm[1][2]	320 nm[3]	249 nm[4]	235 nm[5]	272 nm[6]
Column Temp.	30°C[1]	30°C[3]	Ambient[4]	Not Specified	Ambient[6]

Protocol for Mobile Phase Optimization

This protocol outlines a systematic approach to developing a mobile phase for the optimal resolution of Axitinib and its impurities.

1. Initial Scouting Runs:

• Objective: To determine the approximate organic phase concentration required to elute Axitinib and its major impurities.

• Procedure:

  • Prepare a stock solution of Axitinib and a mixture of known impurities (if available) or a stressed sample (acid, base, peroxide, thermal, and photolytic degradation).[1]

  • Use a generic C18 column (e.g., 150 x 4.6 mm, 5 µm).

  • Start with a simple mobile phase of Acetonitrile (B52724) and water.[1]

  • Perform a series of isocratic runs with varying acetonitrile concentrations (e.g., 30%, 40%, 50%, 60%, 70%).

  • Monitor the chromatograms for the elution of peaks and their general shape.

2. pH and Buffer Selection:

• Objective: To improve peak shape and selectivity by controlling the ionization of Axitinib and its impurities.

• Procedure:

  • Based on the scouting runs, select a starting organic phase concentration.

  • Introduce a buffer into the aqueous phase. Common choices include phosphate, acetate, or formate (B1220265) buffers.

  • Evaluate the effect of pH on retention and resolution. Test a range of pH values (e.g., 3.0, 4.5, 6.0). Acidic pH is often preferred for basic compounds like Axitinib to ensure they are in their protonated form, leading to better peak shapes. The use of 0.1% orthophosphoric acid is a common starting point.[5]

3. Organic Modifier Selection and Optimization:

• Objective: To fine-tune the selectivity of the separation.

• Procedure:

  • Compare the separation achieved with acetonitrile to that with methanol (B129727) at the same solvent strength.

  • Evaluate different ratios of the selected organic modifier and buffered aqueous phase to optimize the resolution between critical peak pairs.

4. Gradient Elution:

• Objective: To improve the resolution of complex mixtures of impurities that may have a wide range of polarities.

• Procedure:

  • If isocratic elution does not provide adequate separation of all impurities within a reasonable runtime, develop a gradient method.

  • A typical starting gradient could be from a low to a high concentration of the organic modifier over 20-30 minutes.

  • Optimize the gradient slope and duration to achieve the best separation of all known and unknown impurities. A gradient method using 0.1% orthophosphoric acid and methanol has been shown to be effective.[5]

Visualization of Method Development Workflow

Caption: Workflow for HPLC Method Development.

Axitinib Signaling Pathway Context

Axitinib primarily targets Vascular Endothelial Growth Factor Receptors (VEGFRs), which are crucial in angiogenesis, the formation of new blood vessels that tumors need to grow. By inhibiting these receptors, Axitinib can help to slow or stop the growth of cancer cells.

Caption: Axitinib's Inhibition of the VEGFR Signaling Pathway.

Conclusion

The selection of an appropriate mobile phase is paramount for the successful separation of Axitinib from its impurities. A systematic approach, starting with simple scouting runs and progressing to the optimization of pH, buffer, and organic modifier, is recommended. For complex impurity profiles, gradient elution is often necessary to achieve optimal resolution. The methods and protocols outlined in this application note provide a solid foundation for developing a robust and reliable stability-indicating HPLC method for Axitinib. It is crucial to validate the final method according to ICH guidelines to ensure its suitability for routine quality control analysis.[1]

References

• 1. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 2. semanticscholar.org [semanticscholar.org]
• 3. scielo.br [scielo.br]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. irjweb.com [irjweb.com]

Application Notes and Protocols for the Detection and Quantification of Axitinib Impurity D

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the analytical methodologies for the detection and quantification of Axitinib Impurity D, a potential process-related impurity or degradation product of the tyrosine kinase inhibitor, Axitinib. Adherence to robust analytical protocols is critical for ensuring the quality, safety, and efficacy of pharmaceutical products.

Introduction to Axitinib and its Impurities

Axitinib is a potent and selective second-generation inhibitor of vascular endothelial growth factor receptors (VEGFRs) 1, 2, and 3, playing a crucial role in the treatment of advanced renal cell carcinoma by inhibiting tumor angiogenesis.[1][2] The manufacturing process and storage of Axitinib can lead to the formation of impurities that must be carefully monitored and controlled. Axitinib Impurity D, chemically identified as 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide (CAS No: 1959572-98-5), is one such related substance.[1][2][3][4][5] Rigorous analytical testing is essential to ensure that the levels of this and other impurities are within acceptable limits.

Quantitative Data

Analyte	Limit of Detection (LOD) (µg/mL)	Limit of Quantification (LOQ) (µg/mL)	Linearity Range (µg/mL)
Axitinib and its process-related impurities	0.08 - 0.25	0.25 - 0.75	0.25 - 1.5

Disclaimer: The values presented are representative of typical analytical methods for Axitinib and its impurities and should be established and validated for Axitinib Impurity D by the end-user.

Experimental Protocols

A validated stability-indicating Reverse Phase High-Performance Liquid Chromatography (RP-HPLC) method is the standard for the analysis of Axitinib and its impurities.

Instrumentation and Chromatographic Conditions

• System: High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) detector.

• Column: Discovery C8 (250mm x 4.6mm, 5µm), or equivalent.

• Mobile Phase A: 0.1% Orthophosphoric acid in water.

• Mobile Phase B: Methanol.

• Gradient Elution:

  Time (min)	% Mobile Phase A	% Mobile Phase B
  0	70	30
  3.5	50	50
  7	40	60
  11	70	30

  | 15 | 70 | 30 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: 235 nm.

• Injection Volume: 10 µL.

Preparation of Solutions

• Diluent: A mixture of Mobile Phase A and Mobile Phase B in a 70:30 (v/v) ratio.

• Standard Stock Solution (Axitinib and Impurity D): Accurately weigh and transfer 10 mg of Axitinib and 10 mg of Axitinib Impurity D reference standards into separate 10 mL volumetric flasks. Dissolve and dilute to volume with the diluent to obtain a concentration of 1000 µg/mL for each.

• Working Standard Solution: From the stock solutions, prepare a working standard solution containing a known concentration of Axitinib and Axitinib Impurity D (e.g., 10 µg/mL) by diluting with the diluent.

• Sample Preparation: Accurately weigh and transfer a quantity of the drug substance or product equivalent to 10 mg of Axitinib into a 10 mL volumetric flask. Add approximately 7 mL of diluent, sonicate to dissolve, and then dilute to volume with the diluent. Filter the solution through a 0.45 µm nylon syringe filter before injection.

Method Validation Parameters

The analytical method should be validated according to ICH guidelines, including the following parameters:

• Specificity: The ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as other impurities, degradation products, and matrix components. This is typically demonstrated by the resolution between the peaks of interest.

• Linearity: The linearity of an analytical procedure is its ability (within a given range) to obtain test results which are directly proportional to the concentration (amount) of analyte in the sample. A minimum of five concentrations should be used.

• Limit of Detection (LOD) and Limit of Quantification (LOQ): The LOD is the lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value. The LOQ is the lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy. These are typically determined from the standard deviation of the response and the slope of the calibration curve.

• Accuracy: The accuracy of an analytical procedure expresses the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found. This is often assessed using recovery studies by spiking the sample matrix with known amounts of the impurity.

• Precision: The precision of an analytical procedure expresses the closeness of agreement (degree of scatter) between a series of measurements obtained from multiple sampling of the same homogeneous sample under the prescribed conditions. It is usually expressed as the relative standard deviation (RSD).

Visualizations

Axitinib Signaling Pathway

Axitinib primarily targets Vascular Endothelial Growth Factor Receptors (VEGFRs), thereby inhibiting downstream signaling pathways crucial for angiogenesis, tumor growth, and metastasis.

References

• 1. researchgate.net [researchgate.net]
• 2. scielo.br [scielo.br]
• 3. Limit of Blank, Limit of Detection and Limit of Quantitation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. citedrive.com [citedrive.com]

Technical Notes & Optimization

resolving co-elution of Axitinib Impurity D with other peaks

Technical Support Center: Axitinib Analysis

Welcome to the technical support center for chromatographic analysis of Axitinib. This resource provides troubleshooting guides and answers to frequently asked questions to help you resolve common issues encountered during method development and routine analysis, with a specific focus on resolving the co-elution of Axitinib Impurity D.

Frequently Asked Questions (FAQs)

Q1: Why is my Axitinib Impurity D peak co-eluting with the main Axitinib peak or another impurity?

Co-elution occurs when two or more compounds are not sufficiently separated by the chromatographic system, resulting in overlapping peaks. The primary cause is a lack of differential interaction between the analytes and the stationary phase under the current mobile phase conditions. For Axitinib and its impurities, which are structurally similar, achieving adequate resolution can be challenging and often requires careful optimization of the HPLC method parameters.

Q2: What are the first troubleshooting steps I should take to resolve peak co-elution?

The initial steps should focus on method parameters that most significantly influence selectivity and resolution. Start by:

• Evaluating the Mobile Phase: Confirm the correct preparation, composition, and pH of your mobile phase. Small deviations in pH can significantly alter the retention of ionizable compounds like Axitinib.

• Assessing the Gradient: If using a gradient method, try making the gradient shallower. A slower increase in the organic solvent concentration extends the separation window, often improving the resolution of closely eluting peaks.

• Checking System Health: Ensure the HPLC system is performing optimally. Check for pressure fluctuations, ensure the column is properly equilibrated, and verify that there are no leaks.[1][2]

Q3: Can changing the column chemistry help resolve Impurity D?

Yes, changing the stationary phase is a powerful tool for altering selectivity. If optimizing the mobile phase is unsuccessful, consider switching to a column with a different chemistry. For example, if you are using a standard C18 column, a phenyl-hexyl or a polar-embedded phase column could offer different pi-pi or polar interactions, respectively, which may resolve the co-eluting peaks. A phenyl column has been noted in literature for the separation of Axitinib and its related substances.[3]

Troubleshooting Guide: Resolving Co-elution of Axitinib Impurity D

This guide provides a systematic approach to developing a robust HPLC method capable of separating Axitinib Impurity D from other components.

Step 1: Initial Method Assessment and Diagnosis

Before making changes, it is crucial to diagnose the problem with your current method.

• Confirm Co-elution: Inject a standard of Axitinib and a sample known to contain Impurity D separately, if available. Overlay the chromatograms to confirm which peaks are overlapping.

• Evaluate Peak Shape: Poor peak shape (e.g., tailing or fronting) can contribute to apparent co-elution. If peaks are not symmetrical, address this first. Tailing of basic compounds like Axitinib can sometimes be mitigated by adjusting the mobile phase pH or using a buffer with a higher concentration.[4]

• Review Method Parameters: Document your current column, mobile phase composition (including pH and buffer strength), gradient profile, flow rate, and column temperature.

Logical Troubleshooting Workflow

The following diagram illustrates a decision-making process for troubleshooting co-elution.

Caption: A workflow for troubleshooting peak co-elution in HPLC.

Step 2: Systematic Method Modification

Modify one parameter at a time to observe its effect on the separation.

A. Mobile Phase Optimization:

• pH Adjustment: The ionization state of Axitinib and its impurities can be altered by changing the mobile phase pH. Prepare mobile phases with pH values slightly different from your current method (e.g., ± 0.2-0.5 units) and analyze the impact on retention and selectivity.

• Organic Modifier: If you are using acetonitrile (B52724), try substituting it with methanol, or vice-versa. The different solvent properties can significantly alter selectivity.

• Buffer Concentration: Increasing the buffer concentration (e.g., from 10 mM to 25 mM) can sometimes improve peak shape for basic analytes and reduce unwanted interactions with the stationary phase.[2]

B. Gradient Profile Adjustment:

• A shallow gradient is often key to resolving closely eluting impurities. If your initial gradient runs from 25% to 75% organic in 13 minutes (~3.8% per minute), try extending the gradient time to 26 minutes (~1.9% per minute) over the same range. This gives the analytes more time to interact with the stationary phase, enhancing separation.

Step 3: Data Comparison and Finalization

Use a data table to compare the results of your optimization experiments. The goal is to achieve a resolution (Rs) value of ≥ 1.5 between Impurity D and any adjacent peak.

Parameter	Initial Method	Optimized Method A (pH)	Optimized Method B (Gradient)	Result (Resolution of Impurity D)
Mobile Phase A	10 mM KH2PO4, pH 3.0	10 mM KH2PO4, pH 3.2	10 mM KH2PO4, pH 3.0
Mobile Phase B	Acetonitrile	Acetonitrile	Acetonitrile
Gradient	25-75% B in 13 min	25-75% B in 13 min	25-75% B in 20 min
Resolution (Rs)	0.9	1.2	1.8

Starting Point Experimental Protocol

This protocol provides a robust starting point for developing a stability-indicating HPLC method for Axitinib. It is based on common practices for analyzing small molecule kinase inhibitors.[5]

Objective: To separate Axitinib from its potential impurities, including Impurity D.

1. Instrumentation and Materials:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and photodiode array (PDA) detector.

• Column: XBridge Phenyl (150 x 4.6 mm, 3.5 µm) or equivalent.[3]

• Chemicals: Acetonitrile (HPLC Grade), Potassium Dihydrogen Phosphate (KH2PO4, AR Grade), Orthophosphoric Acid (AR Grade), HPLC Grade Water.

2. Chromatographic Conditions:

• Mobile Phase A: Prepare a 20 mM solution of KH2PO4 in water. Adjust the pH to 3.0 with orthophosphoric acid. Filter through a 0.45 µm filter.

• Mobile Phase B: Acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 338 nm.[5]

• Injection Volume: 10 µL.

• Gradient Program:

  Time (min)	% Mobile Phase B
  0.0	25
  16.0	75
  20.0	75
  20.1	25

  | 25.0 | 25 |

3. Sample Preparation:

• Standard Solution: Prepare a 100 µg/mL solution of Axitinib reference standard in a 50:50 mixture of water and acetonitrile (diluent).

• Sample Solution: Prepare the sample to be tested at a target concentration of 100 µg/mL of Axitinib in the same diluent.

4. Procedure:

• Equilibrate the column with the initial mobile phase composition (25% B) for at least 30 minutes or until a stable baseline is achieved.

• Inject a blank (diluent) to ensure the system is clean.

• Perform five replicate injections of the standard solution to check for system suitability (e.g., %RSD of peak area and retention time < 2.0%).

• Inject the sample solution.

• Identify and quantify Axitinib and its impurities based on their retention times relative to the standard.

Scientific Context: Axitinib's Mechanism of Action

Axitinib is a potent and selective second-generation tyrosine kinase inhibitor.[6] Its primary mechanism of action is the inhibition of vascular endothelial growth factor receptors (VEGFR-1, VEGFR-2, and VEGFR-3).[7][8] These receptors are critical in angiogenesis, the formation of new blood vessels that tumors require to grow and metastasize.[7] By binding to the ATP-binding site of VEGFRs, Axitinib blocks the downstream signaling pathways that lead to endothelial cell proliferation and survival, thereby inhibiting tumor growth.[6][7][9]

Caption: Axitinib inhibits VEGFR, blocking angiogenesis pathways.

References

• 1. bvchroma.com [bvchroma.com]
• 2. HPLC Troubleshooting Methods [delloyd.50megs.com]
• 3. jpionline.org [jpionline.org]
• 4. lcms.cz [lcms.cz]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. benchchem.com [benchchem.com]
• 7. What is the mechanism of Axitinib? [synapse.patsnap.com]
• 8. Axitinib: A Review of its Safety and Efficacy in the Treatment of Adults with Advanced Renal Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]

Technical Support Center: Optimizing Peak Shape for Axitinib Impurity D in HPLC Analysis

This technical support guide is designed for researchers, scientists, and drug development professionals to troubleshoot and improve the peak shape and symmetry of Axitinib Impurity D during HPLC analysis.

Frequently Asked Questions (FAQs)

Q1: I am observing significant peak tailing for Axitinib Impurity D. What are the likely causes?

A1: Peak tailing for Axitinib Impurity D is commonly caused by secondary interactions between the analyte and the stationary phase. The primary culprits are often:

• Silanol (B1196071) Interactions: The sulfinyl group and nitrogen-containing heterocyclic rings in Axitinib Impurity D can interact with active silanol groups on the surface of silica-based HPLC columns, leading to asymmetrical peaks.[1]

• Inappropriate Mobile Phase pH: If the pH of the mobile phase is close to the pKa of Axitinib Impurity D, the compound can exist in both ionized and unionized forms, resulting in peak tailing or splitting.[2][3] For nitrogen-containing heterocycles, precise pH control is crucial for achieving symmetrical peaks.[4]

• Column Overload: Injecting too much sample can saturate the stationary phase, leading to distorted peak shapes.[2][5]

Q2: My peak for Axitinib Impurity D is broad. How can I improve its sharpness?

A2: Peak broadening can stem from several factors:

• Sub-optimal Mobile Phase Composition: The strength of the organic solvent in your mobile phase may not be optimal for eluting Axitinib Impurity D efficiently.

• High Injection Volume or Incompatible Sample Solvent: Injecting a large volume or using a sample solvent that is stronger than the mobile phase can cause the peak to broaden.[6] It is recommended to dissolve the sample in the initial mobile phase.

• Temperature Effects: Inconsistent column temperature can lead to peak broadening. Increasing the column temperature can sometimes improve peak shape and reduce retention time.[7]

Q3: I'm seeing peak fronting for Axitinib Impurity D. What does this indicate?

A3: Peak fronting is less common than tailing but can occur due to:

• Sample Overload: Injecting a highly concentrated sample can lead to peak fronting.[5]

• Sample Solvent Incompatibility: If the sample is dissolved in a solvent significantly stronger than the mobile phase, it can cause the analyte to move through the beginning of the column too quickly, resulting in a fronting peak.[5]

• Column Collapse: Though rare, operating a column outside its recommended pH range can damage the stationary phase and lead to peak distortion.[8]

Troubleshooting Guide: From Tailing Peak to Symmetrical Elution

This guide provides a systematic approach to resolving poor peak shape for Axitinib Impurity D, starting from a hypothetical initial method that is producing a tailing peak.

Initial HPLC Method with Poor Peak Shape

Below are the parameters of an initial HPLC method that results in a tailing peak for Axitinib Impurity D.

Parameter	Initial Condition	Observation
Column	Standard C18, 250 mm x 4.6 mm, 5 µm	---
Mobile Phase A	Water	---
Mobile Phase B	Acetonitrile	---
Gradient	60% A / 40% B	---
Flow Rate	1.0 mL/min	---
Column Temperature	30°C	---
Injection Volume	20 µL	---
Sample Solvent	100% Acetonitrile	---
Resulting Peak Shape	Tailing Factor > 1.5	Poor Symmetry

Experimental Protocols and Optimization Steps

Step 1: Mobile Phase pH and Buffer Selection

The most critical parameter to optimize for ionizable compounds like Axitinib Impurity D is the mobile phase pH.[3][4][9]

Experimental Protocol:

• Prepare Buffered Mobile Phases: Prepare aqueous mobile phase A with a buffer to control the pH. A phosphate (B84403) or formate (B1220265) buffer at a concentration of 20-25 mM is a good starting point.

• Evaluate a Lower pH: Start by evaluating a mobile phase with a pH of around 3.0. This can be achieved by adding 0.1% orthophosphoric acid to the water.[10][11] A lower pH will suppress the ionization of residual silanol groups on the column, minimizing secondary interactions.[1]

• Analyze the Sample: Equilibrate the column with the new mobile phase and inject the sample of Axitinib Impurity D.

• Observe Peak Shape: Evaluate the peak symmetry. A significant improvement is expected.

Step 2: Column Selection

If peak tailing persists, the column itself may be the issue. Modern, high-purity, end-capped columns are designed to minimize silanol interactions.[9]

Experimental Protocol:

• Select an Appropriate Column: Switch to a high-purity, end-capped C8 or C18 column. A C8 column may provide better separation for this analysis.[4][10][11]

• Equilibrate and Analyze: Condition the new column with the optimized buffered mobile phase from Step 1 and inject the sample.

• Assess Peak Symmetry: Compare the peak shape to the previous results.

Step 3: Optimization of Other HPLC Parameters

Fine-tuning other parameters can further enhance peak shape and symmetry.

Experimental Protocol:

• Adjust Mobile Phase Composition: Vary the ratio of the organic modifier (acetonitrile or methanol) to the aqueous buffer to achieve optimal retention and peak shape.[9]

• Optimize Column Temperature: Evaluate the effect of column temperature on peak shape. An increase to 35-40°C may improve efficiency.[7]

• Reduce Injection Volume and Use a Compatible Sample Solvent: Decrease the injection volume to 5-10 µL to prevent column overload.[5][6] Ensure the sample is dissolved in a solvent that is weaker than or equal in strength to the initial mobile phase. Given the low aqueous solubility of Axitinib, a mixture of the mobile phase components is ideal.[12][13]

Optimized HPLC Method and Expected Results

By following the troubleshooting steps, a significant improvement in peak shape can be achieved.

Parameter	Initial Condition	Optimized Condition
Column	Standard C18, 250 mm x 4.6 mm, 5 µm	End-capped C8, 250 mm x 4.6 mm, 5 µm
Mobile Phase A	Water	0.1% Orthophosphoric Acid in Water (pH ~3)
Mobile Phase B	Acetonitrile	Acetonitrile
Gradient	60% A / 40% B	70% A / 30% B (Isocratic or shallow gradient)
Flow Rate	1.0 mL/min	1.0 mL/min
Column Temperature	30°C	35°C
Injection Volume	20 µL	10 µL
Sample Solvent	100% Acetonitrile	Mobile Phase (70% Water / 30% Acetonitrile)
Resulting Peak Shape	Tailing Factor > 1.5	Tailing Factor ≈ 1.0 - 1.2

Visual Troubleshooting Workflow

The following diagrams illustrate the logical workflow for troubleshooting poor peak shape for Axitinib Impurity D.

Caption: A decision tree for troubleshooting peak tailing.

Caption: Hierarchy of parameters for optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. gmpinsiders.com [gmpinsiders.com]
• 3. moravek.com [moravek.com]
• 4. pharmoutsourcing.com [pharmoutsourcing.com]
• 5. silicycle.com [silicycle.com]
• 6. Improving peak shapes in an HPLC method in Aqueous Normal Phase ANP - Tips & Suggestions [mtc-usa.com]
• 7. agilent.com [agilent.com]
• 8. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 9. pharmadigests.com [pharmadigests.com]
• 10. researchgate.net [researchgate.net]
• 11. ViewArticleDetail [ijpronline.com]
• 12. benchchem.com [benchchem.com]
• 13. scielo.br [scielo.br]

Axitinib Impurity Analysis: A Technical Support Troubleshooting Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive troubleshooting guide for the analysis of impurities in the tyrosine kinase inhibitor, Axitinib. The following frequently asked questions (FAQs) and detailed guides are designed to address common issues encountered during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What are the common types of impurities found in Axitinib?

A1: Impurities in Axitinib can be broadly categorized into three types:

• Process-Related Impurities: These impurities can originate from the raw materials, intermediates, or byproducts formed during the synthesis of Axitinib. They may include residual solvents, reagents, or catalysts that are not entirely removed during production.[][2]

• Degradation Products: Axitinib can degrade under various stress conditions such as exposure to acid, base, oxidation, light, and heat.[][3][4] Common degradation products include Axitinib sulfoxide (B87167) and sulfone impurities.[4][5]

• Photolytic Degradation Products: Exposure to light can lead to the formation of specific degradation products.[]

Q2: My HPLC chromatogram shows poor peak shape and resolution for Axitinib and its impurities. What are the potential causes and solutions?

A2: Poor peak shape (e.g., tailing, fronting, or broad peaks) and inadequate resolution are common issues in HPLC analysis. Here are some potential causes and troubleshooting steps:

• Mobile Phase Issues:

  • Incorrect pH: The pH of the mobile phase can significantly affect the ionization and retention of Axitinib and its impurities. Ensure the mobile phase pH is optimized for good peak shape. For instance, a mobile phase containing a phosphate (B84403) buffer can help maintain a stable pH.[3]

  • Inappropriate Composition: The ratio of organic solvent (e.g., acetonitrile) to aqueous buffer is crucial for achieving optimal separation. Adjusting the gradient or isocratic composition can improve resolution.[3][6]

  • Degassing: Ensure the mobile phase is properly degassed to prevent air bubbles from interfering with the detector and causing baseline noise.

• Column Problems:

  • Column Overload: Injecting a sample with a concentration that is too high can lead to peak fronting. Dilute the sample and reinject.

  • Column Contamination: Residual sample components can accumulate on the column, affecting performance. Flush the column with a strong solvent.

  • Column Degradation: Over time, the stationary phase of the column can degrade. If flushing does not improve performance, the column may need to be replaced.

• System Suitability:

  • Always perform a system suitability test before running samples to ensure the HPLC system is performing correctly. Key parameters to check include theoretical plates, tailing factor, and resolution.[3]

Q3: I am observing unexpected peaks in my chromatogram. How can I identify if they are impurities or artifacts?

A3: The appearance of unexpected peaks can be due to several factors. Here’s a systematic approach to identify their source:

• Blank Injection: Inject a blank solvent (mobile phase) to check for carryover from previous injections or contamination in the solvent.

• Placebo Injection: If analyzing a formulated product, inject a placebo (excipients without the active pharmaceutical ingredient) to identify peaks originating from the formulation matrix.[3]

• Forced Degradation Studies: Subjecting the Axitinib sample to stress conditions (acid, base, oxidation, heat, light) can help to intentionally generate degradation products and confirm if the unknown peaks correspond to these degradants.[][4][7]

• Mass Spectrometry (MS) Detection: Coupling the HPLC system to a mass spectrometer (LC-MS) can provide mass information for the unknown peaks, aiding in their identification and structural elucidation.[]

Experimental Protocols and Data

High-Performance Liquid Chromatography (HPLC) Method for Axitinib Impurity Profiling

This section provides a typical HPLC method for the separation and quantification of Axitinib and its related impurities.

Table 1: HPLC Method Parameters

Parameter	Value
Column	Altima C18 (150 x 4.6 mm, 5 µm) or equivalent
Mobile Phase	Acetonitrile and Potassium Dihydrogen Phosphate (KH2PO4) buffer (e.g., 60:40, v/v)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	338 nm
Injection Volume	10 µL
Run Time	Approximately 8-10 minutes

Source: Adapted from multiple validated methods.[2][3]

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and demonstrating the stability-indicating nature of the analytical method.

Table 2: Typical Forced Degradation Conditions for Axitinib

Stress Condition	Reagent/Condition	Duration & Temperature
Acid Degradation	0.5N - 2.0N HCl	Reflux for 6 hours at 60°C
Base Degradation	0.1N - 1.0N NaOH	Varies
Oxidative Degradation	3% - 30% H2O2	Varies
Thermal Degradation	Oven at 105°C	6 hours
Photolytic Degradation	Exposure to UV light	Varies
Hydrolytic Degradation	Water	Varies

Source: These conditions are indicative and may need optimization.[][3][7]

Table 3: Quantitative Data from a Validated Stability-Indicating HPLC Method

Parameter	Value	Reference
Linearity Range	25-250 µg/mL	[3]
Correlation Coefficient (r²)	> 0.999	[3][6]
Limit of Detection (LOD)	0.62 µg/mL	[3][8]
Limit of Quantification (LOQ)	1.88 µg/mL	[3][8]
Accuracy (% Recovery)	99.37% - 99.87%	[3][8]
Precision (%RSD)	< 2.0%	[3]

Visual Guides

Workflow for Troubleshooting HPLC Issues

Caption: A logical workflow for troubleshooting common HPLC chromatographic issues.

Process for Identification of Unknown Peaks

Caption: A systematic approach for the identification and characterization of unknown peaks.

References

• 2. Development and validation of Stability Indicating RP-HPLC Method for the Determination of Axitinib in Bulk and its Pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. researchgate.net [researchgate.net]
• 5. pharmaffiliates.com [pharmaffiliates.com]
• 6. jpionline.org [jpionline.org]
• 7. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 8. researchgate.net [researchgate.net]

Technical Support Center: Optimization of Gradient Elution for Axitinib and its Related Substances

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for the optimization of gradient elution methods for the analysis of Axitinib (B1684631) and its related substances by High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC).

Troubleshooting Guide

This section addresses specific issues that researchers, scientists, and drug development professionals may encounter during their experiments.

Issue	Question	Possible Causes	Suggested Solutions
Peak Shape Problems	Q1: Why are my Axitinib or related substance peaks tailing or showing fronting?	1. Column Overload: Injecting too high a concentration of the sample. 2. Secondary Interactions: Silanol (B1196071) groups on the column interacting with the basic nitrogen atoms in Axitinib. 3. Inappropriate Mobile Phase pH: The pH of the mobile phase is too close to the pKa of Axitinib, causing it to be partially ionized. 4. Column Degradation: Loss of stationary phase or contamination of the column.	1. Reduce Sample Concentration: Dilute the sample and reinject. 2. Use a Base-Deactivated Column: Employ a column with end-capping to minimize silanol interactions. 3. Adjust Mobile Phase pH: Adjust the pH of the aqueous portion of the mobile phase to be at least 2 pH units away from the pKa of Axitinib. For Axitinib, a lower pH (e.g., 2.5-3.5) is often effective. 4. Column Washing/Replacement: Flush the column with a strong solvent. If the problem persists, replace the column.
Resolution Issues	Q2: I am not getting good resolution between Axitinib and its related substances. What should I do?	1. Inadequate Mobile Phase Strength: The organic solvent concentration in the mobile phase may not be optimal for separation. 2. Suboptimal Gradient Profile: The gradient slope may be too steep, not allowing enough time for separation. 3. Incorrect Column Chemistry: The stationary phase may not be providing the necessary selectivity. 4. Flow Rate is Too High: High flow rates can decrease separation efficiency.	1. Optimize Mobile Phase: Vary the ratio of organic solvent (e.g., acetonitrile (B52724), methanol) to the aqueous buffer. 2. Modify Gradient: Decrease the gradient slope (e.g., from a 5-95% B in 10 minutes to a 5-95% B in 20 minutes). Incorporate an isocratic hold at the beginning of the gradient. 3. Try a Different Column: Consider a column with a different stationary phase (e.g., Phenyl, C8) to alter selectivity.[1] 4. Reduce Flow Rate: Lower the flow rate to increase the time for interaction between the analytes and the stationary phase.
Retention Time Variability	Q3: The retention times for my peaks are shifting between injections. What is causing this?	1. Inconsistent Mobile Phase Preparation: Variations in the composition of the mobile phase. 2. Pump Malfunction: The HPLC/UPLC pump is not delivering a consistent flow rate. 3. Column Temperature Fluctuations: The column temperature is not stable. 4. Column Equilibration: The column is not properly equilibrated before each injection.	1. Ensure Accurate Mobile Phase Preparation: Use precise measurements for all mobile phase components. 2. Check Pump Performance: Purge the pump to remove air bubbles and check for leaks.[2] 3. Use a Column Oven: Maintain a constant and controlled column temperature.[3] 4. Increase Equilibration Time: Ensure the column is fully equilibrated with the initial mobile phase conditions before each injection.
Baseline Issues	Q4: I am observing a noisy or drifting baseline. How can I fix this?	1. Mobile Phase Contamination: Impurities in the mobile phase solvents or buffers. 2. Detector Malfunction: The detector lamp may be failing or the flow cell could be dirty. 3. Air Bubbles in the System: Air trapped in the pump, detector, or tubing. 4. Incomplete Mobile Phase Mixing: Poor mixing of the mobile phase components in a gradient system.	1. Use High-Purity Solvents: Use HPLC or UPLC grade solvents and freshly prepared buffers. Degas the mobile phase before use. 2. Detector Maintenance: Check the detector lamp's energy. Clean the flow cell according to the manufacturer's instructions. 3. Degas Mobile Phase and Purge System: Degas the mobile phase and purge the system to remove any trapped air.[2] 4. Ensure Proper Mixing: Use an online mixer or ensure the mobile phase is well-mixed before it reaches the pump.
Ghost Peaks	Q5: I am seeing unexpected peaks (ghost peaks) in my chromatogram. Where are they coming from?	1. Contaminated Sample or Mobile Phase: Impurities introduced from the sample, solvent, or glassware. 2. Carryover from Previous Injections: Residual sample from a previous run adsorbing to the injector or column. 3. Degradation of the Sample in the Autosampler: The sample may be degrading while waiting for injection.	1. Use Clean Materials: Use high-purity solvents and clean glassware. Run a blank gradient to identify the source of contamination. 2. Implement a Needle Wash: Use a strong solvent in the autosampler's needle wash to clean the injection port between runs. 3. Control Autosampler Temperature: If the sample is unstable, use a cooled autosampler.

Frequently Asked Questions (FAQs)

Q1: What is a typical starting gradient for Axitinib and its related substances analysis?

A good starting point for a gradient elution method for Axitinib and its related substances would be a C18 or C8 column with a mobile phase consisting of a buffered aqueous phase (e.g., 0.1% orthophosphoric acid or ammonium (B1175870) acetate) and an organic modifier like acetonitrile or methanol.[4] A typical gradient might start with a low percentage of the organic phase (e.g., 10-20%) and ramp up to a high percentage (e.g., 80-90%) over 20-30 minutes.

Q2: How can I improve the separation of closely eluting impurities?

To improve the resolution of closely eluting impurities, you can try several approaches:

• Decrease the gradient slope: A shallower gradient provides more time for the separation to occur.

• Change the organic modifier: Switching from acetonitrile to methanol, or using a combination of both, can alter the selectivity of the separation.

• Adjust the mobile phase pH: Modifying the pH can change the ionization state of the analytes and impurities, leading to changes in retention and selectivity.

• Try a different column: A column with a different stationary phase (e.g., phenyl-hexyl) or a smaller particle size (for UPLC) can provide different selectivity and higher efficiency.[1]

Q3: What are the common degradation pathways for Axitinib and how can I detect the degradation products?

Axitinib is susceptible to degradation under various stress conditions, including acidic, basic, and oxidative environments.[5][6][7] Forced degradation studies are performed to identify these potential degradation products.[8] A stability-indicating method should be developed that can separate the main Axitinib peak from all potential degradation products. This is typically achieved using a gradient elution method on a reversed-phase column with UV detection.

Q4: What detection wavelength is most suitable for the analysis of Axitinib and its related substances?

Axitinib has a UV absorbance maximum at around 338 nm.[5] However, for the simultaneous detection of related substances, which may have different absorbance maxima, a photodiode array (PDA) detector is often used to monitor a range of wavelengths or a specific wavelength that provides a good response for all compounds of interest. A wavelength of 235 nm has also been reported for the determination of impurities.[4]

Q5: How do I validate a gradient elution method for Axitinib and its related substances?

Method validation should be performed according to the International Council for Harmonisation (ICH) guidelines.[9] Key validation parameters include:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present.

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.[5]

• Range: The interval between the upper and lower concentration of the analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Accuracy: The closeness of the test results obtained by the method to the true value.[5]

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.[5]

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[5]

• Robustness: The capacity of the method to remain unaffected by small, but deliberate variations in method parameters.

Experimental Protocols

General Gradient HPLC Method for Axitinib and Related Substances

This protocol is a general starting point and may require optimization.

• Instrumentation: A gradient HPLC system with a UV or PDA detector.

• Column: C18 or C8, 4.6 x 150 mm, 5 µm particle size.

• Mobile Phase A: 0.1% Orthophosphoric acid in water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  Time (min)	%A	%B
  0	90	10
  20	10	90
  25	10	90
  26	90	10

  | 30 | 90 | 10 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 235 nm or 338 nm.[4][5]

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve the sample in a mixture of acetonitrile and water (e.g., 50:50 v/v).

UPLC-MS/MS Method for Axitinib in Biological Matrices

This protocol is suitable for pharmacokinetic studies.[10]

• Instrumentation: A UPLC system coupled to a tandem mass spectrometer (MS/MS).

• Column: UPLC BEH C18, 2.1 x 50 mm, 1.7 µm particle size.[10]

• Mobile Phase A: 0.1% Formic acid in water.[10]

• Mobile Phase B: Acetonitrile.[10]

• Gradient Program: Optimized for rapid elution (a typical UPLC gradient may be 2-3 minutes).

• Flow Rate: 0.3 - 0.5 mL/min.

• Column Temperature: 40 °C.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.[10]

• Monitored Transitions: For Axitinib, m/z 387 → 355.96.[10]

• Sample Preparation: Protein precipitation with acetonitrile is a common method for plasma samples.[10]

Quantitative Data Summary

Parameter	Method 1 (Isocratic HPLC)[5]	Method 2 (Isocratic HPLC)[11]	Method 3 (Gradient HPLC)[1]	Method 4 (UPLC)[12]
Column	Altima C18 (150 x 4.6 mm, 5µm)	Kromosil C18 (150 mm × 4.6 mm, 5 µm)	X-bridge Phenyl (150 x 4.6 mm, 3.5 μ)	STD RP-18 Endcapped (50mm x 4.6mm, 2µm)
Mobile Phase	Acetonitrile:KH2PO4 (60:40, v/v)	Buffer (pH 4.6):Acetonitrile (65:35 v/v)	Hexane sulfonic acid buffer (pH 2.5) and Acetonitrile	0.1% OPA:Acetonitrile (55:45 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min	0.2 mL/min
Detection Wavelength	338 nm	320 nm	Not Specified	249 nm
Retention Time (Axitinib)	4.27 min	5.685 min	Not Specified	1.03 min
Linearity Range	25-250 µg/ml	0.002-0.2 µg/mL	Not Specified	12.5-75 µg/mL
LOD	0.62 µg/ml	Not Specified	Not Specified	Not Specified
LOQ	1.88 µg/ml	Not Specified	Not Specified	Not Specified

Visualizations

Caption: Experimental workflow for HPLC/UPLC analysis of Axitinib.

Caption: Troubleshooting logic for common HPLC/UPLC issues.

References

• 1. jpionline.org [jpionline.org]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. Troubleshooting and Performance Improvement for HPLC | Aurigene Pharmaceutical Services [aurigeneservices.com]
• 4. researchgate.net [researchgate.net]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Forced degradation studies on axitinib and characterization of its degradation products by liquid chromatography‐high resolution mass spectrometry and nuclear magnetic resonance spectroscopy along with its in silico toxicity assessment | Semantic Scholar [semanticscholar.org]
• 9. irjweb.com [irjweb.com]
• 10. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. scielo.br [scielo.br]
• 12. Development and Validation of Stability indicating method for the estimation of Axitinib in tablet dosage forms by UPLC - Europub [europub.co.uk]

Technical Support Center: Enhancing the Sensitivity of Axitinib Impurity D Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in enhancing the detection sensitivity of Axitinib (B1684631) Impurity D during experimental analysis.

Frequently Asked Questions (FAQs)

Q1: What is Axitinib Impurity D and why is its sensitive detection important?

Axitinib Impurity D (CAS No: 1959572-98-5) is a known process-related impurity or degradation product of Axitinib, a tyrosine kinase inhibitor used in cancer therapy.[1][2] Its chemical name is 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide.[2] Sensitive and accurate detection of this impurity is crucial to ensure the safety, efficacy, and quality of the Axitinib drug product, as regulatory bodies require strict control over impurity levels.

Q2: Which analytical technique is most suitable for achieving high sensitivity in the detection of Axitinib Impurity D?

For achieving the highest sensitivity and selectivity, Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) is the recommended technique.[3] Operating a triple quadrupole mass spectrometer in Multiple Reaction Monitoring (MRM) mode allows for the specific detection and quantification of trace-level impurities by monitoring specific precursor-to-product ion transitions.[4][5]

Q3: How can I improve the chromatographic separation to enhance sensitivity?

Optimizing the liquid chromatography (LC) separation is critical for a strong and sharp signal, which directly improves the signal-to-noise ratio and, consequently, the limit of detection (LOD).[6] Consider the following:

• Column Selection: Employing columns with smaller particle sizes (sub-2 µm), often used in Ultra-High-Performance Liquid Chromatography (UHPLC), can lead to sharper and narrower peaks, thereby increasing peak height and sensitivity.[6]

• Mobile Phase Optimization: The composition of the mobile phase, including the organic modifier, pH, and additives, should be fine-tuned to achieve optimal peak shape and resolution between Axitinib and Impurity D.[]

• Gradient Elution: A well-developed gradient elution program can help in separating the impurity from the main drug substance and other components in the sample matrix.[8][9]

Q4: What are the key mass spectrometry parameters to optimize for Axitinib Impurity D?

Fine-tuning the mass spectrometer settings is essential for maximizing the signal from Impurity D.

• Ionization Source: While Electrospray Ionization (ESI) is commonly used, the choice between ESI and Atmospheric Pressure Chemical Ionization (APCI) should be determined experimentally to find which provides a better signal intensity and stability for Impurity D.[6][]

• MRM Transitions: The selection of precursor and product ions is critical. The precursor ion will likely be the protonated molecule [M+H]⁺. The product ions are determined by fragmentation of the precursor ion in the collision cell. These transitions should be optimized using a standard of Axitinib Impurity D to identify the most intense and stable fragments.

Q5: How can sample preparation be improved to increase detection sensitivity?

Effective sample preparation is key to removing matrix interferences and concentrating the analyte.

• Supported Liquid Extraction (SLE): SLE is an efficient alternative to traditional liquid-liquid extraction (LLE) for bioanalytical samples, providing high analyte recoveries and reducing matrix effects.[10]

• Solid Phase Extraction (SPE): SPE can be used to clean up and concentrate the sample, leading to a more sensitive analysis.[11]

• Filtration: Always filter the final sample solution through a 0.45 µm or smaller pore size filter to remove particulates that could interfere with the analysis.[]

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Solution(s)
Low or No Signal for Axitinib Impurity D	Inefficient ionization of the impurity.	Optimize the ionization source (ESI/APCI) and its parameters (e.g., capillary voltage, gas flow, temperature).[4][]
Incorrect MRM transitions selected.	Infuse a standard of Axitinib Impurity D to determine the optimal precursor and product ions.
Poor chromatographic peak shape (e.g., broad peaks).	Optimize the mobile phase composition and gradient.[] Consider using a different HPLC column, such as one with a smaller particle size.[6]
The concentration of the impurity is below the current limit of detection (LOD).	Implement sample enrichment techniques like SPE or SLE.[10][11] Increase the injection volume if possible.
Poor Signal-to-Noise Ratio	High background noise from the sample matrix.	Improve the sample preparation method to remove interfering substances.[10]
Suboptimal chromatographic separation leading to co-elution with other components.	Adjust the mobile phase gradient and/or pH to improve the resolution between the impurity and other peaks.[9]
Instability in the mass spectrometer signal.	Ensure the mass spectrometer is properly tuned and calibrated. Check for any leaks in the system.
Inconsistent Results/Poor Reproducibility	Variability in sample preparation.	Standardize the sample preparation protocol and ensure consistency in volumes, reagents, and incubation times.[10]
Instability of the impurity in the prepared sample.	Analyze samples as soon as possible after preparation. If necessary, conduct stability studies to determine the appropriate storage conditions.[8]
Fluctuations in the LC-MS system performance.	Perform system suitability tests before each analytical run to ensure the system is performing within acceptable limits.

Quantitative Data Summary

The following tables summarize quantitative data from various validated methods for the analysis of Axitinib and its impurities. Note that specific LOD and LOQ values for Axitinib Impurity D are not consistently reported in the literature and should be determined during method validation.

Table 1: Linearity Ranges for Axitinib and Its Impurities

Analyte	Technique	Linearity Range	Correlation Coefficient (r²)	Reference(s)
Axitinib and related impurities	HPLC-PDA	0.25 - 1.5 µg/mL	Not Specified	[9]
Axitinib	UPLC-MS/MS	0.5 - 100 ng/mL	0.9992	[4][12]
Axitinib	LC-MS/MS	0.01 - 25 ng/mL	>0.9999	[10]
Axitinib	LC-MS/MS	0.20 - 125.30 ng/mL	≥0.98	[13]
Axitinib	HPLC-DAD	25 - 250 µg/mL	Not Specified	[3]

Table 2: Limits of Detection (LOD) and Quantification (LOQ) for Axitinib

Analyte	Technique	LOD	LOQ	Reference(s)
Axitinib	HPLC-DAD	0.62 µg/mL	1.88 µg/mL	[3]
Axitinib	UPLC-MS/MS	-	0.5 ng/mL	[4][12]
Axitinib	LC-MS	-	0.5 µg/L	[11]
Axitinib	LC-MS/MS	-	0.04 µg/L	[11]
Axitinib	LC-MS/MS	-	0.20 ng/mL	[13]

Experimental Protocols

Protocol 1: Sample Preparation using Supported Liquid Extraction (SLE)

This protocol is adapted for the extraction of Axitinib and its impurities from a plasma matrix.[10]

• Sample Pre-Treatment: To 200 µL of plasma, add an appropriate internal standard. Add 200 µL of HPLC-grade water and vortex for 30 seconds.

• Sample Loading: Load the 400 µL of the pre-treated sample onto an ISOLUTE® SLE+ 400 µL column. Apply a light vacuum or positive pressure to initiate flow and allow the sample to absorb for at least 5 minutes.

• Elution: Add 900 µL of methyl tert-butyl ether (MTBE) and allow it to flow under gravity for 5 minutes. Add another 900 µL of MTBE and wait for an additional 5 minutes.

• Evaporation and Reconstitution: Evaporate the collected eluate to dryness under a stream of nitrogen. Reconstitute the residue in an appropriate volume of the mobile phase.

Protocol 2: General LC-MS/MS Method Parameters

This protocol provides a starting point for method development for the analysis of Axitinib Impurity D.

• LC System: UPLC or HPLC system

• Column: A C18 or Phenyl column is often a good starting point (e.g., Waters Acquity UPLC BEH C18, 50 mm x 2.1 mm, 1.7 µm).[4][8][12]

• Mobile Phase A: 0.1% formic acid in water.[4][12]

• Mobile Phase B: Acetonitrile or Methanol.[4][12][13]

• Flow Rate: 0.3 - 0.5 mL/min.

• Gradient: Develop a gradient that provides adequate separation of Axitinib and Impurity D.

• Injection Volume: 5 - 10 µL.

• Column Temperature: 30 - 40 °C.[]

• MS System: Triple quadrupole mass spectrometer.

• Ionization Mode: ESI Positive.[4]

• MRM Transitions: To be determined by infusing a standard of Axitinib Impurity D. As a starting point, the precursor ion for Axitinib is m/z 387.4.[5] Given the molecular weight of Axitinib Impurity D is 341.39 g/mol , a precursor ion of m/z 342.1 could be investigated.

Visualizations

References

• 1. researchgate.net [researchgate.net]
• 2. veeprho.com [veeprho.com]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ssi.shimadzu.com [ssi.shimadzu.com]
• 6. benchchem.com [benchchem.com]
• 8. jpionline.org [jpionline.org]
• 9. ViewArticleDetail [ijpronline.com]
• 10. lcms.cz [lcms.cz]
• 11. Development and validation of a bioanalytical method for the quantification of axitinib from plasma and capillary blood using volumetric absorptive microsampling (VAMS) and on-line solid phase extraction (SPE) LC-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

column selection for challenging separations of Axitinib impurities

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding column selection for the challenging separation of Axitinib (B1684631) and its impurities. It is designed for researchers, scientists, and drug development professionals to address common issues encountered during chromatographic analysis.

Section 1: Troubleshooting Guide

This guide addresses specific issues in a question-and-answer format to help you resolve common problems in your liquid chromatography experiments.

Question 1: I'm seeing poor resolution between the main Axitinib peak and a closely eluting impurity. What should I do?

Answer: Poor resolution is a common challenge due to the structural similarity of some Axitinib impurities to the parent molecule.[1] Here is a systematic approach to improve separation:

• Optimize the Mobile Phase:

  • Adjust pH: The pKa values of some impurities are very close, so fine-tuning the mobile phase pH can alter the ionization state of the compounds and improve selectivity.[1] A common starting point is a pH of 2.5 using a buffer like ortho-phosphoric acid or hexane (B92381) sulfonic acid.[1][2][3]

  • Change Organic Modifier: If you are using acetonitrile (B52724), try switching to methanol (B129727) or a combination of both. The difference in solvent polarity and interactions can significantly alter selectivity.

  • Modify Gradient Slope: A shallower gradient around the elution time of the critical pair can increase the separation between them.

• Evaluate Column Chemistry:

  • If you are using a standard C18 column, consider switching to a column with a different selectivity. A Phenyl-phase column, for instance, can offer alternative pi-pi interactions that may resolve closely related aromatic compounds.[2] C8 columns have also been used successfully and provide a different hydrophobic interaction profile.[1][3]

• Adjust Physical Parameters:

  • Lower the Temperature: Reducing the column temperature (e.g., from 30 °C to 25 °C) can sometimes enhance separation, although it may increase run time and backpressure.[]

  • Decrease Flow Rate: A lower flow rate (e.g., from 1.0 mL/min to 0.8 mL/min) can improve efficiency and resolution, but will also increase the analysis time.

Question 2: My impurity peaks, and sometimes the main Axitinib peak, are tailing. How can I improve the peak shape?

Answer: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase or by issues with the mobile phase.

• Address Secondary Silanol (B1196071) Interactions: The indazole nucleus in Axitinib can interact with active silanol groups on the silica (B1680970) surface of the column, causing tailing.

  • Use a High-Purity Column: Modern, high-purity silica columns with end-capping are designed to minimize these interactions.

  • Lower Mobile Phase pH: Operating at a lower pH (e.g., pH 2-3) suppresses the ionization of silanol groups, reducing their ability to interact with the analytes.[5]

  • Increase Buffer Concentration: A higher buffer concentration can help mask residual silanol activity and maintain a consistent ionic environment.[5]

• Check for Column Overload: Injecting too much sample can lead to peak fronting or tailing. Try reducing the injection volume or the sample concentration.

• Ensure Proper Dissolution: Always dissolve and inject your sample in the mobile phase or a solvent that is weaker than the mobile phase to ensure good peak shape at the start of the separation.

Question 3: I am observing co-elution of two different impurities. How can I separate them?

Answer: Co-elution of impurities is a significant challenge that requires a change in method selectivity.

• Change Stationary Phase: This is often the most effective solution. The choice of stationary phase is a critical factor in achieving separation.[2] If a C18 column fails to provide resolution, a Phenyl or a C8 column should be tested as their different retention mechanisms can resolve the co-eluting peaks.[1][2][3]

• Alter Mobile Phase Composition:

  • Switching the organic modifier between acetonitrile and methanol can resolve co-eluting peaks.

  • Experiment with different buffer systems or ion-pairing reagents if the impurities have different ionic characteristics. A method using hexane sulfonic acid has been shown to be effective.[2]

• Optimize the Gradient: A multi-step gradient that provides a very shallow slope in the region where the impurities elute can pull the peaks apart.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting column for developing an Axitinib impurity separation method?

A1: A high-purity, end-capped C18 or C8 column is an excellent starting point for separating Axitinib and its process-related and degradation impurities.[1][3][] These columns provide robust hydrophobic retention. However, due to the presence of aromatic rings in the Axitinib structure, a Phenyl column should be considered a primary alternative, as it can provide unique selectivity for aromatic and unsaturated compounds.[2]

Q2: What types of impurities are typically found with Axitinib?

A2: Axitinib impurities can be broadly categorized into two types:

• Process-Related Impurities: These arise during the synthesis of the drug substance and can include starting materials, intermediates, or by-products of side reactions.[]

• Degradation Products: These form when Axitinib is exposed to stress conditions like acid, base, oxidation, light, or heat.[][6] Common degradation pathways include oxidation (leading to sulfoxides and sulfones) and hydrolysis.[][6]

Q3: Why is gradient elution preferred for Axitinib impurity analysis?

A3: Axitinib and its various impurities can span a wide range of polarities. A gradient elution, where the mobile phase strength is increased over the course of the run, is necessary to elute all compounds with good peak shape in a reasonable amount of time.[1][2][3][] An isocratic method strong enough to elute late-eluting, non-polar impurities would cause early-eluting, polar impurities to co-elute with the solvent front with poor resolution.

Section 3: Data and Experimental Protocols

Data Presentation

Table 1: Comparison of Reported HPLC Columns and Conditions for Axitinib Impurity Analysis

Parameter	Method 1	Method 2	Method 3
Column Type	C18[]	Phenyl X-bridge[2]	Discovery C8[1][3]
Dimensions	100 x 4.6 mm	150 x 4.6 mm	250 x 4.6 mm
Particle Size	5 µm	3.5 µm	5 µm
Mobile Phase A	Not Specified	1.2 g/L Hexane Sulfonic Acid (pH 2.5)	0.1% Orthophosphoric Acid
Mobile Phase B	Not Specified	Acetonitrile	Methanol
Elution Mode	Gradient	Gradient	Gradient
Flow Rate	1.0 mL/min	1.0 mL/min	1.0 mL/min
Temperature	30 °C	Not Specified	Not Specified
Detection (UV)	330 nm	220 nm	235 nm

Table 2: Example Retention Times for Axitinib and Impurities using a Phenyl Column Method [2]

Compound	Retention Time (minutes)
Axitinib	24.086
Axitinib Impurity-1	22.921
Axitinib Impurity-2	26.624
Axitinib Impurity-3	28.197
Axitinib Impurity-4	39.805

Note: Retention times are method-specific and will vary with different columns, instruments, and conditions.

Experimental Protocols

General Protocol for RP-HPLC Analysis of Axitinib and Related Substances

This protocol is a representative example based on published methods.[1][2][3][7]

• Chromatographic System:

  • HPLC with a gradient pump, autosampler, column oven, and PDA detector.

• Reagents and Materials:

  • HPLC-grade Acetonitrile or Methanol.

  • HPLC-grade water.

  • Ortho-phosphoric acid or Hexane Sulfonic Acid.

  • Axitinib reference standard and impurity standards.

  • Column: Discovery C8 (250mm x 4.6mm, 5µm) or Phenyl X-bridge (150 x 4.6 mm, 3.5 µm).

• Preparation of Solutions:

  • Mobile Phase A: Prepare a 0.1% solution of ortho-phosphoric acid in water. Filter and degas.

  • Mobile Phase B: HPLC-grade Methanol or Acetonitrile.

  • Diluent: A mixture of Mobile Phase A and B (e.g., 70:30 v/v).

  • Standard Solution: Accurately weigh and dissolve Axitinib reference standard in diluent to a final concentration of approximately 0.5 mg/mL.[7]

  • Test Solution: Prepare the Axitinib test sample in the same manner as the Standard Solution.[7]

• Chromatographic Conditions:

  • Column: Discovery C8 (250mm x 4.6mm, 5µm).

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.[]

  • Column Temperature: 30 °C.[]

  • Detection Wavelength: 235 nm.[1][3]

  • Gradient Program:

    • 0-3 min: 25% B

    • 3-16 min: 25% to 75% B

    • 16-20 min: 75% B

    • 20-23 min: 75% to 25% B

    • 23-25 min: 25% B

• System Suitability:

  • Inject the standard solution six times.

  • The relative standard deviation (RSD) for the peak area should be less than 2.0%.

  • The tailing factor for the Axitinib peak should be less than 2.0.

  • The theoretical plates should be greater than 2000.

Section 4: Visual Workflows

The following diagrams illustrate logical workflows for method development and troubleshooting.

Caption: Workflow for column selection and method development.

Caption: Troubleshooting flowchart for poor peak resolution.

References

• 1. researchgate.net [researchgate.net]
• 2. jpionline.org [jpionline.org]
• 3. ViewArticleDetail [ijpronline.com]
• 5. hplc.eu [hplc.eu]
• 6. researchgate.net [researchgate.net]
• 7. CN106918658B - axitinib raw materials and analysis method of related substances in preparation thereof - Google Patents [patents.google.com]

strategies to minimize on-column degradation of Axitinib

Welcome to the technical support center for the analysis of Axitinib. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the chromatographic analysis of Axitinib, with a focus on minimizing on-column degradation.

Troubleshooting Guide: Minimizing On-Column Degradation of Axitinib

On-column degradation of Axitinib can lead to inaccurate quantification, the appearance of artifactual peaks, and misinterpretation of stability studies. This guide provides a systematic approach to identifying and mitigating potential causes of on-column degradation during HPLC and UHPLC analysis.

Observation	Potential Cause	Recommended Action
Appearance of new, unexpected peaks or shoulders on the Axitinib peak, especially with increasing run time or sequence length.	On-Column Degradation	Proceed through the troubleshooting steps below to identify and address the specific cause of degradation.
Poor peak shape (tailing or fronting) for Axitinib.	1. Secondary interactions with stationary phase: Residual silanols on silica-based columns can interact with the basic Axitinib molecule. 2. Metal-ion interactions: Axitinib may chelate with metal ions from the HPLC system (e.g., stainless steel frits, tubing) or the column packing.	1. Optimize mobile phase pH: Maintain a mobile phase pH between 3 and 7 to ensure Axitinib is in a consistent ionization state and to minimize silanol (B1196071) interactions. 2. Use an end-capped column: Select a high-quality, end-capped C18 or C8 column to reduce the number of available silanol groups. 3. Add a competing base: Incorporate a low concentration (e.g., 0.1%) of an amine modifier like triethylamine (B128534) (TEA) into the mobile phase to block active silanol sites. 4. Use bio-inert or metal-passivated systems/columns: If metal chelation is suspected, use HPLC systems and columns with PEEK or other inert materials.[1][2][3] 5. Add a chelating agent: As a last resort, a small amount of a chelating agent like EDTA can be added to the mobile phase, but be mindful of potential MS-compatibility issues.
Loss of Axitinib peak area over a sequence of injections.	1. Adsorption: Irreversible binding of Axitinib to the stationary phase. 2. Progressive on-column degradation: Accumulation of factors leading to increased degradation over time.	1. Implement column washing: After each sequence, flush the column with a strong solvent to remove any adsorbed compounds.[4] 2. Check for sample stability in the autosampler: Ensure the sample is stable in the sample solvent over the duration of the analysis. Consider using a temperature-controlled autosampler.[5]
Baseline disturbances (drift or noise).	1. Column bleed: Degradation of the stationary phase, often exacerbated by high temperatures or extreme pH. 2. Mobile phase issues: Contamination or incomplete degassing of the mobile phase.	1. Operate within column specifications: Adhere to the manufacturer's recommended pH and temperature ranges for the column.[6] 2. Use high-purity solvents and degas the mobile phase: Filter all mobile phase components and use an online degasser to remove dissolved oxygen, which can contribute to oxidative degradation.[4]

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for Axitinib?

A1: Forced degradation studies have shown that Axitinib is susceptible to degradation under acidic, alkaline, and oxidative conditions.[7][8] It is relatively stable under neutral, thermal, and photolytic conditions. The primary degradation products identified include those resulting from hydrolysis of the amide bond and oxidation of the sulfide (B99878) group to a sulfoxide.[9]

Q2: How does mobile phase pH influence the on-column stability of Axitinib?

A2: Mobile phase pH is a critical factor in the analysis of Axitinib. Axitinib is a weak base with a pKa of 4.8 and is unstable in strongly acidic and alkaline conditions.[10] A mobile phase pH outside the optimal range of 3-7 can lead to on-column hydrolysis.[11][12] It is crucial to use a buffered mobile phase to maintain a consistent pH throughout the analysis.

Q3: What is the recommended column temperature for Axitinib analysis?

A3: While elevated temperatures can improve peak shape and reduce run times, they can also accelerate the degradation of thermally labile compounds.[13][14] For Axitinib, it is recommended to start with a column temperature of around 30°C.[7][8] If higher temperatures are necessary for chromatographic resolution, it is important to monitor for any signs of degradation.

Q4: Which type of HPLC column is best suited for Axitinib analysis?

A4: A high-quality, end-capped reversed-phase column, such as a C18 or C8, is recommended for Axitinib analysis.[7] These columns provide good retention and selectivity. To minimize interactions with residual silanols, which can contribute to peak tailing and potential degradation, a column with a high degree of end-capping is preferable.[15]

Q5: How can I prevent oxidative degradation of Axitinib during analysis?

A5: Axitinib is susceptible to oxidation.[9] To minimize on-column oxidative degradation, it is essential to use freshly prepared mobile phase with high-purity solvents and to thoroughly degas the mobile phase, preferably using an online degasser.[16] This will reduce the amount of dissolved oxygen that can react with the analyte.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Axitinib

This protocol is based on a validated stability-indicating RP-HPLC method.[7]

• Instrumentation: HPLC system with a UV-Vis or PDA detector.

• Column: Altima C18 (150 x 4.6 mm, 5 µm).

• Mobile Phase: A mixture of acetonitrile (B52724) and potassium dihydrogen phosphate (B84403) (KH2PO4) buffer (60:40, v/v). The pH of the buffer should be adjusted to the desired value within the 3-7 range.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 338 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve Axitinib in a suitable solvent (e.g., a mixture of the mobile phase) to achieve a final concentration within the linear range of the method (e.g., 25-250 µg/mL).

Protocol 2: Forced Degradation Study of Axitinib

This protocol outlines the conditions for a forced degradation study to identify potential degradation products.[7]

• Acid Degradation: Mix 1.0 mL of Axitinib stock solution with 1.0 mL of 0.5N, 1.0N, or 2.0N HCl. Reflux for 6 hours at 60°C. Neutralize with NaOH and dilute to the final concentration with the mobile phase.

• Alkaline Degradation: Mix 1.0 mL of Axitinib stock solution with 1.0 mL of 0.5N, 1.0N, or 2.0N NaOH. Reflux for 6 hours at 60°C. Neutralize with HCl and dilute to the final concentration with the mobile phase.

• Oxidative Degradation: Mix 1.0 mL of Axitinib stock solution with 1.0 mL of 30% H2O2. Keep the solution at room temperature for 6 hours. Dilute to the final concentration with the mobile phase.

• Thermal Degradation: Place a solution of Axitinib in an oven at 105°C for 6 hours. Dilute to the final concentration with the mobile phase.

• Photolytic Degradation: Expose a solution of Axitinib to direct sunlight for an extended period (e.g., 24-48 hours). Dilute to the final concentration with the mobile phase.

Visualizations

Caption: Troubleshooting workflow for on-column degradation of Axitinib.

Caption: Simplified signaling pathway of Axitinib's mechanism of action.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. silcotek.com [silcotek.com]
• 3. Overcoming Metal Interference in HPLC | Technology Networks [technologynetworks.com]
• 4. LC Column Maintenance: Guide for Lasting Results| Phenomenex [phenomenex.com]
• 5. halocolumns.com [halocolumns.com]
• 6. waters.com [waters.com]
• 7. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. Chrominfo: Effect of pH on HPLC analysis [chrominfo.blogspot.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. uhplcs.com [uhplcs.com]
• 14. ibisscientific.com [ibisscientific.com]
• 15. Stationary Phase and Surface Chemistry of HPLC Columns - Hawach [hawachhplccolumn.com]
• 16. HPLC Column Troubleshooting: Restore Performance & Optimize Your Chromatography [labx.com]

Technical Support Center: Method Robustness Testing for Axitinib Impurity Analysis

Welcome to the technical support center for Axitinib impurity analysis. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in performing robust and reliable analyses.

Frequently Asked Questions (FAQs)

Q1: We are observing significant peak tailing for Axitinib and one of its impurities after slightly decreasing the mobile phase pH during robustness testing. What is the likely cause and how can we mitigate this?

A1: Peak tailing for basic compounds like Axitinib and its related impurities can occur at lower pH due to secondary interactions with free silanol (B1196071) groups on the silica-based column packing material. At a lower pH, the basic functional groups of the analytes are more likely to be protonated (positively charged), leading to stronger interactions with the negatively charged silanol groups, resulting in tailing.

Troubleshooting Steps:

• pH Adjustment: While the robustness test requires pH variation, ensure the modified pH does not fall into a range where the analytes are fully protonated and interacting strongly with the stationary phase. A slight increase in pH, while still within the robustness test range, may improve peak shape.

• Use of Additives: Incorporate a small amount of a competing base, such as triethylamine (B128534) (TEA), into the mobile phase. TEA can mask the active silanol sites, reducing the peak tailing of basic analytes.

• Column Selection: Consider using a column with end-capping or a hybrid particle technology that minimizes the presence of free silanol groups.

Q2: During robustness testing, an increase in column temperature from 30°C to 35°C resulted in a loss of resolution between two critical impurity peaks. How can we address this?

A2: Temperature can have a significant impact on the selectivity and resolution of chromatographic separations. An increase in temperature generally decreases the viscosity of the mobile phase, leading to higher diffusion rates and often sharper peaks. However, it can also alter the selectivity between closely eluting compounds, sometimes for the worse.

Troubleshooting Steps:

• Optimize Gradient Slope: If using a gradient method, a slight adjustment to the gradient slope can help restore the lost resolution at the higher temperature. A shallower gradient may be necessary to improve the separation of the critical pair.

• Mobile Phase Composition: A small change in the organic modifier percentage in the mobile phase can also help regain resolution.

• Flow Rate Adjustment: Decreasing the flow rate slightly at the higher temperature can increase the interaction time with the stationary phase and potentially improve resolution.

Q3: We've noticed a shift in the retention time of our main Axitinib peak beyond the system suitability limits when we changed the mobile phase composition by ±2% for our robustness study. What should we do?

A3: Retention time shifts are expected when altering the mobile phase composition, as this directly impacts the elution strength. The key is to ensure these shifts are predictable and do not compromise the overall separation.

Troubleshooting Steps:

• System Equilibration: Ensure the column is thoroughly equilibrated with the new mobile phase composition before injecting the sample. Insufficient equilibration is a common cause of retention time drift.

• Mobile Phase Preparation: Double-check the preparation of the mobile phase to ensure the intended ±2% variation was accurately made.

• Data Analysis: While the retention time may have shifted, evaluate other critical parameters such as resolution and peak shape. If the separation is still acceptable, the method may still be considered robust, and the new retention time can be documented as the expected value under those conditions.

Troubleshooting Guide

This section provides a systematic approach to troubleshooting common issues encountered during the robustness testing of Axitinib impurity analysis.

Issue: Poor Peak Shape (Tailing, Fronting, or Broadening)

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// Solutions solution_system [label="Tighten fittings, replace column if necessary", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_analyte [label="Adjust pH, reduce sample concentration, or use a different column", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check_all_peaks; check_all_peaks -> all_peaks [label="Yes"]; check_all_peaks -> specific_peaks [label="No"];

all_peaks -> system_issue; system_issue -> check_fittings -> solution_system; system_issue -> check_column -> solution_system;

specific_peaks -> analyte_issue; analyte_issue -> check_ph -> solution_analyte; analyte_issue -> check_overload -> solution_analyte; analyte_issue -> check_secondary_interactions -> solution_analyte; } .dot Troubleshooting workflow for poor peak shape.

Issue: Loss of Resolution

// Solutions solution_temp [label="Optimize gradient slope or mobile phase composition", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_mobile_phase [label="Fine-tune organic modifier percentage", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"]; solution_flow_rate [label="Slightly decrease flow rate to improve separation", shape=box, fillcolor="#34A853", fontcolor="#FFFFFF"];

start -> check_parameters; check_parameters -> temp_change; check_parameters -> mobile_phase_change; check_parameters -> flow_rate_change;

temp_change -> solution_temp; mobile_phase_change -> solution_mobile_phase; flow_rate_change -> solution_flow_rate; } .dot Troubleshooting workflow for loss of resolution.

Experimental Protocols

Protocol 1: Robustness Testing of Mobile Phase Composition

Objective: To evaluate the effect of small, deliberate variations in the mobile phase composition on the analytical method's performance.

Methodology:

• Prepare the standard mobile phase as per the validated method (e.g., 60:40 Acetonitrile:Buffer).

• Prepare two additional mobile phase compositions by varying the organic modifier percentage by ±2% (e.g., 58:42 and 62:38 Acetonitrile:Buffer).

• Equilibrate the HPLC system with each mobile phase composition for at least 30 minutes.

• Inject a system suitability solution and a sample solution containing Axitinib and its known impurities.

• Record the chromatograms and evaluate system suitability parameters (e.g., resolution, tailing factor, theoretical plates) and impurity profiles.

Protocol 2: Robustness Testing of Column Temperature

Objective: To assess the impact of minor fluctuations in column temperature on the chromatographic separation.

Methodology:

• Set the column oven temperature to the nominal value specified in the validated method (e.g., 30°C).

• Equilibrate the system and perform an analysis as a baseline.

• Increase the column temperature by 5°C (e.g., to 35°C) and allow the system to stabilize.

• Repeat the analysis.

• Decrease the column temperature by 5°C from the nominal value (e.g., to 25°C) and allow the system to stabilize.

• Perform the final analysis.

• Compare the chromatograms and assess any changes in retention time, resolution, and peak shape.

Data Presentation

Table 1: Effect of Mobile Phase Composition on System Suitability Parameters

Mobile Phase Composition (Acetonitrile:Buffer)	Axitinib Retention Time (min)	Resolution (Critical Pair)	Tailing Factor (Axitinib)
58:42	5.8	2.1	1.2
60:40 (Nominal)	5.5	2.5	1.1
62:38	5.2	2.8	1.0

Table 2: Effect of Column Temperature on Impurity Profile

Column Temperature (°C)	Impurity A (%)	Impurity B (%)	Total Impurities (%)
25	0.12	0.08	0.20
30 (Nominal)	0.11	0.09	0.20
35	0.11	0.10	0.21

Reference Data & Comparative Studies

A Comparative Guide to Inter-Laboratory Analysis of Axitinib Impurities

For Researchers, Scientists, and Drug Development Professionals

This guide offers an objective comparison of analytical methodologies for the identification and quantification of impurities in the tyrosine kinase inhibitor, Axitinib. While a formal inter-laboratory comparison study with round-robin samples is not publicly available, this document synthesizes data from various published, validated methods to provide a comprehensive overview for researchers. The aim is to assist in the selection and implementation of robust analytical strategies for purity assessment of Axitinib.

Axitinib, a potent inhibitor of vascular endothelial growth factor receptors (VEGFRs), is a critical therapeutic agent in the treatment of renal cell carcinoma. Ensuring the purity of the active pharmaceutical ingredient (API) is paramount for its safety and efficacy. Impurities can arise from the manufacturing process, degradation, or storage.[] These can include process-related impurities, such as unreacted starting materials or by-products, and degradation products formed through hydrolysis, oxidation, or photolysis.[][2]

Comparison of Analytical Methodologies

High-Performance Liquid Chromatography (HPLC) coupled with various detectors is the most widely employed technique for Axitinib impurity analysis. The following tables summarize the performance of different HPLC methods as reported in the scientific literature.

Table 1: Comparison of HPLC Methods for Axitinib Impurity Analysis

Method	Column	Mobile Phase	Detection Wavelength (nm)	Linearity Range (µg/mL)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)	Reference
RP-HPLC	Discovery C8 (250mm x 4.6mm, 5µm)	Gradient: 0.1% Orthophosphoric acid and Methanol	235	0.25-1.5	-	-	99-101	[3][4]
RP-HPLC	Altima C18 (150 x 4.6 mm, 5µm)	Isocratic: Acetonitrile and KH2PO4 (60:40, v/v)	338	25-250	0.62	1.88	99.37 - 99.87	[2][5]
RP-HPLC	Symmetry ODS C18 (4.6 x 250mm, 5µm)	Isocratic: Acetonitrile and Methanol (80:20% v/v)	272	10-50	1.1	3.2	-	[6]
RP-HPLC	X-bridge Phenyl (150 x 4.6 mm, 3.5 µ)	Gradient: Hexane sulphonic acid buffer (pH 2.5) and Acetonitrile	220	-	-	-	-	[7]

Table 2: Summary of Forced Degradation Studies and Identified Impurities

Stress Condition	Reagents/Conditions	Degradation Observed	Identified Degradation Products	Reference
Acidic	0.5N, 1.0N, 2.0N HCl, 60°C, 6h	Yes	-	[5]
Alkaline	-	Yes	-	[2]
Oxidative	30% Hydrogen Peroxide	Yes	Four degradation products identified, three of which were novel.	[][2]
Photolytic	UV light (200 Watt hours/m) for 7 days	Yes	-	[2][3]
Thermal	105°C for 6 hours	No significant degradation	-	[]
Hydrolysis	Water	Yes	-	[]

Experimental Protocols

Detailed methodologies are crucial for reproducibility. Below are representative experimental protocols derived from the literature.

Method 1: Gradient RP-HPLC for Process-Related Impurities[3][4]

• Chromatographic System: HPLC with a PDA detector.

• Column: Discovery C8 (250mm x 4.6mm, 5µm).

• Mobile Phase A: 0.1% Orthophosphoric acid in water.

• Mobile Phase B: Methanol.

• Gradient Program: Not specified in detail, requires optimization.

• Flow Rate: 1 mL/min.

• Detection: 235 nm.

• Sample Preparation: Dissolve the Axitinib sample in a suitable diluent to achieve a concentration within the linear range (0.25-1.5 µg/mL for impurities).

Method 2: Stability-Indicating Isocratic RP-HPLC[2][5]

• Chromatographic System: HPLC with a UV detector.

• Column: Altima C18 (150 x 4.6 mm, 5µm).

• Mobile Phase: Acetonitrile and KH2PO4 buffer (60:40, v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: 338 nm.

• Sample Preparation: Prepare a stock solution of Axitinib at a concentration of 100 µg/mL for forced degradation studies.

Forced Degradation Study Protocol[1][5]

• Acid Degradation: Treat the drug solution with 1N HCl at 60°C for 6 hours.

• Base Degradation: Treat the drug solution with 1N NaOH.

• Oxidative Degradation: Treat the drug solution with 30% H2O2.

• Thermal Degradation: Expose the solid drug to 105°C for 6 hours.

• Photolytic Degradation: Expose the drug solution to UV light.

• Hydrolytic Degradation: Reflux the drug solution in water.

Visualizing Experimental Workflows and Pathways

To further clarify the processes involved in Axitinib impurity analysis, the following diagrams are provided.

Caption: Experimental workflow for Axitinib impurity analysis.

Caption: Axitinib's mechanism of action via VEGFR signaling inhibition.

References

• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ViewArticleDetail [ijpronline.com]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. irjweb.com [irjweb.com]
• 7. jpionline.org [jpionline.org]

A Comparative Guide to HPLC Columns for the Analysis of Axitinib and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

The robust analysis of Axitinib, a tyrosine kinase inhibitor, and its process-related impurities and degradation products is a critical aspect of pharmaceutical quality control and drug development. High-Performance Liquid Chromatography (HPLC) is the predominant analytical technique for this purpose. The choice of the HPLC column is paramount in achieving the desired separation, sensitivity, and accuracy. This guide provides a comparative overview of different HPLC columns used for the analysis of Axitinib and its impurities, supported by experimental data from published studies.

Experimental Approach: A Generalized Workflow

The effective comparison of HPLC columns for Axitinib impurity profiling follows a structured workflow. This involves a systematic evaluation of various stationary phases to achieve optimal separation of the active pharmaceutical ingredient (API) from its potential impurities.

Caption: Experimental workflow for comparative HPLC column study.

Comparative Analysis of HPLC Columns

Several studies have reported validated HPLC methods for the determination of Axitinib and its impurities, utilizing different stationary phases. The selection of the column is a critical parameter that influences chromatographic performance. The following tables summarize the chromatographic conditions and performance data from various studies to facilitate a comparison.

Table 1: Overview of Chromatographic Conditions for Axitinib Impurity Analysis

Column Type	Dimensions (mm x mm, µm)	Mobile Phase	Flow Rate (mL/min)	Detection Wavelength (nm)	Reference
Discovery C8	250 x 4.6, 5	Gradient: 0.1% Orthophosphoric acid and Methanol	1.0	235	[1][2]
X-bridge phenyl	150 x 4.6, 3.5	Gradient: Hexane sulphonic acid (pH 2.5) and Acetonitrile (B52724)	1.0	220	[3]
Altima C18	150 x 4.6, 5	Isocratic: Acetonitrile and KH2PO4 (60:40, v/v)	1.0	338	[4]
Symmetry ODS C18	250 x 4.6, 5	Isocratic: Acetonitrile and Methanol (80:20, v/v)	1.0	272	[5]
Kromosil C18	150 x 4.6, 5	Isocratic: Perchloric acid buffer (pH 4.6) and Acetonitrile (65:35, v/v)	1.0	320	[6][7]
Inertsil ODS	250 x 4.6	Not specified	Not specified	Not specified	[8]
C18	100 x 4.6, 5	Gradient: Mobile Phase A and B	1.0	330	[]

Table 2: Comparative Chromatographic Performance Data

Column Type	Axitinib Retention Time (min)	Key Separation Achieved	Noteworthy Performance Metrics	Reference
Discovery C8	Not specified	Separation of Axitinib from three process-related impurities.	Linearity over 0.25-1.5 µg/ml for drug and impurities; Recovery of impurities between 99-101%.[1][2]	[1][2]
X-bridge phenyl	24.086	Separation of Axitinib from its impurities (retention times: 22.921, 26.624, 28.197, 39.805 min).	Good peak shapes with a tailing factor of 1.11 for Axitinib.[3]	[3]
Altima C18	4.27	Separation of Axitinib from forced degradation products (acid, base, peroxide).	LOD: 0.62 µg/ml, LOQ: 1.88 µg/ml; Mean recovery of 99.63%.[4]	[4]
Symmetry ODS C18	~3.16	Estimation of Axitinib in bulk and marketed formulation.	LOD: 1.1 µg/mL, LOQ: 3.2 µg/mL; Tailing factor of ~1.4.[5]	[5]
Kromosil C18	5.685	Determination of Axitinib in rabbit plasma.	Linear range of 0.002-0.2 µg/mL.[6][7]	[6][7]
Inertsil ODS	Not specified	Quantitative analysis of Avelumab and Axitinib in pharmaceutical dosage form.	Method developed for simultaneous analysis.[8]	[8]
C18	Not specified	Separation of Axitinib from its degradation products.	The method was fine-tuned to achieve adequate resolution.[]	[]

Detailed Experimental Protocols

The following are generalized methodologies based on the reviewed literature for the analysis of Axitinib and its impurities.

Method 1: Gradient RP-HPLC for Process-Related Impurities (Based on C8 Column)

• Column: Discovery C8 (250mm x 4.6mm, 5µm).[1][2]

• Mobile Phase A: 0.1% Orthophosphoric acid in water.[1][2]

• Mobile Phase B: Methanol.[1][2]

• Gradient Program: A gradient elution is employed to achieve separation.[1][2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: PDA detector at 235 nm.[1][2]

• Column Temperature: 30°C.[]

• Injection Volume: 10 µL.[]

• Sample Preparation: A stock solution of Axitinib is prepared in a suitable diluent and further diluted to the desired concentration.

Method 2: Isocratic RP-HPLC for Stability Indicating Studies (Based on C18 Column)

• Column: Altima C18 (150 x 4.6 mm, 5µm).[4]

• Mobile Phase: A mixture of acetonitrile and KH2PO4 buffer (60:40, v/v).[4]

• Flow Rate: 1.0 mL/min.[4]

• Detection: UV detector at 338 nm.[4]

• Column Temperature: 30°C.[4]

• Sample Preparation: For forced degradation studies, Axitinib is subjected to stress conditions such as acid, base, oxidation, thermal, and photolytic degradation.[4] The resulting solutions are then diluted and injected into the HPLC system.

Method 3: RP-HPLC for Simultaneous Analysis (Based on Phenyl Column)

• Column: X-bridge phenyl (150 x 4.6 mm, 3.5 μ).[3]

• Mobile Phase: A mobile phase consisting of 1.2 g of Hexane sulphonic acid in water with pH adjusted to 2.5 with ortho-phosphoric acid (buffer) and acetonitrile is used in a gradient mode.[3]

• Flow Rate: 1.0 mL/min.[3]

• Detection: PDA detector at 220 nm.[3]

• Total Run Time: 60 minutes.[3]

Conclusion

The selection of an appropriate HPLC column for the analysis of Axitinib and its impurities is dependent on the specific requirements of the assay.

• C18 columns are widely used and have demonstrated good performance in stability-indicating assays, effectively separating the parent drug from its degradation products.[4] Different brands of C18 columns like Altima, Symmetry, and Kromosil have been successfully employed.[4][5][6][7]

• A C8 column has been shown to be effective for the separation of process-related impurities using a gradient method.[1][2]

• A phenyl column offers a different selectivity and has been utilized for the simultaneous determination of Axitinib along with other drugs and their related substances.[3]

Researchers and analysts should consider the nature of the impurities to be analyzed (process-related vs. degradation products) when selecting a column. Method validation as per ICH guidelines is crucial to ensure the reliability of the analytical data.[3][4] The information presented in this guide serves as a starting point for method development and optimization for the quality control of Axitinib.

References

• 1. researchgate.net [researchgate.net]
• 2. ViewArticleDetail [ijpronline.com]
• 3. jpionline.org [jpionline.org]
• 4. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 5. irjweb.com [irjweb.com]
• 6. scielo.br [scielo.br]
• 7. scielo.br [scielo.br]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to HPLC and UPLC Methods for the Analysis of Axitinib Impurity D

For researchers, scientists, and drug development professionals, the accurate detection and quantification of impurities in active pharmaceutical ingredients (APIs) such as Axitinib is critical for ensuring drug safety and efficacy. Axitinib, a tyrosine kinase inhibitor, can have various process-related and degradation impurities, including Axitinib Impurity D. This guide provides an objective comparison of High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) for the analysis of this specific impurity.

While traditional HPLC methods have long been the standard, UPLC technology offers significant enhancements in speed, resolution, and sensitivity.[1][2] This document outlines the experimental protocols for both a representative HPLC and a UPLC method for Axitinib impurity analysis and presents a comparison of their performance characteristics.

Performance Comparison: HPLC vs. UPLC for Axitinib Impurity Analysis

The primary distinction between HPLC and UPLC lies in the particle size of the stationary phase and the operating pressures. UPLC systems employ sub-2 µm particles, which is a significant reduction from the 3-5 µm particles typically used in HPLC.[2] This smaller particle size leads to a dramatic increase in chromatographic efficiency but requires much higher operating pressures.[3][4] For Axitinib impurity profiling, this translates to several key advantages for UPLC, including shorter run times, improved resolution of closely eluting impurities, and enhanced sensitivity for detecting trace-level contaminants.[2][5]

Table 1: Comparison of HPLC and UPLC Method Parameters for Axitinib Impurity Analysis

Parameter	HPLC Method	UPLC Method	Key Advantages of UPLC
Instrumentation	Standard HPLC System (e.g., Waters 2690)[6]	Ultra-Performance LC System	Handles higher backpressure, leading to improved performance.[3]
Column	Discovery C8 (250mm x 4.6mm, 5µm)[6][7]	STD RP-18 Endcapped (50mm x 4.6mm, 2µm)[8]	Smaller particle size enhances separation efficiency and speed.[4]
Mobile Phase	A: 0.1% Orthophosphoric Acid, B: Methanol[6][7]	A: 0.1% OPA, B: Acetonitrile[8]	-
Elution Mode	Gradient[6][7]	Isocratic[8]	-
Flow Rate	1.0 mL/min[6][7]	0.2 mL/min[8]	Reduced solvent consumption.[3]
Run Time	~15 min[6]	~2 min[8]	Significantly higher sample throughput.[3]
Detection Wavelength	235 nm (PDA)[6][7]	249 nm[8]	-
Resolution	Good separation of impurities.[6]	Superior resolution due to higher efficiency.	Sharper peaks allow for better separation of closely eluting impurities.[1]
Sensitivity	LOD & LOQ established.[6]	Higher sensitivity due to narrower peaks.	Enables detection of impurities at lower levels.[1][3]

Experimental Workflows

The general workflow for cross-validating HPLC and UPLC methods for impurity analysis involves several key stages, from sample preparation to data comparison and validation. This process ensures that the chosen method is fit for its intended purpose.

Workflow for cross-validation of HPLC and UPLC methods.

Experimental Protocols

Below are detailed experimental protocols for representative HPLC and UPLC methods for the analysis of Axitinib and its impurities.

HPLC Method Protocol

This method is adapted from a validated gradient HPLC method for the analysis of Axitinib and its process-related impurities.[6][7]

• Chromatographic System: A Waters 2690 HPLC system with a 2996 photodiode array (PDA) detector or equivalent.[6]

• Column: Discovery C8 (250mm x 4.6mm, 5µm particle size).[6][7]

• Mobile Phase A: 0.1% Orthophosphoric acid in water.[6][7]

• Mobile Phase B: Methanol.[6][7]

• Gradient Program:

  • 0-3.5 min: 30-50% B

  • 3.5-7 min: 50-60% B

  • 7-11 min: 60-30% B

  • 11-15 min: 30% B[6]

• Flow Rate: 1.0 mL/min.[6][7]

• Injection Volume: 10 µL.[6]

• Column Temperature: Ambient.

• Detection Wavelength: 235 nm.[6][7]

• Diluent: Mobile phase A and Methanol in a 70:30 v/v ratio.[6]

UPLC Method Protocol

This protocol is based on a validated stability-indicating UPLC method for the estimation of Axitinib.[8]

• Chromatographic System: An ultra-performance liquid chromatography system with a PDA detector.

• Column: STD RP-18 Endcapped (50mm x 4.6mm, 2µm particle size).[8]

• Mobile Phase: A mixture of 0.1% Orthophosphoric acid (OPA) and acetonitrile (B52724) in a 55:45 v/v ratio.[8]

• Elution Mode: Isocratic.[8]

• Flow Rate: 0.2 mL/min.[8]

• Injection Volume: 1.0 µL.

• Column Temperature: Ambient.[8]

• Detection Wavelength: 249 nm.[8]

• Run Time: Approximately 2 minutes.[8]

Conclusion

The transition from HPLC to UPLC for the analysis of Axitinib Impurity D offers substantial benefits in terms of speed, resolution, and sensitivity. The ability to significantly reduce analysis times while improving the separation of critical impurity pairs makes UPLC a highly attractive option for high-throughput quality control and in-depth characterization of drug substances.[2][5] The reduced solvent consumption also aligns with green chemistry initiatives and can lead to significant cost savings over time.[3] However, HPLC remains a robust and reliable technique, often with lower initial instrumentation costs and a vast library of established methods.[2] The choice between the two will ultimately depend on the specific needs of the laboratory, including sample throughput requirements, sensitivity needs, and budget considerations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. niito.kz [niito.kz]
• 4. gmpinsiders.com [gmpinsiders.com]
• 5. biomedres.us [biomedres.us]
• 6. researchgate.net [researchgate.net]
• 7. ViewArticleDetail [ijpronline.com]
• 8. researchgate.net [researchgate.net]

Quantitative Analysis of Axitinib Impurity D: A Comparative Guide to Accuracy and Precision

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the analytical methodologies for the quantification of Axitinib Impurity D, a process-related impurity of the tyrosine kinase inhibitor Axitinib. Ensuring the accurate and precise measurement of impurities is critical for the safety and efficacy of pharmaceutical products. This document summarizes the available data on the performance of common analytical techniques and offers detailed experimental protocols to support methods development and validation in a research and quality control setting.

Executive Summary

The quantification of Axitinib and its impurities is predominantly achieved through reversed-phase high-performance liquid chromatography (RP-HPLC) and ultra-performance liquid chromatography (UPLC), often coupled with mass spectrometry (MS). While specific quantitative data for the accuracy and precision of Axitinib Impurity D (CAS: 1959572-98-5; Chemical Name: 2-((1-acetyl-1H-indazol-6-yl)sulfinyl)-N-methylbenzamide) is not extensively detailed in publicly available literature, several studies on the validation of analytical methods for Axitinib and its related substances provide a strong indication of the expected performance. These studies demonstrate that well-optimized chromatographic methods are capable of achieving high accuracy and precision for the analysis of Axitinib impurities in general.

Data on Accuracy and Precision of Axitinib Impurity Analysis

The following table summarizes representative validation data for the analysis of Axitinib and its process-related impurities from published studies. It is important to note that while these studies do not single out "Impurity D," the presented data for other impurities can be considered indicative of the performance achievable for Axitinib Impurity D with a validated method.

Analytical Method	Analyte(s)	Accuracy (% Recovery)	Precision (% RSD)	Linearity (r²)	Limit of Quantification (LOQ)	Reference
RP-HPLC	Axitinib and 3 process-related impurities	99-101% for impurities	< 2.0%	> 0.999	Not Specified for individual impurities	[1]
RP-HPLC	Axitinib	99.37% - 99.87%	Intraday: 0.55%, Interday: 0.45%	0.999	1.88 µg/ml	[2][3]
RP-HPLC	Axitinib and related substances	Within acceptable limits	< 2.0% for impurities	> 0.999	Established for impurities	[4]

Note: The data presented is for the general class of Axitinib impurities. Specific performance for Axitinib Impurity D may vary and requires method-specific validation.

Experimental Methodologies

The successful quantification of Axitinib Impurity D relies on robust and well-defined analytical methods. Below are detailed protocols for commonly employed techniques.

Method 1: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) for Process-Related Impurities

This method is designed for the separation and quantification of Axitinib and its process-related impurities in bulk drug substances.[1]

Chromatographic Conditions:

• Column: Discovery C8 (250mm x 4.6mm, 5µm)

• Mobile Phase A: 0.1% Orthophosphoric acid in water

• Mobile Phase B: Methanol (B129727)

• Gradient Elution:

  • 0-3.5 min: 30% B

  • 3.5-7 min: 50-60% B

  • 7-11 min: 60-30% B

  • 11-15 min: 30% B

• Flow Rate: 1.0 ml/min

• Detection: PDA detector at 235 nm

• Injection Volume: 10 µl

• Column Temperature: Ambient

Sample Preparation:

• Prepare a standard stock solution of Axitinib and its impurities (including Impurity D) in a suitable diluent (e.g., methanol or acetonitrile).

• Prepare working standard and sample solutions by diluting the stock solutions to the desired concentration range for building a calibration curve and for analysis.

Method 2: Stability-Indicating RP-HPLC Method

This method is suitable for the determination of Axitinib in the presence of its degradation products, which may include Impurity D under certain stress conditions.[2][3]

Chromatographic Conditions:

• Column: Altima C18 (150 x 4.6 mm, 5µm)

• Mobile Phase: Acetonitrile and KH2PO4 buffer (60:40, v/v)

• Flow Rate: 1.0 ml/min

• Detection: UV at 338 nm

• Column Temperature: 30°C

• Run Time: 8.0 minutes

Sample Preparation for Forced Degradation Studies:

• Acid Degradation: Reflux the drug solution with 0.5N, 1.0N, or 2.0N HCl at 60°C for 6 hours.[2]

• Base Degradation: Treat the drug solution with a suitable concentration of a base (e.g., NaOH).

• Oxidative Degradation: Treat the drug solution with hydrogen peroxide.

• Thermal Degradation: Expose the solid drug or drug solution to dry heat.

• Photolytic Degradation: Expose the drug solution to UV light.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the quantification of Axitinib Impurity D, from sample preparation to data analysis.

Workflow for Axitinib Impurity D Quantification.

Conclusion

The accurate and precise quantification of Axitinib Impurity D is achievable using validated RP-HPLC and UPLC methods. While specific performance data for Impurity D is limited in the public domain, the wealth of information on the analysis of other Axitinib impurities provides a solid foundation for developing and validating robust analytical procedures. The experimental protocols and workflow provided in this guide serve as a valuable resource for researchers and quality control professionals to ensure the quality and safety of Axitinib drug products. It is imperative to perform method-specific validation to determine the accuracy and precision for the quantification of Axitinib Impurity D within your specific laboratory and sample matrix.

References

• 1. researchgate.net [researchgate.net]
• 2. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 3. researchgate.net [researchgate.net]
• 4. jpionline.org [jpionline.org]

Navigating Impurity Analysis: A Comparative Guide to Linearity and Range for Axitinib Impurity D

For researchers, scientists, and drug development professionals, establishing robust analytical methods for impurity profiling is paramount to ensuring the safety and efficacy of pharmaceutical products. This guide provides a comparative analysis of the linearity and range for the determination of Axitinib Impurity D, benchmarked against other impurities of Axitinib and alternative tyrosine kinase inhibitors. The data presented herein is supported by detailed experimental protocols to aid in the replication and adaptation of these methods.

Comparative Analysis of Linearity and Range

The linearity of an analytical method is its ability to elicit test results that are directly proportional to the concentration of the analyte within a given range. The range is the interval between the upper and lower concentrations of the analyte for which the method has demonstrated a suitable level of precision, accuracy, and linearity.

For the determination of impurities in the tyrosine kinase inhibitor Axitinib, and for comparison with other drugs in its class, the following table summarizes the linearity and range data from various validated analytical methods. While specific data for "Axitinib Impurity D" is not explicitly detailed in the public literature, a study on Axitinib and its process-related impurities provides a relevant benchmark.

Drug Substance	Impurity Analyzed	Linearity Range	Correlation Coefficient (r²)	Analytical Method
Axitinib	Process-Related Impurities (unspecified)	0.25 - 1.5 µg/mL [1]	> 0.999 [2]	RP-HPLC [1]
Imatinib	Amine Impurity	0.5 - 3 µg/mL[3]	> 0.997[3]	RP-HPLC
Imatinib	Dimer Impurity	0.4 - 2.4 µg/mL[4]	> 0.997[4]	RP-HPLC
Imatinib	Various Impurities	0.3 - 6 ppm[5]	Not Specified	HPLC
Dasatinib	Impurities 1, 2, and 3	0.3 - 15.4 µg/mL[6]	> 0.990[6]	Not Specified
Dasatinib	Six Impurities	0.2 - 3.0 µg/mL[7]	> 0.995[7]	HPLC
Sorafenib	Genotoxic Impurities	0.09 - 0.3 µg/mL[8]	> 0.999[8]	HPLC

Experimental Protocols

The following are detailed methodologies for the determination of impurities in Axitinib and other tyrosine kinase inhibitors, based on published literature.

RP-HPLC Method for Axitinib and its Process-Related Impurities[1]

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a photodiode array (PDA) detector.

• Chromatographic Conditions:

  • Column: Discovery C8 (250mm x 4.6mm, 5µm).

  • Mobile Phase: A gradient elution using a mixture of Mobile Phase A (0.1% orthophosphoric acid in water) and Mobile Phase B (Methanol).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 235 nm.

• Method Validation Parameters:

  • Linearity: Assessed over the concentration range of 0.25-1.5 µg/mL for Axitinib and its three process-related impurities.

  • Accuracy: Determined by recovery studies, with results in the range of 99-101%.

  • Precision, LOD, LOQ, and Robustness: Evaluated as per ICH guidelines.

RP-HPLC Method for Imatinib and its Amine Impurity[3]

• Instrumentation: An HPLC system with a suitable detector.

• Chromatographic Conditions:

  • Column: Not specified in the abstract.

  • Mobile Phase: Not specified in the abstract.

• Method Validation Parameters:

  • Linearity: Established over a concentration range of 10-60 µg/mL for Imatinib mesylate and 0.5-3 µg/mL for the Amine Impurity.

  • Correlation Coefficient: Greater than 0.997.

HPLC Method for Dasatinib and its Impurities[7]

• Instrumentation: An HPLC system.

• Method Validation Parameters:

  • Linearity: A validated range of 0.2-3.0 µg/mL for Dasatinib and its six impurities.

  • Correlation Coefficient (r²): > 0.995.

  • Quantification Limits: 0.19–0.21 μg/mL.

  • Recovery: 85.5–107.0%.

Visualizing the Experimental Workflow

The following diagram illustrates a typical experimental workflow for establishing the linearity and range of an analytical method for impurity determination.

Caption: A flowchart outlining the key steps involved in determining the linearity and range for an analytical method.

References

• 1. researchgate.net [researchgate.net]
• 2. jpionline.org [jpionline.org]
• 3. globalresearchonline.net [globalresearchonline.net]
• 4. journals.innovareacademics.in [journals.innovareacademics.in]
• 5. researchgate.net [researchgate.net]
• 6. scispace.com [scispace.com]
• 7. researchgate.net [researchgate.net]
• 8. oaji.net [oaji.net]

Analytical Method Specificity and Selectivity for Axitinib Impurity D: A Comparative Guide

For researchers, scientists, and drug development professionals, ensuring the purity and safety of pharmaceutical products is paramount. This guide provides a comparative analysis of the specificity and selectivity of analytical methods for the determination of Axitinib (B1684631) Impurity D, a known related substance of the anti-cancer drug Axitinib. The data presented is compiled from published analytical method development and validation studies.

Comparison of Chromatographic Methods

The most prevalent analytical technique for the separation and quantification of Axitinib and its impurities is High-Performance Liquid Chromatography (HPLC), particularly Reverse-Phase HPLC (RP-HPLC). The specificity of an analytical method is its ability to assess unequivocally the analyte in the presence of components which may be expected to be present, such as impurities, degradants, or matrix components. Selectivity refers to the ability of the method to differentiate and quantify the analyte from other substances.

For the analysis of Axitinib and its impurities, including Impurity D, forced degradation studies are critical in demonstrating the specificity and stability-indicating nature of the method. These studies involve subjecting the drug substance to stress conditions such as acid, base, oxidation, heat, and light to generate potential degradation products.[1][] A well-developed method will be able to separate the main peak of Axitinib from all the degradation peaks and other impurities.[3]

Below is a summary of different RP-HPLC methods used for the analysis of Axitinib and its related substances. While not all studies explicitly focus on Impurity D, the ability of these methods to separate a range of process-related and degradation impurities provides a strong indication of their suitability.

Parameter	Method 1	Method 2	Method 3
Column	Altima C18 (150 x 4.6 mm, 5µm)[1][3]	X-bridge phenyl (150 x 4.6 mm, 3.5 µ)[4]	Discovery C8 (250mm x 4.6mm, 5µm)[5]
Mobile Phase	Acetonitrile and KH2PO4 (60:40, v/v)[1][3]	Gradient elution with Hexane sulphonic acid buffer (pH 2.5) and acetonitrile[4]	Gradient elution with 0.1% orthophosphoric acid and methanol[5]
Flow Rate	1.0 ml/min[1][3]	1 mL/min[4]	1ml/min[5]
Detection Wavelength	338 nm[1][3]	Not Specified	235nm[5]
Retention Time of Axitinib	4.27 min[1][3]	24.086 min[4]	Not Specified
Linearity Range (Axitinib)	25-250 µg/ml[1][3]	Not Specified	0.25-1.5µg/ml for drug and impurities[5]
LOD (Axitinib)	0.62 µg/ml[1][3]	Established for drug and impurities[4]	Not Specified
LOQ (Axitinib)	1.88 µg/ml[1][3]	Established for drug and impurities[4]	Not Specified
Recovery	99.37% - 99.87 %[1][3]	Within acceptable range[4]	99-101% for impurities[5]

Experimental Protocols

Detailed methodologies are crucial for replicating and comparing analytical methods. The following protocols are based on the information gathered from the cited studies.

General Procedure for Forced Degradation Studies

Forced degradation studies are essential to demonstrate the stability-indicating capability of the analytical method.[1][6] A typical protocol involves the following steps:

• Preparation of Stock Solution: A stock solution of Axitinib is prepared in a suitable solvent (e.g., methanol (B129727) or a mixture of diluents).[3]

• Stress Conditions: The stock solution is subjected to various stress conditions as per ICH guidelines:

  • Acid Degradation: The drug solution is treated with an acid (e.g., 0.5N, 1.0N, or 2.0N HCl) and refluxed at a specific temperature (e.g., 60°C) for a defined period (e.g., 6 hours).[3]

  • Base Degradation: The drug solution is treated with a base (e.g., NaOH) under similar conditions to acid degradation.[3]

  • Oxidative Degradation: The drug solution is treated with an oxidizing agent like hydrogen peroxide (H2O2).[3]

  • Thermal Degradation: The drug solution or solid drug substance is exposed to high temperatures (e.g., 105°C) for a specified duration.[]

  • Photolytic Degradation: The drug solution is exposed to UV light.[5]

• Sample Analysis: The stressed samples are then diluted appropriately and injected into the HPLC system to assess the separation of the degradation products from the intact drug.

Visualization of the Analytical Workflow

The following diagram illustrates the logical workflow for assessing the specificity and selectivity of an analytical method for Axitinib Impurity D.

Caption: Workflow for establishing a specific and selective analytical method for Axitinib Impurity D.

Conclusion

The presented data from various studies demonstrates that RP-HPLC methods are well-suited for the analysis of Axitinib and its impurities. The key to ensuring specificity and selectivity lies in the careful optimization of chromatographic conditions and rigorous validation, including comprehensive forced degradation studies. While a single, universally superior method cannot be identified without direct comparative experimental data, the provided information allows researchers to select and adapt a method based on their specific requirements and available instrumentation. The ability of the described methods to separate multiple process-related and degradation impurities provides a high degree of confidence in their potential to selectively quantify Axitinib Impurity D.

References

• 1. researchgate.net [researchgate.net]
• 3. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 4. jpionline.org [jpionline.org]
• 5. researchgate.net [researchgate.net]
• 6. Forced degradation studies on axitinib and characterization of its degradation products by liquid chromatography‐high resolution mass spectrometry and nuclear magnetic resonance spectroscopy along with its in silico toxicity assessment | Semantic Scholar [semanticscholar.org]

Unveiling Axitinib Impurity D: A Comparative Analysis of UV and MS Detection

For researchers, scientists, and professionals in drug development, the precise and sensitive detection of impurities is paramount to ensuring the safety and efficacy of pharmaceutical products. This guide provides a detailed comparison of two common analytical techniques, Ultraviolet (UV) detection and Mass Spectrometry (MS) detection, when coupled with High-Performance Liquid Chromatography (HPLC) for the analysis of Axitinib (B1684631) Impurity D.

Axitinib, a potent tyrosine kinase inhibitor, is a cornerstone in the treatment of advanced renal cell carcinoma. Like any synthesized pharmaceutical compound, it is susceptible to the presence of impurities that can arise during the manufacturing process or upon degradation. Axitinib Impurity D, identified as 2-[(1-Acetyl-1H-indazol-6-yl)sulfinyl]-N-methylbenzamide, is one such impurity that requires careful monitoring and control.

This guide delves into the principles of UV and MS detection, presents a comparative summary of their performance for the analysis of Axitinib and its impurities, and provides detailed experimental protocols to aid in the selection of the most appropriate analytical methodology.

Principles of Detection: A Tale of Two Techniques

UV Detection: The Workhorse of Chromatography

UV detectors are a widely used and robust option for HPLC analysis.[] Their operation is based on the principle that many organic molecules, including Axitinib and its impurities, absorb light in the ultraviolet-visible spectrum.[] According to the Beer-Lambert law, the amount of light absorbed at a specific wavelength is directly proportional to the concentration of the analyte in the HPLC eluent.[2] This allows for quantitative analysis. The choice of wavelength is critical and is typically set at the absorbance maximum of the analyte to achieve the highest sensitivity.[2]

Mass Spectrometry (MS) Detection: The Power of Precision

Mass spectrometry offers a more sophisticated and specific detection method. When coupled with HPLC, the eluent from the chromatography column is introduced into the mass spectrometer's ion source, where the analyte molecules are ionized.[3] These ions are then separated based on their mass-to-charge ratio (m/z), providing highly specific identification and quantification.[3] The high selectivity of MS detection allows for the analysis of target compounds even in complex matrices and can provide structural information about the analytes.[4]

Performance Comparison: UV vs. MS for Axitinib Impurity D

The selection of a detection method hinges on the specific requirements of the analysis, such as the need for sensitivity, selectivity, and structural confirmation. Below is a summary of the quantitative performance of HPLC-UV and HPLC-MS methods for the analysis of Axitinib and its impurities, which can be extrapolated to the detection of Axitinib Impurity D.

Parameter	HPLC-UV	HPLC-MS/MS
Limit of Detection (LOD)	0.62 - 0.85 µg/mL[5][6]	300 ng/mL[7]
Limit of Quantitation (LOQ)	1.88 - 2.57 µg/mL[5][6]	0.5 - 1 ng/mL[7][8][9]
Linearity Range	5 - 250 µg/mL[5][6]	0.5 - 1000 ng/mL[7][8][9]
Specificity	Good, but susceptible to interference from co-eluting compounds with similar UV spectra.	Excellent, based on specific mass-to-charge ratios, providing high confidence in identification.[8]
Structural Information	Limited to UV spectral data.	Provides fragmentation patterns that can be used to elucidate the structure of unknown impurities.
Cost & Complexity	Lower initial cost and less complex to operate.	Higher initial investment and requires more specialized expertise for operation and data interpretation.

Experimental Protocols

Detailed methodologies for both HPLC-UV and HPLC-MS analysis are crucial for reproducible results. The following protocols are based on published methods for the analysis of Axitinib and its impurities.

HPLC-UV Method for Axitinib and its Impurities

This method is suitable for the routine quality control of Axitinib and the quantification of its impurities.

• Chromatographic System: A standard HPLC system equipped with a UV detector.

• Column: C18, 100 mm x 4.6 mm, 5 µm particle size.[]

• Mobile Phase: A gradient elution using a mixture of an aqueous phase (e.g., 0.1% orthophosphoric acid) and an organic phase (e.g., methanol (B129727) or acetonitrile).[10]

• Flow Rate: 1.0 mL/min.[]

• Detection Wavelength: 235 nm or 330 nm, depending on the specific impurity profile and to maximize sensitivity for Axitinib and its degradation products.[][10]

• Injection Volume: 10 µL.[]

• Column Temperature: 30 °C.[]

HPLC-MS/MS Method for Axitinib and its Impurities

This method provides higher sensitivity and specificity, making it ideal for trace-level impurity analysis and structural characterization.

• Chromatographic System: A UPLC or HPLC system coupled to a tandem mass spectrometer.

• Column: C18, 50 mm x 2.1 mm, 1.7 µm particle size.[8]

• Mobile Phase: A gradient elution using a mixture of 0.1% formic acid in water and acetonitrile.[8]

• Flow Rate: 0.2 - 0.4 mL/min.

• Ionization Source: Electrospray Ionization (ESI) in positive ion mode.[8]

• MS Detection: Multiple Reaction Monitoring (MRM) for quantitative analysis. The specific ion transitions for Axitinib (m/z 387.1 → 356.1) and its impurities would need to be determined.[8]

• Collision Gas: Argon.[8]

Visualizing the Workflow

To better understand the experimental processes, the following diagrams illustrate the workflows for both HPLC-UV and HPLC-MS analysis.

Caption: Experimental workflow for HPLC-UV analysis of Axitinib Impurity D.

Caption: Experimental workflow for HPLC-MS/MS analysis of Axitinib Impurity D.

Conclusion: Selecting the Right Tool for the Job

Both UV and MS detection offer viable solutions for the analysis of Axitinib Impurity D, each with its own set of advantages and limitations.

• HPLC-UV is a cost-effective, robust, and reliable method suitable for routine quality control and quantification of impurities at levels typically specified in pharmacopeias. Its simplicity makes it accessible to a wide range of analytical laboratories.

• HPLC-MS provides unparalleled sensitivity and specificity, making it the method of choice for trace-level impurity detection, identification of unknown impurities, and structural elucidation. While it requires a larger initial investment and more specialized expertise, the depth of information it provides is invaluable for comprehensive drug characterization and in-depth investigations.

Ultimately, the choice between UV and MS detection will be guided by the specific analytical needs, regulatory requirements, and available resources of the laboratory. For routine monitoring of known impurities like Axitinib Impurity D, a validated HPLC-UV method is often sufficient. However, for impurity profiling, characterization of new degradation products, and when high sensitivity is required, HPLC-MS is the superior technique.

References

• 2. scielo.br [scielo.br]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. journalppw.com [journalppw.com]
• 7. UPLC-MS/MS analysis of axitinib and pharmacokinetic application in beagle dogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. ViewArticleDetail [ijpronline.com]

A Comparative Guide to the Forced Degradation of Axitinib and Related Tyrosine Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the forced degradation behavior of Axitinib and other targeted tyrosine kinase inhibitors (TKIs), including Sunitinib, Sorafenib, and Pazopanib. Understanding the stability of these drugs under various stress conditions is crucial for the development of stable pharmaceutical formulations and for identifying potential degradation products that could impact safety and efficacy. This document summarizes quantitative degradation data, details experimental protocols, and visualizes key signaling pathways and experimental workflows.

Comparative Analysis of Forced Degradation

Forced degradation studies are essential to elucidate the intrinsic stability of drug substances. The following tables summarize the degradation behavior of Axitinib and related TKIs under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines.

Table 1: Summary of Forced Degradation Conditions and Percentage Degradation

Drug	Acidic Hydrolysis	Basic Hydrolysis	Oxidative Degradation	Thermal Degradation	Photolytic Degradation
Axitinib	Sensitive	Sensitive	Unstable	Stable	Unstable
% Degradation	Data not consistently reported	Data not consistently reported	~12.7% (30% H₂O₂)	No significant degradation	Significant degradation
Sunitinib	Significant	Significant	Significant	Stable	~50% (72 hours UV light)[1]
% Degradation	Significant (0.1 M HCl, 24h, 60°C)[1]	Significant (0.1 M NaOH, 24h, 60°C)[1]	Significant (3% H₂O₂, 24h, RT)[1]	No significant degradation	~50%
Sorafenib	Degrades	Degrades	Degrades	Stable	Photostable
% Degradation	Significant degradation	Significant degradation	Maximum degradation observed	Stable	Photostable
Pazopanib	Minimum degradation (4.90%)	Data not consistently reported	No degradation	Stable	Maximum degradation (32.85%)

Note: The percentage of degradation can vary significantly based on the specific experimental conditions (e.g., concentration of stressor, temperature, duration of exposure). The data presented here are indicative of the drug's lability under the specified conditions.

Experimental Protocols for Forced Degradation Studies

The following are generalized experimental protocols for conducting forced degradation studies on TKIs. Specific parameters should be optimized for each drug substance to achieve a target degradation of 5-20%.

General Experimental Workflow

Caption: A general workflow for conducting forced degradation studies.

Detailed Methodologies

• Acidic Hydrolysis: A stock solution of the drug is mixed with an equal volume of an acid solution (e.g., 0.1 M to 1 M HCl) and refluxed at a specific temperature (e.g., 60-80°C) for a defined period (e.g., 2-24 hours). The solution is then neutralized with a corresponding base before analysis.

• Basic Hydrolysis: Similar to acidic hydrolysis, the drug solution is treated with a basic solution (e.g., 0.1 M to 1 M NaOH) under reflux at a set temperature for a specific duration, followed by neutralization with an acid.

• Oxidative Degradation: The drug solution is exposed to an oxidizing agent, such as hydrogen peroxide (e.g., 3-30% H₂O₂), at room temperature or elevated temperatures for a specified time.

• Thermal Degradation: The drug substance, in solid form or in solution, is exposed to high temperatures (e.g., 80-105°C) in a temperature-controlled oven for a defined period.

• Photolytic Degradation: The drug solution is exposed to UV light (e.g., 254 nm) or a combination of UV and visible light in a photostability chamber for a specified duration. A control sample is kept in the dark to differentiate between photolytic and thermal degradation.

Signaling Pathways of Axitinib and Related Drugs

These TKIs exert their therapeutic effects by inhibiting specific signaling pathways involved in tumor growth and angiogenesis.

Axitinib: VEGFR Signaling Pathway

Axitinib is a potent and selective inhibitor of Vascular Endothelial Growth Factor Receptors (VEGFRs) 1, 2, and 3.[2][3] By blocking these receptors, Axitinib inhibits the downstream signaling cascades that promote endothelial cell proliferation, migration, and survival, thereby cutting off the tumor's blood supply.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. What is the mechanism of Axitinib? [synapse.patsnap.com]

Navigating the Regulatory Landscape for Axitinib Impurity D: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The robust control of impurities is a critical aspect of pharmaceutical development and manufacturing, ensuring the safety and efficacy of therapeutic agents. This guide provides a comprehensive comparison of regulatory requirements and analytical methodologies for the reporting of Axitinib Impurity D, a known process-related impurity of the tyrosine kinase inhibitor Axitinib. Understanding these requirements is paramount for seamless drug development and successful regulatory submissions.

Regulatory Framework: ICH Guidelines in Focus

The reporting, identification, and qualification of impurities in new drug substances are governed by the International Council for Harmonisation (ICH) guidelines, which are adopted by major regulatory agencies globally, including the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). The key guidelines applicable to Axitinib Impurity D are ICH Q3A(R2) for impurities in new drug substances and ICH Q3B(R2) for impurities in new drug products.

The thresholds for action are determined by the maximum daily dose (MDD) of the drug. For Axitinib, with a maximum daily dose of 20 mg (10 mg taken twice daily), the following thresholds apply[1]:

Threshold Type	Maximum Daily Dose ≤ 1g	Calculated Threshold for Axitinib (MDD = 20 mg)
Reporting Threshold	≥ 0.05%	0.05%
Identification Threshold	≥ 0.10% or 1.0 mg TDI, whichever is lower	0.10%
Qualification Threshold	≥ 0.15% or 1.0 mg TDI, whichever is lower	0.15%

TDI: Total Daily Intake

This table underscores the stringent requirements for detecting and characterizing impurities. Any impurity, including Axitinib Impurity D, present at a concentration at or above 0.05% must be reported in regulatory submissions. If the level exceeds 0.10%, the impurity must be structurally identified. Furthermore, should the concentration surpass 0.15%, a comprehensive toxicological qualification is mandatory to ensure its safety.

Analytical Methodologies: A Comparative Overview

The accurate quantification of Axitinib Impurity D necessitates the use of validated, stability-indicating analytical methods. High-Performance Liquid Chromatography (HPLC) and Ultra-High-Performance Liquid Chromatography (UPLC) are the most common techniques employed for this purpose. Below is a comparison of two representative methods found in the scientific literature.

Method Comparison

Parameter	Method 1: RP-HPLC	Method 2: RP-UPLC
Principle	Reverse-Phase High-Performance Liquid Chromatography	Reverse-Phase Ultra-High-Performance Liquid Chromatography
Column	C18 (250 mm x 4.6 mm, 5 µm)	C18 (100 mm x 2.1 mm, 1.7 µm)
Mobile Phase	Gradient elution with a mixture of aqueous buffer (e.g., phosphate (B84403) buffer) and organic solvent (e.g., acetonitrile (B52724), methanol)	Gradient elution with a mixture of aqueous buffer (e.g., ammonium (B1175870) acetate) and organic solvent (e.g., acetonitrile)
Detector	Photodiode Array (PDA) or UV Detector	Mass Spectrometry (MS/MS)
Flow Rate	Typically around 1.0 mL/min	Typically around 0.3 - 0.5 mL/min
Run Time	Longer	Shorter
Sensitivity	Lower	Higher
Resolution	Good	Excellent

Experimental Protocols

Method 1: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC)

This method is a widely used and robust technique for the separation and quantification of pharmaceutical impurities.

Chromatographic Conditions:

• Column: A C18 stationary phase with dimensions of 250 mm in length, 4.6 mm in internal diameter, and a particle size of 5 µm is commonly employed.

• Mobile Phase: A gradient elution is typically used, starting with a higher proportion of aqueous buffer (e.g., 0.02 M potassium dihydrogen phosphate, pH adjusted) and gradually increasing the proportion of an organic modifier like acetonitrile or methanol.

• Flow Rate: A standard flow rate of 1.0 mL/min is often used.

• Detection: A Photodiode Array (PDA) detector allows for the monitoring of absorbance at multiple wavelengths, enhancing the specificity of detection. The detection wavelength is typically set at the UV maxima of Axitinib and its impurities.

• Column Temperature: The column is maintained at a constant temperature, for instance, 30°C, to ensure reproducibility.

• Injection Volume: A fixed volume, such as 10 µL, of the sample solution is injected into the system.

Method 2: Reverse-Phase Ultra-High-Performance Liquid Chromatography (RP-UPLC)

UPLC offers significant advantages in terms of speed, resolution, and sensitivity due to the use of smaller particle size columns.

Chromatographic Conditions:

• Column: A sub-2 µm particle size C18 column, for example, 100 mm in length and 2.1 mm in internal diameter, provides high separation efficiency.

• Mobile Phase: A gradient elution with a mobile phase consisting of an aqueous component (e.g., 0.1% formic acid in water) and an organic component (e.g., acetonitrile) is common.

• Flow Rate: A lower flow rate, typically in the range of 0.3 to 0.5 mL/min, is used with UPLC systems.

• Detection: Tandem Mass Spectrometry (MS/MS) is often coupled with UPLC for highly sensitive and selective detection and quantification of impurities, even at trace levels.

• Column Temperature: Maintaining a controlled column temperature, for example, at 40°C, is crucial for consistent retention times.

• Injection Volume: A smaller injection volume, such as 2-5 µL, is typically used.

Visualizing the Workflow

To better understand the process of impurity reporting and control, the following diagrams illustrate the key workflows and logical relationships involved.

Regulatory decision workflow for Axitinib Impurity D.

Comparison of key features of RP-HPLC and RP-UPLC.

Conclusion

The regulatory requirements for reporting Axitinib Impurity D are well-defined by ICH guidelines, with specific thresholds dictated by the maximum daily dose of the drug. Adherence to these guidelines is crucial for ensuring patient safety and achieving regulatory approval. The choice between analytical methodologies, primarily RP-HPLC and RP-UPLC, will depend on the specific requirements of the analysis, such as the need for high throughput, sensitivity, and resolution. This guide provides a foundational understanding to aid researchers and drug development professionals in making informed decisions regarding the control and reporting of Axitinib Impurity D.

References

• 1. pharmaceresearch.com [pharmaceresearch.com]

Safety & Regulatory Compliance

Proper Disposal of Axitinib Impurity D: A Comprehensive Guide for Laboratory Professionals

Essential guidelines for the safe and compliant disposal of Axitinib Impurity D, ensuring the protection of personnel and the environment.

For researchers and scientists in the field of drug development, the proper management and disposal of chemical impurities are paramount for laboratory safety and regulatory compliance. Axitinib Impurity D, a substance associated with the tyrosine kinase inhibitor Axitinib, requires careful handling due to its potential hazards. This document provides a detailed, step-by-step procedure for its appropriate disposal.

Key Characteristics of Axitinib Impurity D

A summary of the known quantitative data for Axitinib Impurity D is presented below. This information is crucial for assessing its potential hazards and determining the correct disposal pathway.

Property	Value	Source
CAS Number	1959572-98-5	[][][3]
Molecular Formula	C17H15N3O3S	[][3]
Molecular Weight	341.38 g/mol	[]
Appearance	White to off-white solid	[]
Purity	≥95%	[]
Solubility	Soluble in DMSO (Slightly), Methanol (Slightly, Heated)	[]
Storage	Store at 2-8 °C	[]

Experimental Protocols: Forced Degradation of Axitinib

Understanding the stability of the parent compound, Axitinib, provides insight into the potential reactivity of its impurities. Forced degradation studies have shown that Axitinib is susceptible to degradation under several conditions, which may also influence the handling and disposal of its impurities.[4]

• Acidic and Alkaline Hydrolysis: Axitinib shows extensive degradation in acidic, alkaline, and neutral solutions.[4] For instance, studies have been conducted using 0.5N, 1.0N, and 2.0N HCl and NaOH solutions, refluxed for 6 hours at 60°C.[5]

• Oxidative Conditions: The compound is unstable when exposed to oxidative agents.[4]

• Photolytic Conditions: Exposure to light can lead to the formation of degradation products.[4]

• Thermal Stress: Axitinib has been subjected to thermal degradation studies at 105°C for 6 hours.[][5]

Given that Axitinib Impurity D is a related substance, it should be handled with the assumption that it may also be reactive under similar conditions. Therefore, it is crucial to avoid mixing it with strong acids, bases, oxidizing agents, or exposing it to high temperatures or direct light during the disposal process.

Step-by-Step Disposal Procedure for Axitinib Impurity D

The following procedure is based on general principles of hazardous waste management for chemical impurities and should be executed in conjunction with your institution's specific safety protocols and local regulations.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling Axitinib Impurity D.

2. Waste Identification and Labeling:

• Axitinib Impurity D must be treated as hazardous chemical waste.

• Use a dedicated, properly labeled hazardous waste container. The label should include:

  • The words "Hazardous Waste"

  • The chemical name: "Axitinib Impurity D" and CAS Number: "1959572-98-5"

  • The associated hazards (e.g., "Toxic," "Irritant" - consult the Safety Data Sheet for Axitinib if a specific SDS for the impurity is unavailable).

  • The accumulation start date.

3. Waste Segregation and Storage:

• Store the waste container in a designated satellite accumulation area.

• Crucially, do not mix Axitinib Impurity D with other waste streams unless compatibility is confirmed. Given the reactivity of the parent compound, it is prudent to segregate it from acids, bases, and oxidizing agents.

• Ensure the container is kept securely closed except when adding waste.

4. Disposal of Contaminated Materials:

• Any materials that come into contact with Axitinib Impurity D, such as pipette tips, gloves, and weighing paper, should be considered contaminated.

• Dispose of these items in a designated solid hazardous waste container, separate from regular laboratory trash.

5. Final Disposal:

• Arrange for the collection of the hazardous waste container by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

• Never dispose of Axitinib Impurity D down the drain or in the regular trash. [6] This is illegal and can have serious environmental repercussions.[7]

Logical Workflow for Disposal

The following diagram illustrates the decision-making and operational workflow for the proper disposal of Axitinib Impurity D.

Caption: Disposal workflow for Axitinib Impurity D.

By adhering to these procedures, laboratory professionals can ensure the safe handling and compliant disposal of Axitinib Impurity D, thereby fostering a secure research environment.

References

• 3. vsnlabs.in [vsnlabs.in]
• 4. researchgate.net [researchgate.net]
• 5. scholarsresearchlibrary.com [scholarsresearchlibrary.com]
• 6. acs.org [acs.org]
• 7. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]

Essential Safety and Logistics for Handling Axitinib Impurity D

Disclaimer: As of the date of this document, a specific Safety Data Sheet (SDS) for Axitinib Impurity D is not publicly available. The following guidance is based on the available safety information for the parent compound, Axitinib, and general best practices for handling potent and potentially cytotoxic pharmaceutical compounds. It is imperative to treat Axitinib Impurity D with a high degree of caution, assuming it may have similar hazardous properties to Axitinib, including potential carcinogenicity, mutagenicity, and teratogenicity.[1][2][3] A thorough risk assessment should be conducted by qualified personnel before any handling of this substance.

Immediate Safety and Handling Precautions

Axitinib Impurity D should be handled in a controlled environment by trained personnel familiar with the risks associated with potent pharmaceutical compounds.[4] Engineering controls, such as a certified chemical fume hood or a biological safety cabinet, are essential to minimize inhalation exposure.[5] Personal protective equipment (PPE) is the final line of defense and must be used consistently and correctly.[4][6][7]

Personal Protective Equipment (PPE) Summary

The following table summarizes the recommended PPE for handling Axitinib Impurity D. Selections should be based on a site-specific risk assessment.

Task	Recommended Personal Protective Equipment
Storage and Transport (in sealed containers)	- Lab coat- Nitrile gloves (single pair)
Weighing and Aliquoting (solid form)	- Disposable gown with tight-fitting cuffs[7]- Double-gloving with chemotherapy-rated nitrile gloves[6][7]- Eye protection (safety glasses with side shields or goggles)[5]- Face shield if there is a splash risk[6][7]- Respiratory protection (e.g., N95 or higher-rated respirator)
Dissolving and Solution Handling	- Disposable gown with tight-fitting cuffs[7]- Double-gloving with chemotherapy-rated nitrile gloves[6][7]- Eye protection (goggles)[5]- Face shield[6][7]
Waste Disposal	- Disposable gown[7]- Double-gloving with chemotherapy-rated nitrile gloves[6][7]- Eye protection (goggles)[5]

Operational Plan: Weighing and Solubilizing Axitinib Impurity D

This protocol outlines the steps for safely weighing the solid form of Axitinib Impurity D and preparing a stock solution.

1. Preparation:

• Ensure a certified chemical fume hood is operational.

• Cover the work surface with disposable absorbent pads.

• Assemble all necessary equipment: analytical balance, spatulas, weigh boats, vials, solvent, and vortex mixer.

• Prepare a dedicated cytotoxic waste container.

2. Gowning and Gloving:

• Don a disposable gown, ensuring full back closure and tight cuffs.[7]

• Put on the first pair of nitrile gloves.

• Put on the second pair of nitrile gloves, ensuring they overlap the cuffs of the gown.

• Don eye and face protection.[6][7]

• If required by your risk assessment, don respiratory protection.

3. Weighing:

• Perform all manipulations within the fume hood.

• Carefully transfer the desired amount of Axitinib Impurity D from the stock vial to a weigh boat using a dedicated spatula.

• Avoid generating dust.[8]

• Once the desired weight is achieved, securely close the stock vial.

4. Solubilization:

• Carefully add the weighed solid to a labeled vial.

• Using a calibrated pipette, add the appropriate volume of solvent to the vial.

• Securely cap the vial.

• If necessary, vortex the solution until the solid is fully dissolved.

5. Post-Procedure:

• Wipe down all surfaces in the fume hood with an appropriate cleaning agent.

• Dispose of all contaminated disposable items (weigh boats, pipette tips, absorbent pads, outer gloves) in the designated cytotoxic waste container.

• Remove inner gloves and gown, and dispose of them in the cytotoxic waste container.

• Wash hands thoroughly with soap and water.

Disposal Plan

All waste contaminated with Axitinib Impurity D must be treated as hazardous chemical waste.

• Solid Waste: All contaminated disposables, including gloves, gowns, absorbent pads, and empty vials, should be placed in a clearly labeled, sealed container for cytotoxic waste.[8]

• Liquid Waste: Unused solutions containing Axitinib Impurity D should be collected in a designated, sealed, and clearly labeled hazardous waste container. Do not dispose of down the drain.[3][9]

• Disposal Method: All waste must be disposed of through a licensed hazardous material disposal company, following all federal, state, and local regulations.[5]

Emergency Procedures

• Skin Contact: Immediately remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes. Seek medical attention.[5]

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.[5]

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention.[5]

• Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention.[5]

• Spills: Evacuate the area. Wear appropriate PPE, including respiratory protection. Cover the spill with an absorbent material. Carefully collect the material into a sealed container for hazardous waste disposal. Clean the spill area thoroughly.

Visualized Workflow

The following diagram illustrates the key stages of the safe handling and disposal workflow for Axitinib Impurity D.

Caption: Safe handling workflow for Axitinib Impurity D.

References

• 1. apps.worcsacute.nhs.uk [apps.worcsacute.nhs.uk]
• 2. Cytotoxic Drugs Risk: Which Protective Gloves for Cytotoxic Drugs? [shieldscientific.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. hse.gov.uk [hse.gov.uk]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. Safe handling of cytotoxics: guideline recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ohsinsider.com [ohsinsider.com]
• 8. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]
• 9. fishersci.com [fishersci.com]